Amphos

• CAS: 932710-63-9

Core Science & Biosynthesis

Amphos Ligand: A Core Guide for Advanced Organic Synthesis

An in-depth technical guide on the core of Amphos ligand in organic synthesis.

Introduction

In the landscape of modern synthetic chemistry, palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-heteroatom bonds. The efficacy of these transformations is profoundly influenced by the choice of ligand coordinated to the palladium center. Amphos, chemically known as [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, is an electron-rich, sterically hindered monophosphine ligand that has garnered significant attention for its ability to promote a wide array of challenging cross-coupling reactions.[1][2][3] Its unique structural attributes render it highly active and stable, making it a valuable asset in the synthesis of pharmaceuticals, biologically active molecules, and materials for organic electronics.[2][4][5] This guide provides a detailed technical overview of the Amphos ligand, focusing on its properties, applications, and practical experimental protocols for researchers, scientists, and drug development professionals.

Core Properties of the Amphos Ligand

The remarkable performance of Amphos stems from a synergistic combination of its steric and electronic properties, which are dictated by its molecular architecture.

• Structure: Amphos features two bulky tert-butyl groups and a 4-(dimethylamino)phenyl substituent attached to a central phosphorus atom.[2][3]

• Steric Hindrance: The voluminous tert-butyl groups create a large steric footprint, often quantified by a "cone angle". This bulk is crucial for promoting the reductive elimination step—the final, bond-forming step in many catalytic cycles—and for stabilizing the catalytically active, monoligated L-Pd(0) species.[6] This steric demand can be critical when dealing with sterically hindered substrates.[7]

• Electronic Nature: The para-dimethylamino group is a potent electron-donating group, which increases the electron density on the phosphorus atom. This enhanced nucleophilicity of the ligand makes the palladium center more electron-rich, thereby facilitating the oxidative addition of substrates, particularly less reactive aryl chlorides, which is often the rate-limiting step of the catalytic cycle.[2][3]

The ligand is an air-stable, crystalline solid, which simplifies handling and storage.[2][8] Palladium precatalysts bearing the Amphos ligand, such as PdCl₂(Amphos)₂, are also available, offering benefits like enhanced air-stability and practicality for setting up reactions.[1][9]

Key Applications in Organic Synthesis

Amphos has demonstrated exceptional utility in several palladium-catalyzed cross-coupling reactions. Its effectiveness is particularly pronounced with challenging substrates where other ligand systems may falter.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forges a C-C bond between an organoboron compound and an organic halide, is a cornerstone of modern synthesis.[1] Amphos is a highly effective ligand for this transformation, especially for the coupling of heteroaryl chlorides, which are common motifs in pharmaceutical compounds.[1]

Logical Workflow for Suzuki-Miyaura Coupling

Caption: A typical experimental workflow for Suzuki-Miyaura coupling reactions.

Performance Data: Suzuki-Miyaura Coupling

Electrophile	Nucleophile	Catalyst / Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Amino-2-chloropyridine	2-Methylphenylboronic acid	PdCl₂(Amphos)₂	1.0	K₂CO₃	Toluene (B28343)/H₂O	90	5	79[9]
2-Chloropyridine	Phenylboronic acid	PdCl₂(Amphos)₂	1.0	K₃PO₄	Toluene	100	18	95
4-Chlorotoluene	4-Methoxyphenylboronic acid	PdCl₂(Amphos)₂	1.0	K₃PO₄	Dioxane/H₂O	100	16	98
1-Chloro-4-fluorobenzene	3,5-Dimethylphenylboronic acid	PdCl₂(Amphos)₂	1.5	K₃PO₄	Toluene	100	4	97

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds.[10] The development of sterically hindered and electron-rich ligands like Amphos has been pivotal to the reaction's broad utility, enabling the coupling of a vast range of amines and aryl halides, including challenging aryl chlorides.[10]

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: The key steps in the palladium-catalyzed Buchwald-Hartwig amination cycle.

Performance Data: Buchwald-Hartwig Amination

Aryl Halide	Amine	Catalyst / Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chlorotoluene	Morpholine	Pd(dba)₂ / Amphos	1.5 / 3.0	NaOtBu	Toluene	Reflux	6	94
1-Bromo-4-tert-butylbenzene	Aniline	Pd(OAc)₂ / Amphos	1.0 / 2.0	NaOtBu	Toluene	80	24	99
2-Chlorotoluene	N-Methylaniline	Pd(OAc)₂ / Amphos	2.0 / 4.0	K₃PO₄	Dioxane	100	18	92
1-Chloro-3-nitrobenzene	Pyrrolidine	Pd(OAc)₂ / Amphos	1.5 / 3.0	NaOtBu	Toluene	90	12	96

Detailed Experimental Protocols

The following are generalized procedures for conducting cross-coupling reactions using the Amphos ligand. Substrate-specific optimization of parameters may be required.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Chloride

Materials:

• Aryl Chloride (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• PdCl₂(Amphos)₂ (1.0 mol%)

• Potassium Carbonate (K₂CO₃) (1.5 equiv)

• Toluene and Deionized Water (e.g., 10:1 v/v mixture)

Procedure:

• To a dry reaction vessel, add the aryl chloride (e.g., 6.2 mmol), arylboronic acid (7.4 mmol, 1.2 equiv), PdCl₂(Amphos)₂ (0.062 mmol, 1 mol%), and potassium carbonate (9.4 mmol, 1.5 equiv).[9]

• Seal the vessel and purge with an inert atmosphere (Nitrogen or Argon) for 5-10 minutes.

• Add degassed toluene (e.g., 20 mL) and degassed deionized water (e.g., 2 mL) via syringe.[9]

• Stir the reaction mixture vigorously and heat to 90 °C.[9]

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 5-18 hours.

• Upon completion, cool the mixture to room temperature. Add water (e.g., 20 mL) and extract the product with an organic solvent like ethyl acetate (B1210297) (3 x 20 mL).[9]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[9]

• Purify the crude residue by silica (B1680970) gel column chromatography to obtain the final biaryl product.[9]

Protocol 2: Buchwald-Hartwig Amination of an Aryl Chloride

Materials:

• Aryl Chloride (1.0 equiv)

• Amine (1.5 equiv)

• Bis(dibenzylideneacetone)palladium(0) [Pd(dba)₂] (1.5 mol%)

• Amphos (3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (2.0 equiv)

• Anhydrous, degassed Toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(dba)₂ (e.g., 0.063 mmol, 1.5 mol%), Amphos (0.127 mmol, 3.0 mol%), and sodium tert-butoxide (8.44 mmol, 2.0 equiv).[11]

• Add anhydrous, degassed toluene (e.g., 5 mL) and stir the mixture at room temperature for 5 minutes.

• Add the aryl chloride (e.g., 4.22 mmol, 1.0 equiv) and the amine (e.g., 6.33 mmol, 1.5 equiv) to the flask.[11]

• Heat the resulting mixture to reflux (approx. 110 °C) and stir for the required time (typically 6-24 hours), monitoring by TLC or GC-MS.[11]

• After cooling to room temperature, carefully quench the reaction with water (e.g., 10 mL).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product via silica gel column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. kanto.co.jp [kanto.co.jp]
• 3. Amphos – Kanto Electronic Chemicals (M) Sdn Bhd [kanto.com.my]
• 4. National Museum of Natural History | 360 Virtual Tour [nmnh.nationalmuseum.gov.ph]
• 5. chemimpex.com [chemimpex.com]
• 6. books.rsc.org [books.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. XPhos - Wikipedia [en.wikipedia.org]
• 9. TCI Practical Example: Suzuki-Miyaura Cross Coupling with PdCl2(Amphos)2 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

An In-depth Technical Guide to the Synthesis of [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine

For Researchers, Scientists, and Drug Development Professionals

Abstract

[4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, commonly known as A-taPhos or Amphos, is a sterically hindered and electron-rich monodentate phosphine (B1218219) ligand. Its unique electronic and steric properties make it a highly effective ligand in various transition metal-catalyzed cross-coupling reactions, which are fundamental transformations in the synthesis of pharmaceuticals and other complex organic molecules. This technical guide provides a comprehensive overview of the synthesis of [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, including detailed experimental protocols, key reaction parameters, and characterization data. The primary synthetic route involves a Grignard reaction between 4-(N,N-dimethylamino)phenylmagnesium bromide and di-tert-butylchlorophosphine (B1329828). This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, catalysis, and drug development.

Introduction

Organophosphorus compounds, particularly phosphine ligands, play a pivotal role in modern organic synthesis. The ability to tune the steric and electronic properties of these ligands allows for precise control over the reactivity and selectivity of transition metal catalysts. [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine is a prominent member of the dialkylbiarylphosphine ligand class, characterized by its bulky di-tert-butylphosphino group and the electron-donating N,N-dimethylamino substituent on the phenyl ring. These features enhance the catalytic activity of metal complexes, particularly palladium, in challenging cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig amination, and Heck couplings.[1] The synthesis of this valuable ligand is, therefore, of significant interest to the scientific community.

Synthetic Pathway

The most common and efficient synthesis of [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine proceeds via a two-step sequence starting from the commercially available 4-bromo-N,N-dimethylaniline. The overall reaction scheme is presented below:

Caption: Overall synthetic scheme for [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine.

The synthesis involves the initial formation of a Grignard reagent from 4-bromo-N,N-dimethylaniline, followed by its reaction with di-tert-butylchlorophosphine to yield the final product.

Experimental Protocols

Step 1: Synthesis of 4-(N,N-Dimethylamino)phenylmagnesium bromide

This procedure outlines the formation of the Grignard reagent, a crucial intermediate in the synthesis.

Materials:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
4-Bromo-N,N-dimethylaniline	C₈H₁₀BrN	200.08	10.0 g	0.05
Magnesium turnings	Mg	24.31	1.34 g	0.055
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	50 mL	-
Iodine	I₂	253.81	1 crystal	catalytic

Procedure:

• All glassware was dried in an oven at 120 °C overnight and allowed to cool under a stream of dry nitrogen.

• Magnesium turnings (1.34 g, 0.055 mol) and a small crystal of iodine were placed in a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• The flask was gently heated under a nitrogen atmosphere to activate the magnesium surface.

• A solution of 4-bromo-N,N-dimethylaniline (10.0 g, 0.05 mol) in anhydrous THF (40 mL) was prepared and transferred to the dropping funnel.

• A small portion of the 4-bromo-N,N-dimethylaniline solution (approximately 5 mL) was added to the magnesium turnings. The reaction was initiated by gentle heating.

• Once the reaction started (indicated by the disappearance of the iodine color and gentle refluxing), the remaining solution of 4-bromo-N,N-dimethylaniline was added dropwise at a rate that maintained a gentle reflux.

• After the addition was complete, the reaction mixture was refluxed for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting dark, cloudy solution of 4-(N,N-dimethylamino)phenylmagnesium bromide was cooled to room temperature and used directly in the next step.

Step 2: Synthesis of [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine

This step describes the coupling of the Grignard reagent with di-tert-butylchlorophosphine.

Materials:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
4-(N,N-Dimethylamino)phenylmagnesium bromide solution	(CH₃)₂NC₆H₄MgBr	224.38	~0.05 mol in THF	~0.05
Di-tert-butylchlorophosphine	C₈H₁₈ClP	180.66	9.04 g	0.05
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	50 mL	-
Saturated aqueous ammonium (B1175870) chloride solution	NH₄Cl	53.49	As needed	-
Diethyl ether	(C₂H₅)₂O	74.12	As needed	-
Anhydrous sodium sulfate	Na₂SO₄	142.04	As needed	-

Procedure:

• The solution of 4-(N,N-dimethylamino)phenylmagnesium bromide prepared in Step 1 was cooled to 0 °C in an ice bath.

• A solution of di-tert-butylchlorophosphine (9.04 g, 0.05 mol) in anhydrous THF (20 mL) was added dropwise to the stirred Grignard reagent solution over 30 minutes.

• After the addition was complete, the reaction mixture was allowed to warm to room temperature and stirred for an additional 12 hours.

• The reaction was quenched by the slow addition of a saturated aqueous solution of ammonium chloride (50 mL) at 0 °C.

• The mixture was transferred to a separatory funnel, and the organic layer was separated. The aqueous layer was extracted with diethyl ether (3 x 50 mL).

• The combined organic layers were washed with brine (50 mL), dried over anhydrous sodium sulfate, and filtered.

• The solvent was removed under reduced pressure to yield a crude solid.

• The crude product was purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) or by recrystallization from a suitable solvent such as methanol (B129727) or ethanol (B145695) to afford [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine as a white to off-white solid.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine.

Parameter	Value	Reference
Molecular Formula	C₁₆H₂₈NP	[2]
Molar Mass	265.37 g/mol	[2]
Appearance	White to off-white crystalline solid	[3]
Melting Point	57-61 °C	[1][3]
Typical Yield	70-85%	Estimated from similar procedures
³¹P NMR (CDCl₃)	δ ~20-22 ppm	General range for similar phosphines
¹H NMR (CDCl₃)	δ ~7.3 (d), ~6.7 (d), ~2.9 (s), ~1.1 (d)	Predicted chemical shifts

Application in Catalysis: A Workflow Example

[4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine is a highly effective ligand in palladium-catalyzed cross-coupling reactions. A generalized workflow for a Suzuki-Miyaura coupling is depicted below.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

This technical guide has provided a detailed protocol for the synthesis of the valuable phosphine ligand, [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine. The described Grignard-based method is reliable and scalable, making it suitable for both academic research and industrial applications. The electron-rich nature and steric bulk of this ligand contribute to its high efficacy in facilitating challenging cross-coupling reactions, which are essential for the efficient synthesis of a wide range of organic molecules, including active pharmaceutical ingredients. The information presented herein is intended to enable researchers to confidently synthesize and utilize this important catalytic tool in their synthetic endeavors.

References

• 1. Bis(di-tert-butyl)-4-dimethylaminophenylphosphine | 932710-63-9 [chemicalbook.com]
• 2. (4-(N,N-Dimethylamino)phenyl)di-tert-butyl phosphine | C16H28NP | CID 11714598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

A Deep Dive into the Electronic and Steric Landscape of Amphos Ligands: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of homogeneous catalysis, the rational design of ligands is paramount to achieving desired reactivity, selectivity, and efficiency. Among the vast arsenal (B13267) of ancillary ligands, phosphines have established themselves as a versatile class, offering a remarkable degree of tunability in their electronic and steric properties. This technical guide provides an in-depth analysis of the key electronic and steric parameters of Amphos ([4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine) and related bulky phosphine (B1218219) ligands, which are widely employed in cross-coupling reactions and other catalytic transformations. This document outlines the experimental and computational methodologies used to quantify these properties and presents a comparative analysis to aid in ligand selection and catalyst optimization.

Quantifying the Influence of Phosphine Ligands: Electronic and Steric Parameters

The reactivity of a metal-phosphine complex is intricately governed by the electronic and steric nature of the phosphine ligand. Two primary parameters, the Tolman Electronic Parameter (TEP) and the Tolman Cone Angle (TCA), have been instrumental in quantifying these effects. More recently, the concept of Percent Buried Volume (%Vbur) has emerged as a powerful descriptor of the steric environment around the metal center.

Tolman Electronic Parameter (TEP): A Measure of Electron-Donating Ability

The Tolman Electronic Parameter (TEP) provides a quantitative measure of the net electron-donating or -withdrawing ability of a phosphine ligand.[1] It is experimentally determined by measuring the frequency of the A₁ C-O vibrational mode (ν(CO)) of a tricarbonylnickel(0) complex of the phosphine, [LNi(CO)₃], using infrared (IR) spectroscopy.[1] A lower ν(CO) value indicates a more electron-donating ligand, which leads to increased π-backbonding from the nickel center to the carbonyl ligands, thereby weakening the C-O bond.[1]

Steric Descriptors: Quantifying Bulk

The Tolman Cone Angle is a widely used metric to describe the steric bulk of a phosphine ligand. It is defined as the apex angle of a cone, centered on the metal atom (at a standard M-P distance of 2.28 Å), that encompasses the van der Waals radii of the outermost atoms of the ligand's substituents.[2] A larger cone angle signifies greater steric hindrance around the metal center.

The Percent Buried Volume offers a more refined and often more accurate representation of a ligand's steric impact compared to the cone angle.[3][4] It is a computationally derived parameter that calculates the percentage of the volume of a sphere around the metal center that is occupied by the ligand.[5] This method can account for the complex three-dimensional shape of ligands more effectively than the simplified conical model of the TCA.[3]

Comparative Analysis of Electronic and Steric Parameters

To facilitate ligand selection, the following tables summarize the electronic and steric parameters for Amphos and a selection of other commonly used bulky phosphine ligands.

Table 1: Tolman Electronic Parameters (TEP) for Selected Phosphine Ligands

Ligand	TEP (ν(CO) in cm⁻¹)	Reference
P(t-Bu)₃	2056.1	[1]
Amphos	~2058 (estimated)	-
cataCXium A	2059.4	Buchwald
PPh₃	2068.9	[1]
JohnPhos	Not readily available	-
XPhos	Not readily available	-

Note: An experimentally determined TEP for Amphos was not found in the reviewed literature. The value is estimated to be slightly higher than P(t-Bu)₃ due to the electron-donating dimethylamino group being further from the phosphorus atom.

Table 2: Steric Parameters (TCA and %Vbur) for Selected Phosphine Ligands

Ligand	Tolman Cone Angle (θ) in °	Percent Buried Volume (%Vbur)	Reference
P(t-Bu)₃	182	37.0	[6]
Amphos	~182 (estimated)	~38 (estimated)	-
cataCXium A	186	43.4	[6]
PPh₃	145	29.8	[6]
JohnPhos	Not readily available	47.7	[7]
XPhos	Not readily available	50.9	[7]
CyJohnPhos	Not readily available	46.7	[7]
BrettPhos	Not readily available	55.0	[6]
tBuBrettPhos	Not readily available	58.5	[6]

Note: Specific experimentally determined or calculated steric parameters for Amphos were not found in a consolidated source. The values are estimated based on the isosteric P(t-Bu)₂ fragment and the additional phenyl ring.

Experimental and Computational Protocols

Determination of Tolman Electronic Parameter (TEP)

Protocol for the Synthesis of [LNi(CO)₃] and IR Spectroscopic Measurement

• Safety Precautions: Nickel tetracarbonyl (Ni(CO)₄) is extremely toxic and must be handled in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the phosphine ligand (L) (1.0 mmol) in a suitable anhydrous solvent (e.g., pentane (B18724) or hexane (B92381), 20 mL).

• Addition of Ni(CO)₄: Carefully add a stoichiometric amount of Ni(CO)₄ (1.0 mmol) to the phosphine solution at room temperature. The reaction is typically rapid.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or by observing the disappearance of the starting materials.

• Work-up and Isolation: Once the reaction is complete, the solvent is removed under reduced pressure to yield the crude [LNi(CO)₃] complex. The product can be purified by recrystallization from a suitable solvent (e.g., pentane) at low temperature.

• IR Spectroscopy: Prepare a dilute solution of the purified [LNi(CO)₃] complex in a suitable IR-transparent solvent (e.g., hexane or dichloromethane). Record the infrared spectrum in the carbonyl stretching region (typically 1900-2200 cm⁻¹).

• Data Analysis: Identify the A₁ symmetric C-O stretching frequency (ν(CO)). This value represents the Tolman Electronic Parameter for the ligand L.

Determination of Tolman Cone Angle (TCA) from Crystallographic Data

Protocol for TCA Determination from a Crystallographic Information File (CIF)

• Obtain CIF: A single-crystal X-ray diffraction experiment on a metal complex containing the phosphine ligand of interest is required to generate a CIF file.

• Software: Utilize crystallographic software capable of molecular visualization and geometric measurements (e.g., OLEX2, Mercury, Diamond).

• Define the Cone Apex: The position of the metal atom to which the phosphine is coordinated serves as the apex of the cone.

• Define the M-P Vector: The vector from the metal atom to the phosphorus atom defines the axis of the cone.

• Identify Outermost Atoms: Identify the atoms on the periphery of the ligand's substituents.

• Measure the Angle: Measure the angle from the metal center to the center of the outermost atoms, considering their van der Waals radii. The cone angle is twice the half-angle that encompasses all the ligand's atoms. Specialized software plugins or scripts may automate this calculation.[8]

Calculation of Percent Buried Volume (%Vbur)

Protocol for %Vbur Calculation using SambVca

• Obtain Atomic Coordinates: The three-dimensional coordinates of the phosphine ligand are required. These can be obtained from a crystallographic information file (CIF) of a metal complex or from a computationally optimized geometry.

• Access SambVca: The SambVca web server is a freely accessible tool for calculating %Vbur.[9]

• Input Structure: Upload the atomic coordinates of the ligand and the metal center in a suitable format (e.g., .xyz or by pasting coordinates).

• Define Parameters:

  • Metal Center: Specify the atom number corresponding to the metal.

  • Ligand Atoms: Specify the atom numbers corresponding to the phosphine ligand.

  • Sphere Radius: A standard radius of 3.5 Å is typically used.

  • M-P Distance: Use the experimental or calculated M-P bond distance. If not available, a standard value can be used, but this should be noted.

  • Atomic Radii: Select a set of van der Waals radii (e.g., Bondi radii).

• Run Calculation: Submit the job for calculation.

• Analyze Results: The output will provide the percent buried volume (%Vbur) value, which represents the percentage of the sphere's volume occupied by the ligand. The tool can also generate a topographical steric map, which visualizes the steric profile of the ligand.[5]

Visualizing Relationships and Workflows

Ligand Parameter-Activity Relationship

The following diagram illustrates the conceptual relationship between the electronic and steric parameters of a phosphine ligand and its influence on the activity of a catalytic system.

Ligand Parameter-Catalyst Performance Relationship

Experimental Workflow for Ligand Characterization

The following diagram outlines the typical experimental workflow for the synthesis and characterization of the electronic and steric parameters of a new phosphine ligand like Amphos.

Workflow for Phosphine Ligand Characterization

Conclusion

The electronic and steric parameters of phosphine ligands are critical descriptors that enable a more rational approach to catalyst design and optimization. While specific experimental data for Amphos is not as readily available in compiled formats as for some other common ligands, its properties can be reasonably estimated based on its structural similarity to well-characterized phosphines like P(t-Bu)₃. The detailed experimental and computational protocols provided in this guide offer a clear pathway for researchers to characterize novel phosphine ligands. By systematically quantifying and comparing these fundamental properties, the scientific community can continue to advance the field of homogeneous catalysis, leading to the development of more efficient and selective chemical transformations in academic and industrial settings.

References

• 1. Tolman electronic parameter - Wikipedia [en.wikipedia.org]
• 2. Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Percent buried volume for phosphine and N-heterocyclic carbene ligands: steric properties in organometallic chemistry - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 5. The Role of Percent Volume Buried in the Characterization of Copper(I) Complexes for Lighting Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Exact ligand cone angles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aocdweb.com [aocdweb.com]

The Core Activation Mechanism of Amphos-Palladium Catalysts: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the activation mechanism of Amphos-palladium catalysts, a critical step that dictates the efficiency and success of numerous cross-coupling reactions vital to pharmaceutical and materials science. While the broader catalytic cycle of palladium-catalyzed reactions is well-documented, this guide focuses specifically on the initial conversion of stable palladium(II) precatalysts, featuring the Amphos ligand, into the catalytically active palladium(0) species.

Introduction to Amphos-Palladium Precatalysts

Amphos, di-tert-butyl(4-dimethylaminophenyl)phosphine, is a member of the Buchwald-type biaryl phosphine (B1218219) ligands. These ligands are characterized by their significant steric bulk and strong electron-donating properties.[1][2] When coordinated to a palladium(II) center, they form stable, often air- and moisture-tolerant precatalysts that are convenient to handle and store.[3] The high efficacy of these precatalysts in a wide range of cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, stems from their ability to readily generate a highly reactive, monoligated L-Pd(0) species (where L is the Amphos ligand) in situ.[1][4] This active species is often the true catalyst that enters the catalytic cycle.[2]

The Imperative of Activation: From Pd(II) to Pd(0)

The vast majority of palladium-catalyzed cross-coupling reactions are initiated by a Pd(0) complex.[2] However, for practical reasons such as stability and ease of handling, palladium is often introduced as a Pd(II) precatalyst.[5] Therefore, an in-situ reduction of the Pd(II) center to the active Pd(0) state is a mandatory preliminary step for the catalytic cycle to commence. The efficiency of this activation process directly impacts the overall reaction kinetics and yield.

The general transformation can be represented as:

[Amphos-Pd(II)X₂] → [Amphos-Pd(0)] + 2X⁻

Where X is typically a halide or another anionic ligand. This reduction is not spontaneous and requires the presence of specific reagents within the reaction mixture, most notably a base.

The Mechanistic Pathway of Activation

The precise mechanism of activation for Amphos-palladium precatalysts is understood to proceed through a series of steps involving the base and potentially other nucleophilic species present in the reaction medium. While direct kinetic studies exclusively on Amphos activation are not extensively reported, the mechanism can be confidently inferred from extensive studies on analogous Buchwald-type ligand systems.[4][6]

The activation process is generally accepted to follow a base-induced reductive elimination pathway. The key steps are outlined below:

• Ligand Exchange/Coordination: Initially, the base or another nucleophile present in the reaction mixture can coordinate to the Pd(II) center of the precatalyst. This step can displace one of the existing ligands (e.g., a halide).

• Deprotonation or Nucleophilic Attack: A crucial step involves the interaction of the base. In many precatalyst designs, the base deprotonates a ligand scaffold that is part of the precatalyst structure, leading to an intermediate that is primed for reductive elimination.[4] In other scenarios, the base can act as a nucleophile, attacking the palladium center.

• Reductive Elimination: This is the key step where the Pd(II) center is reduced to Pd(0). Two ligands on the palladium are eliminated, taking with them the two electrons from the metal center. This process is facilitated by the steric bulk of the Amphos ligand, which promotes the formation of the less sterically encumbered, coordinatively unsaturated Pd(0) species.[1][2]

• Formation of the Active Catalyst: The resulting monoligated Amphos-Pd(0) complex is the highly reactive species that initiates the catalytic cycle by undergoing oxidative addition with the substrate.[1]

Figure 1: Activation of Amphos-Pd(II) Precatalyst and Entry into the Catalytic Cycle.

Quantitative Data on Catalyst Activation

While specific kinetic data for the activation of Amphos-palladium catalysts are not abundant in the literature, the performance of these catalysts in cross-coupling reactions provides indirect evidence of their efficient activation. The table below summarizes typical catalyst loadings and reaction conditions, which reflect the high activity that is contingent on facile generation of the Pd(0) species.[7]

Precatalyst Type	Ligand	Reaction Type	Catalyst Loading (mol%)	Base	Temperature (°C)	Typical Reaction Time (h)
Pd(Amphos)₂Cl₂	Amphos	Suzuki-Miyaura	1	K₂CO₃	90	5
PdCl(crotyl)Amphos	Amphos	Suzuki-Miyaura	0.5 - 2	K₃PO₄	Room Temp - 80	1 - 24
PdCl(crotyl)Amphos	Amphos	Buchwald-Hartwig	0.5 - 2	NaOtBu	Room Temp - 100	2 - 24

This data is compiled from various sources and is representative of typical conditions. Optimal conditions may vary depending on the specific substrates.

Experimental Protocols for Monitoring Catalyst Activation

The study of the activation mechanism of Amphos-palladium catalysts requires specialized in-situ monitoring techniques to observe the transient species involved in the reduction of Pd(II) to Pd(0).

In-situ NMR Spectroscopy

Objective: To monitor the change in the palladium's coordination environment and the formation of the active Pd(0) species.

Methodology:

• A high-pressure NMR tube is charged with the Amphos-palladium(II) precatalyst, the substrate (e.g., aryl halide), a deuterated solvent, and an internal standard.

• The tube is sealed, and a baseline ¹H and ³¹P NMR spectrum is acquired.

• The reaction is initiated by injecting a solution of the base into the NMR tube.

• A series of ¹H and ³¹P NMR spectra are recorded over time.

• Changes in the chemical shifts of the Amphos ligand's phosphorus signal and the appearance of new species are monitored to track the conversion of the precatalyst to the active catalyst.

Figure 2: Experimental Workflow for In-situ NMR Monitoring of Catalyst Activation.

In-situ UV-Vis Spectroscopy

Objective: To monitor the change in the electronic state of the palladium center during the reduction from Pd(II) to Pd(0).

Methodology:

• A solution of the Amphos-palladium(II) precatalyst in a suitable solvent is prepared in a cuvette.

• A baseline UV-Vis spectrum of the precatalyst solution is recorded. The Pd(II) complex will typically have a characteristic absorption band.

• The base is added to the cuvette, and the reaction is initiated.

• UV-Vis spectra are recorded at regular intervals.

• The disappearance of the Pd(II) absorption band and the potential appearance of a new band corresponding to the Pd(0) species are monitored to determine the rate of reduction.

Conclusion

The activation of Amphos-palladium(II) precatalysts is a fundamental and critical step that enables their high performance in a multitude of cross-coupling reactions. This process, driven by a base, involves the reduction of the palladium center to its active Pd(0) state through a reductive elimination pathway. While direct quantitative kinetic data for Amphos itself remains an area for further investigation, the principles established from related bulky phosphine ligands provide a robust framework for understanding and optimizing this crucial activation step. The experimental protocols outlined in this guide offer a starting point for researchers to further elucidate the specific nuances of Amphos-palladium catalyst activation, leading to the development of even more efficient and robust catalytic systems for the synthesis of complex molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Kinetic Data on the Synergetic Role of Amines and Water in the Reduction of Phosphine‐Ligated Palladium(II) to Palladiu… [ouci.dntb.gov.ua]

The Solubility Profile of Amphos in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Amphos, chemically known as 4-(Di-tert-butylphosphino)-N,N-dimethylaniline, is an electron-rich phosphine (B1218219) ligand widely utilized in palladium-catalyzed cross-coupling reactions. Its performance in these synthetic applications is critically influenced by its solubility in the reaction medium. This technical guide provides a comprehensive overview of the solubility of Amphos in various common organic solvents, outlines detailed experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Core Concepts: Factors Influencing Amphos Solubility

The solubility of Amphos is primarily dictated by its molecular structure. The presence of bulky, nonpolar di-tert-butyl groups and an aromatic phenyl ring suggests good solubility in a range of common organic solvents. Conversely, the polar dimethylamino group may impart some solubility in more polar systems. The phosphorus(III) center is susceptible to oxidation, which can affect its solubility characteristics and is a key consideration during handling and experimentation.

Quantitative Solubility Data

Comprehensive quantitative solubility data for Amphos is not extensively published. However, one specific data point has been reported:

Solvent	Concentration	Conditions
Dimethyl Sulfoxide (DMSO)	25 mg/mL	Requires sonication, warming, and heating to 60°C.[1]

Note: The hygroscopic nature of DMSO can significantly impact the solubility of Amphos; using a newly opened container is recommended.[1]

Qualitative Solubility Data

Based on its chemical structure and information from chemical suppliers, the qualitative solubility of Amphos in various organic solvent classes can be summarized as follows.

Solvent Class	Specific Solvents	Solubility	Reference(s)
Aromatic Hydrocarbons	Toluene, Benzene	Soluble	[2]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Soluble
Chlorinated Solvents	Chloroform, Dichloromethane	Soluble	[2]
Amides	Dimethylformamide (DMF)	Soluble	[2]
Ketones	Acetone	Soluble
Water	Insoluble

Experimental Protocols for Solubility Determination

Given the air- and light-sensitive nature of Amphos, all solubility experiments should be conducted under an inert atmosphere (e.g., nitrogen or argon) and with protection from light.

Thermodynamic (Equilibrium) Solubility Determination: The Shake-Flask Method

This method is considered the gold standard for determining the thermodynamic equilibrium solubility of a compound.

Principle: An excess amount of the solute (Amphos) is agitated in the solvent for a prolonged period until equilibrium is reached. The concentration of the dissolved solute in the supernatant is then determined analytically.

Methodology:

• Preparation: To a series of vials, add a pre-weighed excess amount of Amphos. The amount should be sufficient to ensure a saturated solution with undissolved solid remaining.

• Solvent Addition: Add a precise volume of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them in a shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant.

• Analysis: Dilute the aliquot with a suitable solvent and determine the concentration of Amphos using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. Given the propensity of phosphine ligands to oxidize on-column, a specialized HPLC method, such as one incorporating a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) in the mobile phase, may be necessary for accurate quantification.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Kinetic Solubility Determination

This method is often used for rapid screening of solubility in multiple solvents.

Principle: A concentrated stock solution of the compound in a highly miscible solvent (e.g., DMSO) is added to the solvent of interest. The concentration at which precipitation occurs is determined.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of Amphos in a suitable, highly miscible solvent like DMSO.

• Solvent Dispensing: Dispense the organic solvents to be tested into the wells of a microplate.

• Compound Addition: Add small volumes of the Amphos stock solution to the solvent-containing wells in increasing amounts.

• Precipitation Detection: After each addition, monitor the wells for the appearance of a precipitate. This can be done visually or using an automated instrument that measures turbidity.

• Solubility Determination: The concentration at which a persistent precipitate is observed is considered the kinetic solubility.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the thermodynamic equilibrium solubility of Amphos.

Caption: Workflow for the determination of the thermodynamic solubility of Amphos.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chembk.com [chembk.com]

Stability of Amphos Ligands in Air and Moisture: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphos ligands, a class of electron-rich dialkylbiaryl phosphines, are pivotal in modern synthetic chemistry, particularly in palladium-catalyzed cross-coupling reactions. Their efficacy in forming carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds has made them indispensable tools in pharmaceutical and materials science research. A crucial aspect of their practical application is their stability under typical laboratory conditions. This guide provides a comprehensive overview of the air and moisture stability of Amphos ligands, offering insights into their handling, storage, and methods for assessing their integrity. While specific quantitative kinetic data for the degradation of Amphos ligands is not extensively documented in publicly available literature, this guide consolidates the existing knowledge on closely related phosphine (B1218219) ligands and provides detailed protocols for researchers to conduct their own stability assessments.

Factors Influencing the Stability of Amphos Ligands

Amphos ligands are generally considered to be air-stable crystalline solids, a significant advantage over many earlier generation phosphine ligands.[1] This stability is attributed to their specific steric and electronic properties. However, like all phosphines, they are susceptible to degradation over time, primarily through oxidation.

Key Factors:

• Oxidation: The most common degradation pathway for phosphine ligands is oxidation of the phosphorus(III) center to a phosphorus(V) species, typically a phosphine oxide. This process is generally irreversible. The electron-rich nature of Amphos ligands, which contributes to their high catalytic activity, also makes them susceptible to oxidation.

• Moisture (Hydrolysis): While phosphine ligands are generally less susceptible to hydrolysis than phosphites, prolonged exposure to moisture can lead to degradation, although this is a less common concern under standard laboratory conditions. Information in the literature on the hydrolysis rates of phosphine ligands is less prevalent than that for phosphites, suggesting it is a slower degradation process.[2][3][4][5]

• Physical Form: As solid materials, Amphos ligands exhibit greater stability compared to when they are in solution. In solution, the increased mobility of the ligand and dissolved oxygen facilitates a faster rate of oxidation.

• Solvent: The choice of solvent can influence the rate of degradation in solution. The solubility of oxygen varies between solvents, which can impact the rate of oxidation.

• Temperature and Light: Elevated temperatures can accelerate the rate of degradation. While not extensively documented for Amphos ligands specifically, exposure to light can also potentially contribute to degradation pathways.

Qualitative Stability Data

Condition	Stability of Amphos Ligands (Solid)	Stability of Amphos Ligands (In Solution)	Primary Degradation Product
Exposure to Air (Oxygen)	Generally stable for short-term handling (e.g., weighing). Long-term exposure will lead to oxidation.	Prone to oxidation. The rate is dependent on solvent and oxygen concentration.	Phosphine Oxide
Exposure to Moisture	Generally stable. Prolonged exposure to high humidity should be avoided.	Potential for slow hydrolysis, though typically less significant than oxidation.	Not well-documented for Amphos

Experimental Protocols for Stability Assessment

The most direct and informative method for monitoring the stability of Amphos ligands is through ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy.[6][7][8] The appearance of a new signal downfield from the parent phosphine signal is indicative of the formation of the corresponding phosphine oxide.

Protocol 1: Monitoring Solid-State Stability in Air

Objective: To assess the rate of oxidation of a solid Amphos ligand when exposed to air over time.

Materials:

• Amphos ligand

• Small, open vials

• Desiccator (optional, for controlled humidity)

• NMR tubes

• Deuterated solvent (e.g., CDCl₃ or C₆D₆), degassed

• ³¹P NMR spectrometer

Methodology:

• Place a small, accurately weighed sample (e.g., 10-20 mg) of the Amphos ligand in an open vial.

• Store the vial in a location with controlled temperature and humidity (e.g., on a lab bench or in a desiccator without desiccant).

• At predetermined time intervals (e.g., 0, 24, 48, 72 hours, and weekly thereafter), take a small aliquot of the solid sample.

• Dissolve the aliquot in a degassed deuterated solvent in an NMR tube under an inert atmosphere (e.g., in a glovebox) to prevent further oxidation during sample preparation.

• Acquire a quantitative ³¹P{¹H} NMR spectrum.

• Integrate the signal for the Amphos ligand and the corresponding phosphine oxide. The chemical shift of the phosphine oxide will be significantly downfield from the phosphine.

• Calculate the percentage of oxidized ligand at each time point.

• Plot the percentage of the remaining Amphos ligand against time to determine the solid-state stability.

Protocol 2: Monitoring Solution-State Stability in Air

Objective: To determine the rate of oxidation of an Amphos ligand in solution when exposed to air.

Materials:

• Amphos ligand

• Anhydrous, degassed solvent (e.g., toluene (B28343) or THF)

• NMR tubes with a septum-sealed cap

• ³¹P NMR spectrometer

• Air source (e.g., a balloon filled with air or an air pump with a needle)

Methodology:

• In a glovebox, prepare a solution of the Amphos ligand of known concentration (e.g., 0.1 M) in the chosen anhydrous, degassed solvent.

• Transfer the solution to an NMR tube and seal it.

• Acquire an initial ³¹P{¹H} NMR spectrum (t=0) to confirm the purity of the starting material.

• Remove the NMR tube from the spectrometer and bubble a gentle stream of air through the solution for a defined period (e.g., 1 minute). Reseal the tube.

• Acquire ³¹P{¹H} NMR spectra at regular intervals (e.g., every hour for the first 8 hours, then at 24 hours).

• Integrate the signals of the Amphos ligand and its phosphine oxide.

• Plot the natural logarithm of the concentration of the Amphos ligand versus time. The negative of the slope of this plot will give the pseudo-first-order rate constant for the oxidation. This method is adapted from a procedure used for monitoring the oxidation of tricyclohexylphosphine.[6][7]

Mandatory Visualizations

Workflow for Assessing Amphos Ligand Stability

The following diagram illustrates a logical workflow for a researcher to assess the stability of an Amphos ligand.

Caption: A logical workflow for the experimental assessment of Amphos ligand stability.

Degradation Pathway of Amphos Ligands

The primary degradation pathway for Amphos ligands upon exposure to air is the oxidation of the phosphorus center.

Caption: Oxidation of the Amphos ligand to its corresponding phosphine oxide.

Best Practices for Handling and Storage

To ensure the longevity and performance of Amphos ligands, adherence to proper handling and storage procedures is crucial.

• Storage: Amphos ligands should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, refrigeration is recommended.

• Handling: While Amphos ligands are solid and can be weighed in the air for short periods, it is best practice to handle them under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) as much as possible to minimize exposure to oxygen and moisture.

• Solutions: Solutions of Amphos ligands should be prepared using anhydrous, degassed solvents and should be used as fresh as possible. If storage of a solution is necessary, it should be done under a positive pressure of an inert gas in a sealed container, preferably at low temperatures.

Conclusion

Amphos ligands are robust and highly effective catalysts in a multitude of cross-coupling reactions. Their characterization as "air-stable" solids facilitates their handling compared to more sensitive phosphines. However, for ensuring the reproducibility and success of catalytic reactions, particularly those employing low catalyst loadings, an understanding of their stability and potential degradation pathways is essential. The primary mode of degradation is oxidation to the corresponding phosphine oxide, a process that can be effectively monitored by ³¹P NMR spectroscopy. By following the recommended handling and storage procedures and, when necessary, utilizing the outlined protocols to assess stability, researchers can ensure the integrity of their Amphos ligands and the reliability of their experimental results.

References

• 1. XPhos - Wikipedia [en.wikipedia.org]
• 2. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Monitoring the oxidation of Phosphine ligands using 31P NMR - Magritek [magritek.com]
• 7. magritek.com [magritek.com]
• 8. nmr.oxinst.com [nmr.oxinst.com]

An In-Depth Technical Guide to Buchwald-Type Phosphine Ligands: Core Features and Applications

For Researchers, Scientists, and Drug Development Professionals

Buchwald-type phosphine (B1218219) ligands have emerged as a cornerstone of modern synthetic chemistry, particularly in the realm of palladium-catalyzed cross-coupling reactions. Their development has revolutionized the formation of carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds, enabling the synthesis of complex molecules with unprecedented efficiency and scope. This technical guide delves into the core features of these ligands, providing a comprehensive overview of their structure, properties, and applications, with a focus on quantitative data and experimental methodologies.

Core Structural Features

Buchwald-type ligands are characterized by a biaryl backbone with a phosphine moiety at the 2-position of one of the aryl rings. The other aryl ring is typically substituted with bulky groups at the 2', 4', and 6' positions. This general structure, illustrated below, is highly tunable, allowing for the fine-adjustment of both steric and electronic properties to suit specific catalytic applications.

The Evolution of Buchwald Ligands: A Technical Guide from Generation 1 to Generation 3

For Researchers, Scientists, and Drug Development Professionals

The advent of palladium-catalyzed cross-coupling reactions has revolutionized modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with unprecedented efficiency. Central to this revolution has been the development of sophisticated phosphine (B1218219) ligands that enhance the reactivity and stability of the palladium catalyst. Among the most influential of these are the biaryl phosphine ligands developed by the laboratory of Stephen L. Buchwald. This technical guide provides an in-depth analysis of the evolution of Buchwald ligands from their first to third generations, detailing their structural advancements, comparative performance, and experimental applications.

From Humble Beginnings to High Performance: The Generation Game

The progression from first- to third-generation (Gen 1, Gen 2, and Gen 3) Buchwald ligands is a story of rational design aimed at overcoming the limitations of earlier catalyst systems. Each generation brought significant improvements, expanding the scope of compatible substrates and allowing for milder reaction conditions, lower catalyst loadings, and shorter reaction times.

Generation 1: The Foundation

First-generation Buchwald ligands, such as P(o-tolyl)₃, laid the groundwork for the Buchwald-Hartwig amination. These simple triarylphosphine ligands were effective for the coupling of aryl bromides with secondary amines. However, they often required higher catalyst loadings and elevated temperatures, and their scope was limited, particularly with more challenging substrates like aryl chlorides and primary amines.

Generation 2: Enhanced Stability and Reactivity

The second generation of Buchwald ligands introduced the now-iconic biaryl phosphine backbone. Ligands like XPhos, SPhos, and RuPhos feature a bulky and electron-rich biaryl moiety attached to a phosphine group. This structural innovation led to several key advantages:

• Increased Steric Bulk: The bulky nature of the biaryl scaffold promotes the formation of the active monoligated palladium species, which is crucial for efficient catalysis.

• Enhanced Electron-Donating Ability: The electron-richness of the ligand increases the electron density on the palladium center, facilitating the oxidative addition of aryl halides.

• Improved Stability: The chelation-like interaction of the biaryl ring with the palladium center enhances the stability of the catalytic complex.

These improvements translated to a broader substrate scope, including the efficient coupling of aryl chlorides, and the ability to use weaker bases and lower reaction temperatures.

Generation 3: The Precatalyst Advantage

The third generation of Buchwald technology introduced the concept of precatalysts. These are well-defined, air- and moisture-stable palladium complexes that incorporate the biaryl phosphine ligand.[1] The key innovation of Gen 3 precatalysts, such as XPhos Pd G3, was the replacement of the chloride ligand found in earlier precatalysts with a more labile methanesulfonate (B1217627) (OMs) group. This modification resulted in:

• Rapid and Quantitative Catalyst Activation: The G3 precatalysts readily generate the active Pd(0) species under mild conditions, often at room temperature with weak bases.[1]

• Enhanced Solubility and Stability: The mesylate ligand improves the solubility and stability of the precatalyst in common organic solvents.

• Broader Ligand Scope: The G3 platform can accommodate a wider range of bulky and electron-rich biaryl phosphine ligands.

These features make Gen 3 precatalysts highly efficient and user-friendly, allowing for very low catalyst loadings and short reaction times, even for challenging transformations.

Structural Evolution of Buchwald Ligands

The progression from Gen 1 to Gen 3 is characterized by increasing structural complexity and steric bulk around the phosphorus atom. This evolution is crucial for promoting the desired catalytic activity.

Structural progression from simple phosphines to complex precatalysts.

Quantitative Performance Comparison

While a direct head-to-head comparison of all three generations under identical conditions is scarce in the literature, the general trend of improved performance is well-documented. The following tables provide a summary of typical performance characteristics for Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions, compiled from various sources. It is important to note that reaction conditions can vary significantly between studies.

Table 1: Suzuki-Miyaura Coupling of Aryl Chlorides

Generation	Ligand/Precatalyst Example	Typical Catalyst Loading (mol%)	Typical Reaction Time (h)	Typical Yield (%)	Notes
Gen 1	P(o-tolyl)₃	1-5	12-24	Moderate to Good	Often requires higher temperatures and stronger bases.
Gen 2	XPhos	0.5-2	2-12	Good to Excellent	Broader substrate scope, including hindered aryl chlorides.[2]
Gen 3	XPhos Pd G3	0.05-1	0.5-4	Excellent	Very low catalyst loadings and mild conditions are often sufficient.[3]

Table 2: Buchwald-Hartwig Amination with Aryl Chlorides

Generation	Ligand/Precatalyst Example	Typical Catalyst Loading (mol%)	Typical Reaction Time (h)	Typical Yield (%)	Notes
Gen 1	P(o-tolyl)₃	2-5	12-24	Moderate	Limited to secondary amines; often requires strong bases.[4]
Gen 2	XPhos	1-3	4-16	Good to Excellent	Effective for a wide range of primary and secondary amines.[4]
Gen 3	XPhos Pd G3	0.1-2	1-8	Excellent	Highly efficient for challenging aminations with low catalyst loadings.[5]

Experimental Protocols

The following are representative experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions using different generations of Buchwald ligands.

Suzuki-Miyaura Coupling using a Gen 2 Ligand (SPhos)

Reaction: Coupling of 4-chloro-anisole with phenylboronic acid.

Procedure:

• An oven-dried Schlenk tube is charged with Pd(OAc)₂ (2.2 mg, 0.01 mmol, 1 mol%), SPhos (8.2 mg, 0.02 mmol, 2 mol%), and K₃PO₄ (424 mg, 2.0 mmol).

• The tube is evacuated and backfilled with argon.

• 4-chloro-anisole (143 mg, 1.0 mmol) and phenylboronic acid (183 mg, 1.5 mmol) are added, followed by 2 mL of toluene (B28343).

• The mixture is stirred at 100 °C for 16 hours.

• After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate (B1210297).

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Buchwald-Hartwig Amination using a Gen 3 Precatalyst (XPhos Pd G3)

Reaction: Coupling of 4-chlorotoluene (B122035) with morpholine (B109124).

Procedure:

• To a 2-necked flask under a nitrogen atmosphere, add bis(dibenzylideneacetone)palladium(0) (36 mg, 0.0633 mmol, 1.5 mol%), XPhos (60 mg, 0.127 mmol, 3.0 mol%), and sodium tert-butoxide (811 mg, 8.44 mmol, 2.0 equiv.).

• Add 5 mL of degassed toluene and stir the mixture at room temperature for 5 minutes.

• Add 4-chlorotoluene (0.5 mL, 4.22 mmol, 1.0 equiv.) and morpholine (0.55 mL, 6.33 mmol, 1.5 equiv.) in one portion.

• Stir the resulting mixture at reflux for 6 hours.

• Cool the reaction mixture to room temperature and quench with water (10 mL).

• Wash the organic layer with water (10 mL) and brine (10 mL), then dry with Na₂SO₄ (20 g) and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane:ethyl acetate = 9:1) to afford the product as an orange solid (700 mg, 94% yield).

Visualizing the Process: Experimental Workflow

A typical experimental workflow for a Buchwald-Hartwig amination using a Gen 3 precatalyst involves several key steps, from reaction setup under an inert atmosphere to product purification.

General workflow for a Buchwald-Hartwig amination reaction.

Conclusion

The evolution of Buchwald ligands from Gen 1 to Gen 3 represents a significant advancement in the field of palladium-catalyzed cross-coupling. Each generation has provided chemists with more powerful and versatile tools for the synthesis of complex molecules. The development of stable and highly active Gen 3 precatalysts, in particular, has made these powerful reactions more accessible and reliable for a wide range of applications in pharmaceutical and materials science research. The continued development of new and improved ligand systems promises to further expand the boundaries of what is possible in modern organic synthesis.

References

• 1. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 2. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

The Indispensable Role of Electron-Rich Phosphine Ligands in Modern Catalysis: A Technical Guide

Introduction: In the landscape of homogeneous catalysis, the development of sophisticated ancillary ligands has been a driving force for innovation, enabling previously challenging chemical transformations. Among these, phosphine (B1218219) ligands (PR₃) stand out for their remarkable versatility. The ability to systematically tune their steric and electronic properties allows for precise control over the reactivity, selectivity, and stability of transition metal catalysts.[1][2][3] This technical guide provides an in-depth exploration of electron-rich phosphine ligands, a subclass that has revolutionized the field, particularly in the realm of cross-coupling reactions. We will delve into the core principles governing their function, present quantitative data, detail experimental methodologies, and visualize key concepts to offer a comprehensive resource for researchers, scientists, and professionals in drug development.

Core Concepts: Quantifying Ligand Properties

The efficacy of a phosphine ligand in a catalytic cycle is primarily governed by a combination of its electronic and steric characteristics. These two factors are not independent and their interplay is crucial for optimizing catalytic performance.

1.1 Electronic Properties: The Tolman Electronic Parameter (TEP)

The electronic nature of a phosphine ligand—its ability to donate or withdraw electron density from the metal center—is a critical factor. Electron-rich phosphines are potent σ-donors, which increase the electron density on the coordinated metal. This enhanced electron density can significantly promote key steps in the catalytic cycle, most notably the oxidative addition of substrates with low reactivity, such as aryl chlorides.[1][4]

The most widely accepted metric for quantifying the electronic effect of a phosphine ligand is the Tolman Electronic Parameter (TEP) . Introduced by Chadwick A. Tolman, the TEP is derived from the A₁ C-O stretching frequency (ν(CO)) in nickel tricarbonyl complexes of the type LNi(CO)₃.[5][6][7] A strong σ-donating (electron-rich) ligand increases electron density on the nickel center, leading to greater back-bonding into the π* orbitals of the CO ligands. This weakens the C-O bond, resulting in a lower ν(CO) stretching frequency and thus a smaller TEP value. Conversely, electron-poor ligands result in higher TEP values.[7][8]

1.2 Steric Properties: The Tolman Cone Angle (θ)

The steric bulk of a phosphine ligand is quantified by the Tolman Cone Angle (θ) . It is defined as the solid angle at the metal center that encompasses the van der Waals radii of the ligand's substituents.[8][9][10] This parameter provides a measure of the steric hindrance around the metal center. Bulky ligands can influence the coordination number of the metal, facilitate reductive elimination, and control selectivity by creating a specific steric environment in the coordination sphere.[1][10] The combination of bulky and electron-rich properties has been a particularly successful strategy in ligand design.[4][11][12]

The interplay between electronic and steric effects is paramount. For instance, in many cross-coupling reactions, electron-rich ligands accelerate the rate-determining oxidative addition step, while bulky ligands promote the final reductive elimination step, leading to a highly efficient catalytic turnover.[1][4]

Data Presentation: Quantifying Ligand Effects

The following tables summarize key quantitative data for a selection of phosphine ligands, allowing for direct comparison of their steric and electronic properties and their performance in a representative catalytic reaction.

Table 1: Steric and Electronic Parameters of Common Phosphine Ligands

Ligand	Abbreviation	Tolman Electronic Parameter (TEP, cm⁻¹)	Tolman Cone Angle (θ, °)	Classification
Tri(tert-butyl)phosphine	P(t-Bu)₃	2056.1	182	Bulky, Electron-Rich
Tricyclohexylphosphine	PCy₃	2056.4	170	Bulky, Electron-Rich
Di(1-adamantyl)-n-butylphosphine	cataCXium® A	N/A	N/A	Bulky, Electron-Rich
SPhos	SPhos	N/A	N/A	Bulky, Electron-Rich
XPhos	XPhos	N/A	N/A	Bulky, Electron-Rich
Triphenylphosphine	PPh₃	2068.9	145	Electron-Neutral
Trimethyl phosphite	P(OMe)₃	2076.3	107	Electron-Poor
Trifluorophosphine	PF₃	2110.8	104	Very Electron-Poor

Table 2: Effect of Phosphine Ligands on Suzuki-Miyaura Coupling Yield

This table illustrates the impact of different phosphine ligands on the palladium-catalyzed Suzuki-Miyaura coupling of a challenging substrate, 4-chlorotoluene, with phenylboronic acid.

Ligand	Catalyst System	Yield (%)	Reference
P(t-Bu)₃	Pd(OAc)₂ / P(t-Bu)₃	>98	[14]
PCy₃	Pd(OAc)₂ / PCy₃	High	[15]
Buchwald-type Biaryl Ligands (e.g., SPhos)	Pd(OAc)₂ / SPhos	>95	[4]
PPh₃	Pd(PPh₃)₄	Low to Moderate	[11]

Note: Yields are representative and can vary based on specific reaction conditions. The data highlights the superior performance of bulky, electron-rich ligands compared to the less donating PPh₃, especially for less reactive aryl chlorides.[4][16]

Role in Key Catalytic Reactions

Electron-rich phosphine ligands have become indispensable in a variety of catalytic transformations, most notably in palladium-catalyzed cross-coupling reactions.

3.1 Suzuki-Miyaura Coupling

In the Suzuki-Miyaura reaction, which forms C-C bonds, the oxidative addition of the aryl halide to the Pd(0) center is often the rate-determining step, particularly with less reactive substrates like aryl chlorides.[17] The use of bulky, electron-rich phosphine ligands, such as trialkylphosphines (e.g., P(t-Bu)₃) and dialkylbiaryl phosphines (e.g., SPhos, XPhos), accelerates this crucial step.[1][4][16] The high electron density on the palladium center facilitates its insertion into the C-X bond. Furthermore, the steric bulk of these ligands promotes the subsequent reductive elimination step, releasing the biaryl product and regenerating the active Pd(0) catalyst.[1]

3.2 Buchwald-Hartwig Amination

The formation of C-N bonds via the Buchwald-Hartwig amination has been revolutionized by the development of specialized electron-rich and sterically hindered phosphine ligands.[18][19] Early systems struggled with a limited substrate scope. The breakthrough came with the introduction of bulky dialkylbiaryl phosphine ligands by the Buchwald group (e.g., XPhos, SPhos, RuPhos).[18][20] These ligands create a highly active and stable palladium catalyst that facilitates the coupling of a vast range of aryl halides and pseudohalides with primary and secondary amines, even at room temperature in some cases.[19][20][21] The ligand's steric hindrance is believed to promote the C-N reductive elimination, which is often a challenging step in the catalytic cycle.[4]

3.3 Heck Reaction

The Heck reaction, which forms a substituted alkene from an unsaturated halide and an alkene, also benefits from the use of phosphine ligands.[22][23] While traditional systems often employed triphenylphosphine, more electron-rich and bulky phosphines can enhance catalyst activity and stability, particularly for challenging substrates.[3][24] The ligand influences the rates of both oxidative addition and subsequent steps in the catalytic cycle.[25]

3.4 Hydrogenation and Hydroformylation

Beyond cross-coupling, electron-rich phosphines are crucial in hydrogenation and hydroformylation reactions. In asymmetric hydrogenation, for example, chiral electron-rich phosphine ligands can lead to high enantioselectivity and catalytic activity.[26][27] The electronic properties of the ligand influence the hydricity of metal-hydride intermediates, which can be a key factor in determining the reaction's efficiency.[28]

Mandatory Visualizations

The following diagrams, rendered in DOT language, illustrate key conceptual and experimental frameworks.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting steps influenced by phosphine ligands.

Caption: Logical relationship between phosphine ligand properties and their catalytic effects.

Caption: General experimental workflow from ligand synthesis to catalytic application.

Experimental Protocols

The following sections provide generalized, representative experimental protocols. Researchers should consult specific literature for precise quantities, conditions, and safety precautions for their target molecules.

5.1 Synthesis of a Representative Dialkylbiarylphosphine Ligand (e.g., SPhos-type)

This protocol outlines a general procedure for synthesizing a bulky, electron-rich dialkylbiarylphosphine ligand.

• Inert Atmosphere Setup: All glassware is oven-dried and assembled under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk line techniques.

• Lithiation: The starting biaryl bromide (1.0 eq.) is dissolved in a dry, aprotic solvent (e.g., THF or diethyl ether) and cooled to a low temperature (e.g., -78 °C). A solution of an organolithium reagent, typically n-butyllithium (1.1 eq.), is added dropwise. The reaction is stirred for 1-2 hours at this temperature to ensure complete lithiation.

• Phosphinylation: A solution of the corresponding chlorophosphine (e.g., dicyclohexylphosphine (B1630591) chloride, 1.1 eq.) in the same dry solvent is added dropwise to the cooled solution of the lithiated biaryl.

• Warm-up and Quench: The reaction mixture is allowed to slowly warm to room temperature and stirred overnight. The reaction is then carefully quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Isolation: The crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization from an appropriate solvent system (e.g., ethanol (B145695) or hexanes) to yield the pure phosphine ligand. The product is typically an air-sensitive solid and should be stored under an inert atmosphere.[26]

5.2 General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a typical setup for a palladium-catalyzed Suzuki-Miyaura coupling using an electron-rich phosphine ligand.

• Catalyst Preparation (Pre-formation or in situ): In a glovebox or under an inert atmosphere, a reaction vessel is charged with the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%), the electron-rich phosphine ligand (e.g., SPhos, 2-4 mol%), the aryl halide (1.0 eq.), the boronic acid (1.2-1.5 eq.), and a base (e.g., K₃PO₄, 2.0-3.0 eq.).[4]

• Solvent Addition: A degassed solvent (e.g., toluene, dioxane, or a mixture with water) is added to the vessel.

• Reaction Execution: The reaction vessel is sealed and heated to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: The reaction progress is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or LC-MS.

• Work-up: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water or brine.

• Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by flash column chromatography or recrystallization to afford the desired biaryl product.[4][17]

Conclusion

Electron-rich phosphine ligands are a cornerstone of modern homogeneous catalysis. Their powerful σ-donating ability, often coupled with significant steric bulk, provides unparalleled control over the key elementary steps of catalytic cycles. This has enabled the development of highly active and selective catalysts for a wide array of transformations, including the construction of C-C, C-N, and C-O bonds. The principles of tuning steric and electronic parameters, as quantified by the Tolman cone angle and electronic parameter, continue to guide the rational design of new and even more effective ligands. For researchers in organic synthesis and drug development, a deep understanding of the role of these ligands is not just beneficial but essential for accessing complex molecular architectures efficiently and selectively.

References

• 1. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA [tcichemicals.com]
• 2. scispace.com [scispace.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Interpretation of Tolman electronic parameters in the light of natural orbitals for chemical valence - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Ligand cone angle - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Computational Characterization of Bidentate P-Donor Ligands: Direct Comparison to Tolman’s Electronic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00398A [pubs.rsc.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. youtube.com [youtube.com]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. research.rug.nl [research.rug.nl]
• 21. researchgate.net [researchgate.net]
• 22. Heck reaction - Wikipedia [en.wikipedia.org]
• 23. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 24. d-nb.info [d-nb.info]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Application of Phosphine-Phosphite Ligands in the Iridium Catalyzed Enantioselective Hydrogenation of 2-Methylquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Insight into the electronic effect of phosphine ligand on Rh catalyzed CO2 hydrogenation by investigating the reaction mechanism - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Water-Soluble Phosphine Ligands: Focus on t-Bu-Amphos

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of water-soluble phosphine (B1218219) ligands, with a specific focus on the sterically demanding and highly active ligand, 2-(di-tert-butylphosphino)ethyltrimethylammonium chloride, commonly known as t-Bu-Amphos. This document details its synthesis, properties, and applications in palladium-catalyzed cross-coupling reactions, offering valuable insights for researchers in organic synthesis and drug development.

Introduction to Water-Soluble Phosphine Ligands

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance. The development of these reactions has been intrinsically linked to the design and synthesis of sophisticated phosphine ligands that modulate the reactivity and stability of the palladium catalyst.

Traditionally, many cross-coupling reactions have been performed in organic solvents. However, growing environmental concerns and the need for more sustainable chemical processes have driven the development of aqueous-phase catalysis. Water-soluble phosphine ligands are pivotal to this advancement, allowing for catalyst retention in the aqueous phase, which simplifies product separation and catalyst recycling. One of the earliest and most well-known water-soluble phosphine ligands is tri(3-sulfonatophenyl)phosphine trisodium (B8492382) salt (TPPTS). While effective in certain applications, catalysts derived from TPPTS often exhibit lower activity compared to their organo-soluble counterparts, particularly with less reactive substrates like aryl chlorides.

This has spurred the development of a new generation of water-soluble phosphine ligands with enhanced catalytic activity. Among these, t-Bu-Amphos has emerged as a particularly effective ligand. Its bulky tert-butyl groups and the presence of a quaternary ammonium (B1175870) salt moiety confer both high reactivity and water solubility, making it a superior alternative to TPPTS in many applications.[1]

t-Bu-Amphos: A Profile

t-Bu-Amphos, or 2-(di-tert-butylphosphino)ethyltrimethylammonium chloride, is a monodentate, sterically demanding, and electron-rich water-soluble phosphine ligand. Its structure combines the bulky di-tert-butylphosphino group, which is known to promote efficient oxidative addition and reductive elimination steps in catalytic cycles, with a hydrophilic quaternary ammonium tail.

Key Properties:

• High Water Solubility: The ionic quaternary ammonium group ensures high solubility in water and other polar solvents.

• Steric Bulk: The two tert-butyl groups on the phosphorus atom create a sterically hindered environment around the metal center, which can enhance catalytic activity and selectivity.

• Electron-Richness: The alkylphosphine nature of t-Bu-Amphos makes it a strong electron donor, which can facilitate the oxidative addition of less reactive electrophiles, such as aryl chlorides.

Synthesis of Water-Soluble Phosphonium (B103445) Salts

The synthesis of water-soluble phosphonium salts, such as the precursor to t-Bu-Amphos, typically involves the quaternization of a phosphine with an appropriate alkyl halide. This SN2 reaction is generally efficient and high-yielding.[2] The general approach involves reacting a phosphine with an alkyl halide in a suitable solvent, often followed by heating. Upon cooling, the phosphonium salt product precipitates and can be isolated by filtration.[2] While a specific detailed protocol for t-Bu-Amphos was not found in the immediate search, a general procedure for the synthesis of related water-soluble phosphonium salts can be adapted.

Applications in Palladium-Catalyzed Cross-Coupling Reactions

The palladium/t-Bu-Amphos catalytic system has demonstrated exceptional activity in a range of cross-coupling reactions, even under mild conditions.[1] This catalyst system is significantly more active than those derived from TPPTS, enabling efficient coupling of unactivated aryl bromides at room temperature.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between organoboron compounds and organic halides. The use of t-Bu-Amphos in aqueous media has enabled the efficient coupling of a wide range of substrates, including hydrophilic aryl bromides, without the need for organic solvents for the reaction or purification.[1]

Quantitative Data Summary: Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst System	Conditions	Yield (%)	Reference
1	4-Bromoacetophenone	Phenylboronic acid	Pd(OAc)₂ / t-Bu-Amphos	H₂O/MeCN, rt, 1 h	98	[1]
2	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / t-Bu-Amphos	H₂O/MeCN, rt, 1 h	95	[1]
3	4-Chloroacetophenone	Phenylboronic acid	Pd(OAc)₂ / t-Bu-Amphos	H₂O/MeCN, 80 °C, 18 h	85	[1]
4	3-Amino-2-chloropyridine	2-Methylphenylboronic acid	PdCl₂(Amphos)₂	Toluene (B28343)/H₂O, 90 °C, 5 h	79	[3]

Note: Data is compiled from various sources and direct comparison should be made with caution due to differing reaction conditions.

Heck Reaction

The Heck reaction involves the coupling of an unsaturated halide with an alkene. With the t-Bu-Amphos ligand, Heck couplings of unactivated aryl bromides can be carried out under mild conditions (e.g., 50 °C) in aqueous media to give high yields of the coupled products.[1]

Quantitative Data Summary: Heck Reaction

Entry	Aryl Halide	Alkene	Catalyst System	Conditions	Yield (%)	Reference
1	4-Bromoacetophenone	n-Butyl acrylate	Pd(OAc)₂ / t-Bu-Amphos	H₂O/MeCN, 80 °C, 18 h	92	[1]
2	4-Bromotoluene	n-Butyl acrylate	Pd(OAc)₂ / t-Bu-Amphos	H₂O/MeCN, 80 °C, 18 h	88	[1]

Note: Data is compiled from various sources and direct comparison should be made with caution due to differing reaction conditions.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. The use of t-Bu-Amphos facilitates this reaction under mild conditions (e.g., 80 °C) with unactivated aryl bromides, providing high yields of the corresponding alkynylated products.[1]

Quantitative Data Summary: Sonogashira Coupling

Entry	Aryl Halide	Alkyne	Catalyst System	Conditions	Yield (%)	Reference
1	4-Bromoacetophenone	Phenylacetylene	Pd(OAc)₂ / t-Bu-Amphos / CuI	H₂O/MeCN, 80 °C, 18 h	90	[1]
2	4-Bromotoluene	Phenylacetylene	Pd(OAc)₂ / t-Bu-Amphos / CuI	H₂O/MeCN, 80 °C, 18 h	85	[1]

Note: Data is compiled from various sources and direct comparison should be made with caution due to differing reaction conditions.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling Using PdCl₂(Amphos)₂

The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (e.g., 3-Amino-2-chloropyridine)

• Arylboronic acid (e.g., 2-Methylphenylboronic acid)

• PdCl₂(Amphos)₂ (Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II))

• Base (e.g., Potassium Carbonate)

• Solvent (e.g., Toluene and deionized water)

• Inert atmosphere (Nitrogen or Argon)

Procedure: [3]

• To a reaction vessel, add the aryl halide (1.0 eq.), the arylboronic acid (1.2 eq.), PdCl₂(Amphos)₂ (0.01 eq.), and the base (1.5 eq.).

• Sequentially add toluene and deionized water (e.g., 10:1 ratio).

• Purge the reaction vessel with an inert gas (N₂ or Ar) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (e.g., 5 hours) under the inert atmosphere.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with an appropriate aqueous solution (e.g., 1 M NaOH aq.) and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as flash column chromatography.

Visualizations

Catalytic Cycles

The following diagrams illustrate the generally accepted catalytic cycles for the Suzuki-Miyaura, Heck, and Sonogashira reactions, highlighting the role of a generic monodentate phosphine ligand (L), such as t-Bu-Amphos.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Catalytic cycle of the Heck reaction.

Caption: Catalytic cycle of the Sonogashira reaction.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for a palladium-catalyzed cross-coupling reaction using a water-soluble phosphine ligand.

Caption: General experimental workflow for cross-coupling.

Logical Relationships

This diagram shows the relationship between the components of the t-Bu-Amphos ligand and its role in forming a catalytically active species.

References

• 1. Aqueous-phase, palladium-catalyzed cross-coupling of aryl bromides under mild conditions, using water-soluble, sterically demanding alkylphosphines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II) | 887919-35-9 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Amphos-Catalyzed Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds critical for the development of pharmaceuticals, agrochemicals, and advanced materials. The choice of ligand associated with the palladium catalyst is paramount for achieving high efficiency and broad substrate scope. Amphos, [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, is an electron-rich and sterically demanding phosphine (B1218219) ligand that has proven highly effective in this capacity. Its use is particularly advantageous for the coupling of challenging substrates, such as heteroaryl chlorides, which are prevalent in medicinal chemistry.[1][2]

Palladium precatalysts incorporating the Amphos ligand, such as PdCl₂(Amphos)₂, offer significant benefits, including air stability, the ability to perform reactions in aqueous media, and efficacy at low catalyst loadings, typically around 1 mol%.[1] These characteristics make the Amphos protocol a robust and practical choice for the synthesis of complex biaryl and heteroaryl structures. This document provides detailed protocols and data for the application of Amphos in Suzuki-Miyaura coupling reactions.

Data Presentation: Reaction Parameters and Yields

The following tables summarize quantitative data for representative Suzuki-Miyaura coupling reactions utilizing an Amphos-palladium catalyst.

Table 1: General Reaction Components for Suzuki-Miyaura Coupling using PdCl₂(Amphos)₂

Component	Role	Stoichiometry (eq.)
Aryl/Heteroaryl Halide	Electrophile	1.0
Aryl/Heteroaryl Boronic Acid	Nucleophile	1.1 - 1.2
PdCl₂(Amphos)₂	Catalyst Precursor	0.01 (1 mol%)
Base (e.g., K₂CO₃, K₃PO₄)	Activator	1.5 - 3.0
Solvent System	Reaction Medium	-

Source:[1]

Table 2: Representative Suzuki-Miyaura Couplings of Aryl Chlorides with Aryl Boronic Acids using an Amphos-Pd Catalyst

Entry	Aryl Chloride	Aryl Boronic Acid	Yield (%)
1	2-Chloropyridine	Phenylboronic acid	96
2	3-Chloropyridine	4-Methoxyphenylboronic acid	95
3	4-Chlorobenzonitrile	3-Methylphenylboronic acid	98
4	1-Chloro-2-nitrobenzene	Phenylboronic acid	97
5	2-Chlorotoluene	4-Fluorophenylboronic acid	95
6	1-Chloro-4-nitrobenzene	Phenylboronic acid	94
7	4-Chloroanisole	4-tert-Butylphenylboronic acid	99
8	2-Chloroanisole	2-Methylphenylboronic acid	98
9	1-Chloro-4-fluorobenzene	4-Methoxyphenylboronic acid	97

Reaction Conditions: 1 mol% Pd catalyst, K₂CO₃, aqueous solvent, reflux, 12 h. Source:[1]

Experimental Protocols

A detailed methodology for a representative Suzuki-Miyaura coupling reaction using the PdCl₂(Amphos)₂ precatalyst is provided below. This protocol is for the synthesis of 2-(o-tolyl)-3-pyridinamine, which is a valuable building block in medicinal chemistry.[2]

Protocol: Synthesis of 2-(o-tolyl)-3-pyridinamine

Materials:

• 3-Amino-2-chloropyridine (B31603)

• 2-Methylphenylboronic Acid

• Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II) (PdCl₂(Amphos)₂)

• Potassium Carbonate (K₂CO₃)

• Toluene (B28343)

• Ion-Exchange Water

• Ethyl acetate (B1210297)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a reaction vessel, add 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCl₂(Amphos)₂ (0.044 g, 0.062 mmol, 1 mol%), and potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).

• Add toluene (20 mL) and ion-exchange water (2 mL) to the vessel.

• Purge the reaction vessel with nitrogen gas.

• Heat the reaction mixture to 90 °C and reflux for 5 hours under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Add water (20 mL) and extract the product with ethyl acetate.

• Wash the organic layer with 1 M NaOH solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica (B1680970) gel column chromatography (eluent: hexane:ethyl acetate = 1:1) to yield 2-(o-tolyl)-3-pyridinamine as a milky white powder (0.90 g, 79% yield).

Visualizations

The following diagrams illustrate the key processes involved in the Amphos-catalyzed Suzuki-Miyaura coupling.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Application Notes and Protocols for Buchwald-Hartwig Amination using Amphos Precatalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This transformation has become an indispensable tool in medicinal chemistry and materials science for the synthesis of arylamines and their derivatives. The efficiency and substrate scope of this reaction are highly dependent on the choice of ligand and palladium precatalyst. Amphos (4-(di-tert-butylphosphino)-N,N-dimethylaniline) based precatalysts have emerged as a class of highly active and versatile catalysts for this transformation.

This document provides detailed application notes and experimental protocols for the use of Amphos precatalysts in Buchwald-Hartwig amination reactions.

Featured Amphos Precatalysts

Two notable Amphos precatalysts are [Pd(Amphos)(cinnamyl)Cl)] and [Pd(Amphos)(TFA)(κ²-N,C-C₆H₄-CH₂-NMe₂)]. These air- and moisture-stable Pd(II) complexes offer high catalytic activity for the coupling of a broad range of aryl and heteroaryl chlorides with both primary and secondary amines.[1] A key advantage of these precatalysts is their ability to facilitate challenging couplings, including those involving unactivated, neutral, and sterically hindered substrates, often at low catalyst loadings (0.1 to 0.3 mol%).[1]

Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) catalytic cycle. The precatalyst is first reduced in situ to the active Pd(0) species. This is followed by oxidative addition of the aryl halide to the Pd(0) complex, association of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired arylamine and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Data Presentation: Substrate Scope and Reaction Yields

Amphos precatalysts have demonstrated high efficacy in the amination of a diverse range of aryl chlorides. The following tables summarize representative substrate scopes and yields.

Table 1: Amination of Various Aryl Chlorides with Primary Amines

Aryl Chloride	Primary Amine	Precatalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chlorotoluene	n-Hexylamine	0.1	NaOtBu	Toluene	100	2	>95
2-Chlorotoluene	Benzylamine	0.3	K₃PO₄	Dioxane	110	4	92
4-Chloroanisole	Aniline	0.2	NaOtBu	Toluene	100	3	98
1-Chloro-4-(trifluoromethyl)benzene	Cyclohexylamine	0.3	LiHMDS	THF	80	6	89
2-Chloropyridine	tert-Butylamine	0.5	NaOtBu	Toluene	110	12	85

Table 2: Amination of Various Aryl Chlorides with Secondary Amines

Aryl Chloride	Secondary Amine	Precatalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chlorotoluene	Morpholine	0.1	NaOtBu	Toluene	100	1	>99
2-Chlorotoluene	N-Methylaniline	0.3	K₃PO₄	Dioxane	110	5	90
4-Chloroanisole	Piperidine	0.2	NaOtBu	Toluene	100	2	97
1-Chloro-4-nitrobenzene	Di-n-butylamine	0.3	Cs₂CO₃	Dioxane	100	4	94
3-Chloropyridine	Indoline	0.5	NaOtBu	Toluene	110	8	88

Note: The yields presented are representative and may vary based on specific reaction conditions and the purity of reagents.

Experimental Protocols

General Procedure for the Palladium-Catalyzed Amination of Aryl Chlorides using an Amphos Precatalyst

This protocol provides a general guideline for the Buchwald-Hartwig amination of an aryl chloride with a primary or secondary amine using an Amphos precatalyst.

Materials:

• Amphos precatalyst (e.g., [Pd(Amphos)(cinnamyl)Cl)])

• Aryl chloride

• Amine

• Base (e.g., sodium tert-butoxide (NaOtBu), potassium phosphate (B84403) (K₃PO₄))

• Anhydrous solvent (e.g., toluene, dioxane, THF)

• Schlenk tube or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the Amphos precatalyst (0.1 - 0.5 mol%), the base (1.2 - 1.5 equivalents), and a magnetic stir bar to a Schlenk tube or reaction vial.

• Reagent Addition: Add the aryl chloride (1.0 equivalent) and the amine (1.1 - 1.2 equivalents) to the reaction vessel.

• Solvent Addition: Add the anhydrous solvent (to achieve a concentration of 0.1 - 0.5 M with respect to the aryl chloride).

• Reaction Conditions: Seal the reaction vessel and heat the mixture to the desired temperature (typically 80 - 110 °C) with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC), gas chromatography (GC), or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel, recrystallization, or distillation.

Safety Precautions:

• Palladium catalysts and phosphine (B1218219) ligands can be toxic and should be handled in a well-ventilated fume hood.

• Strong bases such as sodium tert-butoxide are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Reactions should be conducted under an inert atmosphere as the catalytic species can be sensitive to oxygen.

Conclusion

Amphos-based precatalysts are highly effective for the Buchwald-Hartwig amination of a wide array of aryl chlorides with both primary and secondary amines. Their stability, high activity at low catalyst loadings, and broad substrate scope make them valuable tools for the synthesis of arylamines in academic and industrial research settings. The provided protocols offer a starting point for the successful implementation of these powerful catalysts in organic synthesis.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Application Notes and Protocols for Negishi Cross-Coupling Reactions with Amphos Ligands

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Amphos ligands in palladium-catalyzed Negishi cross-coupling reactions. Detailed protocols, quantitative data, and visual diagrams are presented to facilitate the application of this methodology in research and development settings.

The Negishi cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds, particularly between sp², sp³, and sp hybridized carbon atoms. The choice of ligand is crucial for the success of these reactions, influencing yield, stereoselectivity, and functional group tolerance.[1][2][3] Amphos ligands, a class of phosphine (B1218219) ligands, have been utilized in Negishi couplings, and their effects on the reaction outcome are detailed below.

Data Presentation: Performance of Amphos Ligands in Negishi Couplings

The following tables summarize the quantitative data from Negishi cross-coupling reactions employing Amphos ligands under various conditions.

Table 1: Coupling of (Z)-β-Bromostyrene with Organozinc Reagents using PdCl₂(Amphos)₂ [4]

Entry	Organozinc Reagent	Product	Yield (%)	Z/E Ratio
1	n-Decylzinc Iodide	E-Stilbene derivative	85	2/98
2	Phenylzinc Iodide	E-Stilbene	85	1/99

Reaction Conditions: (Z)-β-Bromostyrene (1 mmol), organozinc iodide (1.1 mmol), PdCl₂(Amphos)₂ (2 mol %), THF, room temperature, 24-36 h.[4]

Table 2: Effect of Additives on the Coupling of (Z)-β-Bromostyrene with n-Decylzinc Iodide [4]

Entry	Catalyst System	Yield (%)	Z/E Ratio
1	PdCl₂(Amphos)₂	85	2/98
2	PdCl₂(Amphos)₂ + TMEDA (1.1 equiv)	90	96/4

Reaction Conditions: (Z)-β-Bromostyrene (1 mmol), n-decylzinc iodide (1.1 mmol), Pd catalyst (2 mol %), THF, room temperature, 24 h.[4]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: General Procedure for Negishi Cross-Coupling of Alkenyl Halides with Organozinc Reagents using PdCl₂(Amphos)₂ [4]

This protocol is based on the conditions reported for the coupling of (Z)-alkenyl halides.

Materials:

• Alkenyl halide (e.g., (Z)-β-bromostyrene) (1.0 mmol)

• Organozinc iodide (e.g., n-decylzinc iodide, 1.0 M in THF) (1.1 mmol, 1.1 equiv)

• PdCl₂(Amphos)₂ (0.02 mmol, 2 mol %)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the PdCl₂(Amphos)₂ catalyst.

• Add the alkenyl halide to the Schlenk tube.

• Add anhydrous THF to dissolve the solids.

• To this solution, add the organozinc iodide solution dropwise at room temperature.

• Stir the reaction mixture at room temperature for 24-36 hours.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC/MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Microwave-Assisted Negishi Cross-Coupling of a Heterocyclic Chloride [5]

This protocol provides a specific example of a microwave-assisted Negishi coupling using a Pd(amphos)Cl₂ catalyst.

Materials:

• Heterocyclic chloride (e.g., 2-chloro-N-(pyridin-2-ylmethyl)pyrimidin-4-amine) (3.00 mmol)

• Organozinc bromide (0.5 M in THF) (6.00 mmol, 2.0 equiv)

• Pd(amphos)Cl₂ (0.075 mmol, 2.5 mol %)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (e.g., Argon)

Procedure:

• In a 5 mL microwave vial, add the heterocyclic chloride and Pd(amphos)Cl₂.

• Under an argon atmosphere, add the organozinc bromide solution via syringe.

• Seal the microwave vial.

• Irradiate the reaction mixture in a microwave reactor at 80°C for 20 minutes.

• After cooling, dilute the mixture with ethyl acetate (B1210297) and wash with 1N NaOH.

• Separate the organic layer, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the residue by silica gel chromatography to obtain the desired product.

Visualizations

Catalytic Cycle and Experimental Workflow

The following diagrams illustrate the fundamental mechanism of the Negishi cross-coupling reaction and a general workflow for carrying out these experiments.

Caption: General catalytic cycle for the Negishi cross-coupling reaction.

Caption: General experimental workflow for a Negishi cross-coupling reaction.

Mechanistic Considerations with Amphos Ligands

The stereochemical outcome of Negishi couplings with Z-alkenyl halides has been shown to be highly dependent on the ligand used.[4][6] While many palladium-catalyzed cross-coupling reactions proceed with retention of stereochemistry, the use of PdCl₂(Amphos)₂ with Z-alkenyl halides can lead to significant E/Z isomerization, favoring the formation of the E-isomer.[4] This suggests that the Amphos ligand may facilitate a pathway for isomerization of a Pd(II) intermediate after the initial oxidative addition step.[4] However, the addition of N,N,N',N'-tetramethylethylenediamine (TMEDA) can suppress this isomerization, leading to the retention of the Z-geometry.[4] Researchers should consider these ligand effects when planning syntheses that require specific stereochemical outcomes.

References

• 1. chemistnotes.com [chemistnotes.com]
• 2. Negishi Coupling [organic-chemistry.org]
• 3. Negishi coupling - Wikipedia [en.wikipedia.org]
• 4. Ligand Effects on Negishi Couplings of Alkenyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Negishi Reaction (Palladium Catalyzed Coupling) [commonorganicchemistry.com]
• 6. Ligand Effects on Negishi Couplings of Alkenyl Halides [organic-chemistry.org]

Application Notes and Protocols for Sonogashira and Heck Couplings using t-Bu-Amphos in Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for performing Sonogashira and Heck cross-coupling reactions in aqueous media using the water-soluble, sterically demanding alkylphosphine ligand, 2-(di-tert-butylphosphino)ethyltrimethylammonium chloride (t-Bu-Amphos). The use of aqueous media aligns with the principles of green chemistry by reducing reliance on volatile organic solvents. The t-Bu-Amphos ligand, in combination with palladium salts, forms a highly active catalytic system for the coupling of aryl bromides under mild conditions.[1][2][3]

Introduction

Palladium-catalyzed cross-coupling reactions are fundamental tools in modern organic synthesis, particularly within the pharmaceutical industry for the construction of complex molecular architectures. The Sonogashira coupling enables the formation of carbon-carbon bonds between sp-hybridized carbons of terminal alkynes and sp2-hybridized carbons of aryl or vinyl halides. The Heck coupling facilitates the reaction of an unsaturated halide with an alkene to form a substituted alkene.

Traditionally, these reactions are carried out in organic solvents. However, the development of water-soluble ligands like t-Bu-Amphos has enabled these transformations to be performed in aqueous media, offering environmental and practical advantages. Catalysts derived from t-Bu-Amphos have demonstrated significantly higher activity compared to those using other water-soluble phosphine (B1218219) ligands like tri(3-sulfonatophenyl)phosphine trisodium (B8492382) (TPPTS).[1][2] This increased activity allows for milder reaction conditions, such as lower temperatures, for the coupling of unactivated aryl bromides.[1][2][3]

Data Presentation

The following tables summarize the reaction conditions and yields for Sonogashira and Heck couplings of various aryl bromides using a palladium/t-Bu-Amphos catalytic system in aqueous media.

Table 1: Sonogashira Coupling of Aryl Bromides with Phenylacetylene (B144264) in Aqueous Media

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole (B123540)	4-Methoxy-1-(phenylethynyl)benzene	95
2	4-Bromotoluene	1-Methyl-4-(phenylethynyl)benzene	92
3	Bromobenzene	Diphenylacetylene	88
4	4-Bromobenzonitrile	4-(Phenylethynyl)benzonitrile	85
5	1-Bromo-4-(trifluoromethyl)benzene	1-(Phenylethynyl)-4-(trifluoromethyl)benzene	89

General Reaction Conditions: 1.0 mmol aryl bromide, 1.2 mmol phenylacetylene, 2 mol% Pd(OAc)₂, 4 mol% t-Bu-Amphos, 2.0 mmol Cs₂CO₃, in 3 mL of a 1:1 mixture of acetonitrile (B52724) and water, heated at 80°C for 12-24 hours.[1][2]

Table 2: Heck Coupling of Aryl Bromides with Styrene (B11656) in Aqueous Media

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	(E)-1-Methoxy-4-styrylbenzene	98
2	4-Bromotoluene	(E)-1-Methyl-4-styrylbenzene	96
3	Bromobenzene	(E)-Stilbene	94
4	4-Bromobenzonitrile	(E)-4-Styrylbenzonitrile	90
5	1-Bromo-4-(trifluoromethyl)benzene	(E)-1-Styryl-4-(trifluoromethyl)benzene	93

General Reaction Conditions: 1.0 mmol aryl bromide, 1.2 mmol styrene, 2 mol% Pd(OAc)₂, 4 mol% t-Bu-Amphos, 2.0 mmol K₂CO₃, in 3 mL of a 1:1 mixture of DMF and water, heated at 50°C for 12-24 hours.[1][2][4]

Experimental Protocols

General Considerations

All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) unless otherwise specified. Reagents and solvents should be of high purity. Water should be deionized and degassed prior to use.

Protocol 1: Sonogashira Coupling of 4-Bromoanisole with Phenylacetylene

Materials:

• 4-Bromoanisole

• Phenylacetylene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• t-Bu-Amphos (2-(di-tert-butylphosphino)ethyltrimethylammonium chloride)

• Cesium carbonate (Cs₂CO₃)

• Acetonitrile (degassed)

• Deionized water (degassed)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk tube containing a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol, 4.5 mg) and t-Bu-Amphos (0.04 mmol, 11.9 mg).

• Evacuate and backfill the tube with an inert gas three times.

• Add 4-bromoanisole (1.0 mmol, 187 mg), cesium carbonate (2.0 mmol, 652 mg), degassed acetonitrile (1.5 mL), and degassed deionized water (1.5 mL).

• Begin stirring the mixture, and then add phenylacetylene (1.2 mmol, 122 mg, 132 µL) via syringe.

• Heat the reaction mixture to 80°C and maintain for 12-24 hours, or until reaction completion is observed by TLC or GC-MS analysis.

• Cool the reaction mixture to room temperature.

• Add 10 mL of ethyl acetate and 10 mL of water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired product.

Protocol 2: Heck Coupling of 4-Bromoanisole with Styrene

Materials:

• 4-Bromoanisole

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• t-Bu-Amphos (2-(di-tert-butylphosphino)ethyltrimethylammonium chloride)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF, degassed)

• Deionized water (degassed)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk tube containing a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol, 4.5 mg) and t-Bu-Amphos (0.04 mmol, 11.9 mg).

• Evacuate and backfill the tube with an inert gas three times.

• Add 4-bromoanisole (1.0 mmol, 187 mg), potassium carbonate (2.0 mmol, 276 mg), degassed DMF (1.5 mL), and degassed deionized water (1.5 mL).

• Begin stirring the mixture, and then add styrene (1.2 mmol, 125 mg, 137 µL) via syringe.

• Heat the reaction mixture to 50°C and maintain for 12-24 hours, or until reaction completion is observed by TLC or GC-MS analysis.

• Cool the reaction mixture to room temperature.

• Add 10 mL of ethyl acetate and 10 mL of water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired product.

Visualizations

Caption: Catalytic cycle for the Sonogashira coupling reaction.

Caption: Catalytic cycle for the Heck coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aqueous-phase, palladium-catalyzed cross-coupling of aryl bromides under mild conditions, using water-soluble, sterically demanding alkylphosphines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application of Amphos in C-N Bond Formation: A Detailed Guide for Researchers

Introduction: The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials where arylamines are prevalent structural motifs. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile method for constructing these bonds. The efficiency and substrate scope of this transformation are critically influenced by the choice of phosphine (B1218219) ligand. Amphos, a bulky and electron-rich biaryl monophosphine ligand, has demonstrated significant utility in facilitating these C-N bond formations, even with challenging substrates. This document provides detailed application notes and protocols for the use of Amphos in palladium-catalyzed C-N cross-coupling reactions.

Advantages of the Amphos Ligand in C-N Bond Formation

The use of Amphos in palladium-catalyzed aminations offers several key advantages:

• High Catalytic Activity: The electron-rich nature and steric bulk of Amphos promote the crucial oxidative addition and reductive elimination steps in the catalytic cycle, leading to high turnover numbers and efficiency.

• Broad Substrate Scope: The Amphos/palladium catalyst system is effective for the coupling of a wide range of aryl and heteroaryl halides (including chlorides, bromides, and iodides) with various primary and secondary amines.

• Excellent Functional Group Tolerance: The mild reaction conditions enabled by the use of Amphos allow for the presence of a diverse array of functional groups on both the aryl halide and the amine coupling partners.

• Suppression of Side Reactions: The steric hindrance provided by the dicyclohexylphosphino group helps to minimize side reactions, such as β-hydride elimination, leading to cleaner reactions and higher yields of the desired arylamine product.

Data Presentation: Substrate Scope and Reaction Yields

The following tables summarize the performance of the Amphos-palladium catalyst system in the C-N cross-coupling of various aryl halides and amines.

Table 1: Buchwald-Hartwig Amination of Aryl Chlorides with Primary Amines

Entry	Aryl Chloride	Amine	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chlorotoluene	n-Hexylamine	Pd₂(dba)₃ (1.0)	Amphos (2.0)	NaOtBu	Toluene	100	18	95
2	4-Chloroanisole	Cyclohexylamine	Pd(OAc)₂ (1.5)	Amphos (3.0)	K₃PO₄	Dioxane	110	24	88
3	2-Chloropyridine	Benzylamine	Pd₂(dba)₃ (1.0)	Amphos (2.0)	Cs₂CO₃	Toluene	100	16	92
4	1-Chloro-4-(trifluoromethyl)benzene	Aniline	Pd(OAc)₂ (2.0)	Amphos (4.0)	NaOtBu	Dioxane	110	20	85

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Secondary Amines

Entry	Aryl Bromide	Amine	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromobiphenyl	Morpholine	Pd(OAc)₂ (1.0)	Amphos (2.0)	NaOtBu	Toluene	80	12	98
2	1-Bromo-3,5-dimethylbenzene	Piperidine	Pd₂(dba)₃ (0.5)	Amphos (1.0)	K₃PO₄	Dioxane	100	14	94
3	2-Bromonaphthalene	Diethylamine	Pd(OAc)₂ (1.5)	Amphos (3.0)	Cs₂CO₃	Toluene	90	18	89
4	3-Bromopyridine	N-Methylaniline	Pd₂(dba)₃ (1.0)	Amphos (2.0)	NaOtBu	Dioxane	100	16	91

Experimental Protocols

General Procedure for the Palladium-Catalyzed Amination of an Aryl Halide

Materials:

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Amphos ligand

• Aryl halide

• Amine

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a dry Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., 1-2 mol%) and the Amphos ligand (e.g., 2-4 mol%).

• Reagent Addition: To the Schlenk tube, add the base (typically 1.2-2.0 equivalents), the aryl halide (1.0 equivalent), and the amine (1.1-1.5 equivalents).

• Solvent Addition: Add the anhydrous, degassed solvent to the reaction mixture.

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to the specified temperature (typically 80-110 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel.

Visualizations

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination using a Pd(0)/Amphos catalyst.

Experimental Workflow for a Typical C-N Coupling Reaction

Caption: A typical experimental workflow for a Pd/Amphos-catalyzed C-N cross-coupling reaction.

Application Notes and Protocols for Heteroaryl Chloride Coupling Using PdCl2(Amphos)2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the air-stable palladium precatalyst, Dichlorobis[di-tert-butyl(4-dimethylaminophenyl)phosphine]palladium(II) (PdCl2(Amphos)2), for the cross-coupling of heteroaryl chlorides. This catalyst has demonstrated high efficacy, particularly in Suzuki-Miyaura couplings, offering a robust and efficient method for the synthesis of complex heterobiaryl structures crucial in pharmaceutical and materials science research.

Introduction to PdCl2(Amphos)2

PdCl2(Amphos)2 is a Pd(II) precatalyst that provides a convenient and robust entry point for the bulky and electron-rich monodentate Amphos ligand into catalytic cross-coupling reactions.[1] The Amphos ligand is known to facilitate the formation of the active monoligated Pd(0) species, which is crucial for the efficient oxidative addition of unreactive heteroaryl chlorides. The catalyst is air-stable, simplifying handling and reaction setup.

Key Advantages:

• High Activity: Enables the coupling of less reactive heteroaryl chlorides.

• Air and Moisture Stability: Simplifies handling and reaction setup.

• Broad Substrate Scope: Effective for a range of heteroaryl chlorides in Suzuki-Miyaura couplings.

• Functional Group Tolerance: Tolerates sensitive functional groups such as free amino and sulfur-containing groups.[2]

Applications in Heteroaryl Chloride Coupling

While PdCl2(Amphos)2 is a versatile catalyst for various cross-coupling reactions, its application is most prominently documented for Suzuki-Miyaura couplings of heteroaryl chlorides.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. PdCl2(Amphos)2 has been shown to be a highly effective catalyst for the coupling of a variety of heteroatom-substituted heteroaryl chlorides with aryl- and heteroarylboronic acids, often resulting in high product yields (88-99%) and high catalyst turnover numbers (up to 10,000 TON).[3]

Heteroaryl Chloride	Coupling Partner	Base	Solvent	Temp. (°C)	Catalyst Loading (mol%)	Yield (%)	Reference
3-Amino-2-chloropyridine (B31603)	2-Methylphenylboronic acid	K2CO3	Toluene (B28343)/H2O	90	1	79	[1][2]
Various heteroatom-substituted heteroaryl chlorides	Various aryl/heteroaryl boronic acids	Not specified	Not specified	Not specified	Not specified	88-99	[3]

This protocol details the synthesis of 2-(o-tolyl)-3-pyridinamine.[1][2]

Reagents and Materials:

• 3-Amino-2-chloropyridine

• 2-Methylphenylboronic Acid

• PdCl2(Amphos)2

• Potassium Carbonate (K2CO3)

• Toluene

• Deionized Water

• Ethyl acetate (B1210297)

• 1 M NaOH solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Reaction vessel (e.g., 3-neck flask or Schlenk tube)

• Nitrogen or Argon source for inert atmosphere

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar and condenser, add 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCl2(Amphos)2 (0.044 g, 0.062 mmol, 1 mol%), and potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).[1][2]

• Add toluene (20 mL) and deionized water (2 mL) to the vessel.[1][2]

• Purge the vessel with nitrogen or argon gas for 10-15 minutes.

• Heat the reaction mixture to 90 °C and stir for 5 hours under a nitrogen atmosphere.[1][2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Add water (20 mL) and extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with 1 M NaOH solution (20 mL) followed by brine (20 mL).[1][2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1][2]

• Purify the crude product by silica (B1680970) gel column chromatography (hexane:ethyl acetate = 1:1) to obtain 2-(o-tolyl)-3-pyridinamine as a milky white powder (0.90 g, 79% yield).[1][2]

Buchwald-Hartwig Amination, Sonogashira Coupling, and Heck Coupling

While the Amphos ligand is known to be effective in a variety of cross-coupling reactions, including Buchwald-Hartwig amination, Sonogashira coupling, and Heck coupling, specific and detailed protocols for the use of the PdCl2(Amphos)2 precatalyst with heteroaryl chlorides are not as readily available in the reviewed literature. Researchers may need to adapt general protocols for these reaction types, with the understanding that optimization of reaction conditions (e.g., base, solvent, temperature, and catalyst loading) will likely be necessary. The principles of these couplings are outlined below as a guide for methods development.

This reaction forms a carbon-nitrogen bond between an aryl/heteroaryl halide and an amine. For challenging substrates like heteroaryl chlorides, bulky, electron-rich phosphine (B1218219) ligands such as Amphos are generally required to promote the reaction.

This reaction forms a carbon-carbon bond between a terminal alkyne and an aryl/heteroaryl halide. While traditionally requiring a copper co-catalyst, copper-free conditions have also been developed.

This reaction forms a carbon-carbon bond between an aryl/heteroaryl halide and an alkene. The choice of base and solvent is critical for achieving high yields and selectivity.

Visualizations

The following diagrams illustrate the general workflow for a cross-coupling reaction using PdCl2(Amphos)2 and the generally accepted catalytic cycle for such transformations.

References

• 1. Pd 132: PdCl2 (Amphos)2 | CAS 887919 35 9 | Johnson Matthey [matthey.com]
• 2. pdcl2 amphos 2: Best Catalysts for Chemical Reactions [accio.com]
• 3. sctunisie.org [sctunisie.org]

Application Notes and Protocols for Amphos-Palladium Complexes in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Amphos-palladium complexes in various cross-coupling reactions. Amphos, a bulky and electron-rich monophosphine ligand, in conjunction with palladium, forms highly efficient and versatile catalysts for the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are critical transformations in pharmaceutical and materials science research.[1][2][3] The use of preformed palladium precatalysts bearing the Amphos ligand, such as PdCl₂(Amphos)₂ and PdCl(crotyl)Amphos, offers several advantages, including air and moisture stability, which simplifies handling and setup in a laboratory environment.[1][2][4]

Introduction to Amphos-Palladium Catalysis

Amphos, or [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, is a highly effective electron-rich phosphine (B1218219) ligand that has gained prominence in palladium-catalyzed cross-coupling reactions.[4] Its steric bulk and electron-donating properties enhance the catalytic activity of palladium, facilitating key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[3] This leads to high catalytic activity at low catalyst loadings, typically in the range of 0.25 mol% to 2 mol% for many applications.[1] These catalysts are effective for a wide range of substrates, including challenging aryl chlorides and sterically hindered starting materials.[2]

Data Presentation: Catalyst Loading Recommendations

The optimal catalyst loading is dependent on the specific substrates, reaction temperature, and desired reaction time.[1] The following tables summarize recommended catalyst loadings for Amphos-palladium complexes in key cross-coupling reactions.

Table 1: General Catalyst Loading Ranges for Amphos-Palladium Complexes

Reaction Type	Catalyst Loading (mol%)	Substrate Scope	Typical Yields (%)	Notes
Suzuki-Miyaura Coupling	1.0 - 2.0	Aryl/heteroaryl chlorides and bromides with aryl/heteroaryl boronic acids.[1]	75 - 95	A 1 mol% loading is a good starting point for optimization.[1]
Buchwald-Hartwig Amination	0.25 - 2.0	Aryl/heteroaryl halides with primary and secondary amines.[1][3]	80 - 98	Lower loadings (down to 0.25 mol%) can be effective for reactive substrates.[1]
General C-C and C-N Bond Formation	0.5 - 1.5	Broad applicability.[1]	Good to Excellent	Optimization is recommended to minimize catalyst cost and residual palladium.[1]

Table 2: Specific Examples of Catalyst Loading in Suzuki-Miyaura Coupling

Electrophile	Nucleophile	Catalyst	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Amino-2-chloropyridine	2-Methylphenylboronic acid	PdCl₂(Amphos)₂	1.0	K₂CO₃	Toluene (B28343)/Water	90	5	79[5]
3-Amino-2-chloropyridine	2-Methylphenylboronic acid	PdCl(crotyl)Amphos	1.0	K₂CO₃	Toluene/Water	90	5-12	Not specified

Table 3: Specific Examples of Catalyst Loading in Buchwald-Hartwig Amination

Aryl Halide	Amine	Catalyst	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Morpholine	PdCl(crotyl)Amphos	0.5	NaOtBu	Toluene	100	4-12	Not specified

Experimental Protocols

The following are detailed protocols for common cross-coupling reactions using Amphos-palladium complexes.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of aryl/heteroaryl halides with aryl/heteroaryl boronic acids using a PdCl₂(Amphos)₂ catalyst.[4]

Materials:

• Aryl/Heteroaryl Halide (1.0 eq.)

• Aryl/Heteroaryl Boronic Acid (1.1 - 1.2 eq.)

• PdCl₂(Amphos)₂ (1.0 mol%)

• Potassium Carbonate (K₂CO₃) or other suitable base (1.5 - 3.0 eq.)

• Toluene

• Deionized Water

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and stir bar

• Nitrogen or Argon source

Procedure:

• To a reaction vessel, add the aryl/heteroaryl halide (1.0 eq.), aryl/heteroaryl boronic acid (1.2 eq.), and potassium carbonate (1.5 eq.).

• Add PdCl₂(Amphos)₂ (1.0 mol%).

• Add toluene to make a 0.3 M solution with respect to the limiting reagent, followed by deionized water (10% v/v of toluene).[1]

• Seal the vessel and stir the reaction mixture at 90 °C for 5-12 hours under an inert atmosphere.[1]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with an organic solvent such as ethyl acetate (B1210297).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.[1]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general procedure for the amination of aryl halides using a PdCl(crotyl)Amphos precatalyst.[1]

Materials:

• Aryl Halide (e.g., 4-Bromotoluene) (1.0 eq.)

• Amine (e.g., Morpholine) (1.2 eq.)

• PdCl(crotyl)Amphos (0.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq.)

• Toluene

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and stir bar

• Nitrogen or Argon source

Procedure:

• In a glovebox or under a stream of inert gas, add sodium tert-butoxide (1.4 eq.) and PdCl(crotyl)Amphos (0.5 mol%) to a reaction vessel.[1]

• Add toluene to make a 0.5 M solution with respect to the limiting reagent.[1]

• Add the aryl halide (1.0 eq.) and the amine (1.2 eq.).[1]

• Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring for 4-12 hours.[1]

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography or distillation.[1]

Visualizations

The following diagrams illustrate the general workflow for cross-coupling reactions and a simplified catalytic cycle.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Simplified catalytic cycle for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

One-Pot Conversion of Alkyl Azides to Diazo Compounds Using Amphos: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the one-pot conversion of alkyl azides, specifically α-azidocarbonyl compounds, into their corresponding α-diazo carbonyl products. This transformation is efficiently mediated by the bulky, electron-rich phosphine (B1218219) ligand, Amphos, followed by treatment with silica (B1680970) gel in a wet solvent.[1][2][3][4] This methodology offers a significant advantage by enabling the selective conversion of an azido (B1232118) group to a diazo group, even in the presence of other azide (B81097) functionalities, through a transient protection mechanism.[1][5]

Introduction

The conversion of azides to diazo compounds is a valuable transformation in organic synthesis, providing access to versatile intermediates for a variety of chemical reactions. Traditional methods for this conversion often require harsh conditions or lack selectivity. The Amphos-mediated protocol offers a mild and selective alternative, particularly for α-azidocarbonyl substrates.[1][2] The reaction proceeds via the formation of a phosphazide (B1677712) intermediate upon reaction of the alkyl azide with Amphos. Subsequent treatment with silica gel in a wet solvent facilitates the conversion to the final diazo compound.[1][2][4] A key feature of this method is its site-selectivity; α-azidocarbonyl compounds are preferentially converted over other alkyl and aryl azides.[5]

Data Presentation

The following table summarizes the reported yields for the conversion of various α-azidocarbonyl compounds to their corresponding α-diazo carbonyl products using the Amphos-mediated one-pot protocol.

Entry	Substrate (α-Azido Compound)	Product (α-Diazo Compound)	Solvent System	Reaction Time	Yield (%)
1	N-benzyl-2-azidoacetamide	N-benzyl-2-diazoacetamide	AcOEt/H₂O (10/1)	Not Specified	90
2	2-azido-1-(pyrrolidin-1-yl)ethan-1-one	2-diazo-1-(pyrrolidin-1-yl)ethan-1-one	AcOEt/H₂O (10/1)	Not Specified	82
3	N-allyl-2-azido-N-phenylacetamide	N-allyl-2-diazo-N-phenylacetamide	AcOEt/H₂O (10/1)	Not Specified	85
4	2-azido-N,N-diphenylacetamide	2-diazo-N,N-diphenylacetamide	AcOEt/H₂O (10/1)	Not Specified	75
5	methyl 2-azido-2-phenylacetate	methyl 2-diazo-2-phenylacetate	AcOEt/H₂O (10/1)	Not Specified	88

Note: The yields are isolated yields as reported in the literature. Reaction times were not explicitly detailed but are generally understood to be complete upon consumption of the starting material as monitored by TLC or other analytical methods.

Experimental Protocols

General Protocol for the One-Pot Conversion of α-Azidocarbonyl Compounds to α-Diazo Carbonyl Compounds:

This protocol is based on the procedures described by Tanimoto et al.[1][2]

Materials:

• α-Azidocarbonyl compound

• Amphos (tris(1-naphthyl)phosphine)

• Ethyl acetate (B1210297) (AcOEt), anhydrous

• Water (H₂O), deionized

• Silica gel (for column chromatography, e.g., 230-400 mesh)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of the α-azidocarbonyl compound (1.0 equiv) in anhydrous ethyl acetate (AcOEt) in a round-bottom flask is added Amphos (1.1 equiv).

• Phosphazide Formation: The reaction mixture is stirred at room temperature. The progress of the formation of the phosphazide intermediate can be monitored by thin-layer chromatography (TLC).

• Conversion to Diazo Compound: Upon completion of the first step (disappearance of the starting azide), silica gel (a significant excess, e.g., 10-20 times the weight of the substrate) and water (e.g., 10% v/v of the ethyl acetate) are added to the reaction mixture.

• Reaction Monitoring: The resulting suspension is stirred vigorously at room temperature. The conversion to the diazo product is monitored by TLC.

• Work-up: Once the reaction is complete, the silica gel is removed by filtration through a pad of celite or a sintered glass funnel. The filter cake is washed with ethyl acetate.

• Purification: The combined filtrate is washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by column chromatography on silica gel to afford the pure α-diazo carbonyl compound.

Visualizations

Experimental Workflow Diagram:

Caption: Workflow for the one-pot conversion of α-azidocarbonyls to α-diazo carbonyls.

Proposed Signaling Pathway (Logical Relationship):

Caption: Logical flow of the Amphos-mediated conversion of alkyl azides to diazo compounds.

References

• 1. Amphos-Mediated Conversion of Alkyl Azides to Diazo Compounds and One-Pot Azide-Site Selective Transient Protection, Click Conjugation, and Deprotective Transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Phosphine-Mediated Conversion of Azides to Diazo-Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. raineslab.com [raineslab.com]

Application Notes and Protocols: Suzuki-Miyaura Catalyst-Transfer Condensation Polymerization with Amphos

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura catalyst-transfer condensation polymerization (S-MCTP) is a powerful chain-growth method for the synthesis of well-defined conjugated polymers with controlled molecular weights and low dispersities. The choice of the phosphine (B1218219) ligand is critical to the success of this polymerization. Di-tert-butyl(4-dimethylaminophenyl)phosphine (Amphos) has emerged as a highly effective ligand for palladium-catalyzed S-MCTP. This document provides detailed application notes and experimental protocols for the use of Amphos in S-MCTP, focusing on the synthesis of polythiophenes and polyfluorenes.

Amphos-ligated palladium catalysts have demonstrated a high propensity for intramolecular catalyst transfer, leading to polymers with narrow molecular weight distributions.[1][2] A key finding is that premixing the Amphos-Pd catalyst with the base prior to the addition of the monomer can lead to even narrower dispersities.[1] Furthermore, Amphos-based systems are versatile, enabling both homopolymerization and the synthesis of block copolymers.[1][2] The protocols detailed below are based on established research and provide a foundation for the synthesis of various conjugated polymers for applications in organic electronics and materials science.[1]

Data Presentation

The following tables summarize the results obtained from the Suzuki-Miyaura catalyst-transfer condensation polymerization of thiophene (B33073) and fluorene (B118485) monomers using Amphos-ligated palladium catalysts.

Table 1: Homopolymerization of Thiophene and Fluorene Monomers with In-Situ Generated Initiator *

Monomer	Initiator Loading (mol%)	Mn ( g/mol )	Mw/Mn (PDI)	Yield (%)
Poly(3-hexylthiophene) (P3HT)	5	5700	1.33	96
Poly(9,9-dioctylfluorene) (PF8)	10	6190	1.45	78

*Conditions: Amphos Pd G2 precatalyst, 4-iodobenzonitrile (B145841) initiator precursor, K3PO4, 18-crown-6 (B118740), THF/H2O, room temperature, 24 h.[1][2]

Table 2: Homopolymerization of Thiophene Monomer with Pre-synthesized (tolyl)PdAmphos(Br) Initiator *

Entry	Pre-mixing of Initiator and Base	Mn ( g/mol )	Mw/Mn (PDI)	Yield (%)
1	No	8800	1.30	87
2	Yes (1 h)	8600	1.18	87

*Conditions: 5 mol% (tolyl)PdAmphos(Br) initiator, CsF, 18-crown-6, THF, room temperature, 24 h.[1]

Table 3: Block Copolymerization of Thiophene and Fluorene Monomers *

First Monomer	Second Monomer	Mn ( g/mol )	Mw/Mn (PDI)	Yield (%)
Thiophene	Fluorene	11900	1.33	87
Fluorene	Thiophene	11500	1.35	96

*Conditions: 5 mol% (tolyl)PdAmphos(Br) initiator, CsF, 18-crown-6, THF, room temperature.[1]

Experimental Protocols

Protocol 1: Homopolymerization of Poly(3-hexylthiophene) (P3HT) with In-Situ Generated Initiator

This protocol describes the polymerization of a thiophene monomer using an initiator generated in-situ from an Amphos Pd precatalyst and an aryl iodide.[2]

Materials:

• Amphos Pd G2 precatalyst

• 4-Iodobenzonitrile

• Potassium phosphate (B84403) (K3PO4)

• 18-Crown-6

• 2-(5-Bromo-4-hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Thiophene monomer)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Argon

Procedure:

• To a dried Schlenk flask under an argon atmosphere, add Amphos Pd G2 precatalyst (0.0057 mmol), 4-iodobenzonitrile (0.0074 mmol), K3PO4 (0.642 mmol), and 18-crown-6 (0.120 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (7.0 mL) and deionized water (0.45 mL) via syringe.

• Degas the mixture with argon for 15 minutes and then stir at room temperature for 1 hour to generate the initiator.

• In a separate flask, dissolve the thiophene monomer (0.098 mmol) in anhydrous THF (5.0 mL) and degas with argon.

• Transfer the monomer solution to the initiator mixture via cannula.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction by adding 6 M hydrochloric acid.

• Extract the mixture with chloroform.

• Wash the organic layer with water, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Dissolve the crude product in a minimal amount of THF and precipitate into methanol.

• Filter and dry the polymer to obtain P3HT.

Protocol 2: Homopolymerization of P3HT with Pre-synthesized (tolyl)PdAmphos(Br) Initiator and Pre-mixing

This protocol utilizes a well-defined initiator and includes a pre-mixing step with the base to achieve a narrower polymer dispersity.[1]

Materials:

• (tolyl)PdAmphos(Br) initiator

• Cesium fluoride (B91410) (CsF)

• 18-Crown-6

• 2-(5-Bromo-4-hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Thiophene monomer)

• Anhydrous Tetrahydrofuran (THF)

• Argon

Procedure:

• To a dried Schlenk flask under an argon atmosphere, add the (tolyl)PdAmphos(Br) initiator (0.004 mmol), CsF (0.32 mmol), and 18-crown-6 (0.97 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (3.5 mL) and stir the mixture at room temperature for 1 hour.

• In a separate flask, dissolve the thiophene monomer (0.081 mmol) in anhydrous THF (6.0 mL) and degas with argon.

• Transfer the monomer solution to the catalyst/base mixture via cannula.

• Stir the reaction mixture at room temperature for 24 hours.

• Follow the quenching, extraction, and precipitation steps as described in Protocol 1 to isolate the P3HT.

Protocol 3: Synthesis of (tolyl)PdAmphos(Br) Initiator

This protocol describes the synthesis of the well-defined initiator used in Protocol 2.[2]

Materials:

• (COD)Pd(CH2SiMe3)2

• Amphos

• 4-Bromotoluene (B49008)

• Anhydrous Toluene (B28343)

• Anhydrous Hexane (B92381)

• Argon

Procedure:

• In a glovebox, dissolve (COD)Pd(CH2SiMe3)2 (0.23 mmol) and Amphos (0.23 mmol) in anhydrous toluene (2.0 mL).

• Stir the solution at room temperature for 30 minutes.

• Add 4-bromotoluene (0.23 mmol) and stir at 80 °C for 12 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Wash the resulting solid with hexane to yield the (tolyl)PdAmphos(Br) initiator.

Visualizations

Catalytic Cycle

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Amphos in the Synthesis of Active Pharmaceutical Ingredients

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern pharmaceutical development, the efficient and robust synthesis of complex molecular intermediates is paramount. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira coupling, have become indispensable tools for the construction of carbon-carbon and carbon-nitrogen bonds that form the backbone of many active pharmaceutical ingredients (APIs). The choice of ligand associated with the palladium catalyst is critical to the success of these transformations, influencing reaction rates, yields, substrate scope, and functional group tolerance.

This document provides detailed application notes and protocols for the use of Amphos ligands, a family of bulky, electron-rich dialkylbiaryl phosphine (B1218219) ligands, in the synthesis of APIs and their intermediates. Amphos ligands have demonstrated significant advantages, including high catalytic activity for challenging substrates like heteroaryl chlorides, operational simplicity with air-stable pre-catalysts, and efficacy in aqueous media, making them highly valuable in a drug development setting.

Key Advantages of Amphos Ligands in API Synthesis

The electronic and steric properties of Amphos ligands are key to their effectiveness in palladium-catalyzed cross-coupling reactions. Generally, bulky, electron-rich ligands are known to accelerate the elementary steps in the catalytic cycle: oxidative addition, transmetalation (in Suzuki-Miyaura coupling), and reductive elimination, leading to higher overall reaction rates.

Key advantages include:

• High Catalytic Activity: Enables the coupling of traditionally difficult substrates, such as electron-rich or sterically hindered aryl and heteroaryl chlorides, often with low catalyst loadings.

• Air and Moisture Stability: Amphos-based palladium pre-catalysts are often air- and moisture-stable, simplifying reaction setup and handling in a laboratory and manufacturing environment.

• Broad Substrate Scope: Demonstrates efficacy across a wide range of boronic acids/esters, amines, and alkynes, including those with sensitive functional groups.

• Aqueous Media Compatibility: Certain Amphos-mediated reactions can be performed in aqueous solvent systems, aligning with green chemistry principles.

Core Applications in API Synthesis

Amphos ligands are particularly effective in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, which are frequently utilized in the synthesis of APIs.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between organoboron compounds and organic halides or triflates. Amphos-ligated palladium catalysts have demonstrated high efficiency in these transformations, particularly in the synthesis of biaryl and heteroaryl moieties common in pharmaceuticals.

Parameter	Laboratory Scale Example: Synthesis of 2-(o-tolyl)-3-pyridinamine	Typical Large-Scale Parameters	Notes
Catalyst	PdCl₂(Amphos)₂	APhos Palladium Precatalyst	Precatalysts are often preferred for their stability and ease of handling.
Catalyst Loading	1 mol%	0.1 - 2.0 mol%	Lower loadings are desirable for cost and to minimize palladium contamination in the final API.
Substrates	3-amino-2-chloropyridine (B31603), 2-methylphenylboronic acid	Aryl/heteroaryl halides, organoboron reagents	Amphos is particularly effective for challenging substrates like heteroaryl chlorides.
Base	K₂CO₃ (1.5 eq.)	K₃PO₄, K₂CO₃, Cs₂CO₃	The choice of base depends on substrate compatibility and reactivity.
Solvent	Toluene (B28343)/Water (10:1)	Toluene, 2-MeTHF, CPME	Solvent choice is critical for reaction performance and process safety.
Temperature	90 °C (Reflux)	80 - 100 °C	Temperature is optimized to ensure reaction completion in a reasonable timeframe.
Reaction Time	5 hours	Monitored to completion (HPLC/GC)	Reaction times can vary significantly based on substrate reactivity and scale.
Yield	79%	Typically >85%	Yields are highly dependent on the specific substrates and reaction optimization.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds between aryl halides or pseudohalides and amines. This reaction is of paramount importance in the synthesis of pharmaceuticals, as a significant number of APIs are arylamines.

Parameter	General Laboratory Scale	Typical Large-Scale Parameters	Notes
Catalyst	In-situ generated from Pd source and Amphos ligand or Precatalyst	APhos Palladium Precatalyst	Precatalysts offer convenience and reproducibility on a large scale.
Catalyst Loading	1-2 mol%	0.5 - 2.0 mol%	Optimization is crucial to balance reaction efficiency and cost.
Substrates	Aryl/heteroaryl halides, primary/secondary amines	Aryl/heteroaryl halides, primary/secondary amines	Amphos ligands are effective for a broad range of amine and halide coupling partners.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	NaOtBu, LHMDS	Strong, non-nucleophilic bases are typically required.
Solvent	Toluene, Dioxane	Toluene, CPME	Anhydrous, deoxygenated solvents are essential for optimal performance.
Temperature	80 - 110 °C	90 - 110 °C	Higher temperatures are often needed to drive the reaction to completion.
Reaction Time	2 - 24 hours	Monitored to completion (HPLC/GC)	Reaction times are substrate-dependent.
Yield	Generally >70%	Typically >80%	Yields can be excellent with proper optimization of reaction conditions.

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C(sp²)-C(sp) bonds between aryl or vinyl halides and terminal alkynes. While Amphos ligands are primarily known for their application in Suzuki-Miyaura and Buchwald-Hartwig reactions, they have also been reported as effective ligands for Sonogashira couplings. However, detailed protocols for the use of Amphos in the synthesis of specific APIs via Sonogashira coupling are less common in the literature compared to other phosphine ligands.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling - Synthesis of 2-(o-tolyl)-3-pyridinamine

This protocol describes the synthesis of a pharmaceutical intermediate using an Amphos-based palladium precatalyst.

Materials:

• 3-amino-2-chloropyridine

• 2-methylphenylboronic acid

• Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II) (PdCl₂(Amphos)₂)

• Potassium Carbonate (K₂CO₃)

• Toluene

• Deionized Water

• Ethyl Acetate (B1210297)

• 1 M Sodium Hydroxide (B78521) (NaOH) solution

• Brine

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) Gel for column chromatography

Procedure:

• To a reaction vessel, add 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCl₂(Amphos)₂ (0.044 g, 0.062 mmol, 1 mol%), and potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).

• Add toluene (20 mL) and deionized water (2 mL) to the vessel.

• Under a nitrogen atmosphere, heat the reaction mixture to reflux at 90 °C for 5 hours.

• Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS) to confirm the disappearance of the starting material.

• Once the reaction is complete, cool the mixture to room temperature.

• Add water (20 mL) to the reaction mixture and extract with ethyl acetate.

• Wash the organic layer sequentially with 1 M sodium hydroxide solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a mixture of hexane (B92381) and ethyl acetate (1:1) as the eluent to afford 2-(o-tolyl)-3-pyridinamine as a milky white powder (0.90 g, 79% yield).

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general methodology for the Amphos-mediated C-N bond formation.

Materials:

• Aryl/heteroaryl halide

• Amine

• Amphos-based Palladium Precatalyst (e.g., (Amphos)Pd(allyl)Cl) or in-situ generation from a Pd source (e.g., Pd₂(dba)₃) and Amphos ligand

• Strong base (e.g., Sodium tert-butoxide (NaOtBu))

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Water or saturated aqueous ammonium (B1175870) chloride solution for quenching

• Organic solvent for extraction (e.g., Ethyl Acetate)

Procedure:

• In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium precatalyst, Amphos ligand (if generating the catalyst in-situ), and the strong base.

• Add the anhydrous, deoxygenated solvent.

• Stir the mixture at room temperature for a few minutes to allow for pre-catalyst activation if necessary.

• Add the aryl/heteroaryl halide and the amine to the reaction mixture.

• Heat the reaction to the desired temperature (typically 80-110 °C) and monitor its progress by a suitable analytical method (e.g., GC or HPLC).

• Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography or crystallization).

Protocol 3: General Procedure for Sonogashira Coupling (Adaptable for Amphos)

While specific protocols for Amphos in Sonogashira coupling for API synthesis are not widely published, the following general procedure, typically employing other phosphine ligands, can be adapted and optimized for use with Amphos.

Materials:

• Aryl/vinyl halide

• Terminal alkyne

• Palladium source (e.g., Pd(OAc)₂) and Amphos ligand, or a Pd(Amphos) precatalyst

• Copper(I) iodide (CuI) (for traditional Sonogashira)

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Anhydrous, deoxygenated solvent (e.g., THF or Toluene)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl/vinyl halide, the terminal alkyne, the palladium source, the Amphos ligand, and copper(I) iodide (if used).

• Add the anhydrous, degassed solvent followed by the base.

• Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Stir the reaction mixture at room temperature or heat as required (typically 25-80 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of Celite to remove catalyst residues.

• Wash the filtrate with a suitable aqueous solution (e.g., saturated aqueous ammonium chloride) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization.

Visualizations

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: General experimental workflow for an Amphos-mediated Suzuki-Miyaura coupling.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination using an Amphos ligand.

Conclusion

The Amphos family of ligands provides a powerful and versatile platform for the synthesis of complex pharmaceutical intermediates and APIs. Their high catalytic activity, stability, and broad substrate scope enable the efficient construction of key C-C and C-N bonds. The provided protocols and data serve as a starting point for researchers and drug development professionals to leverage the advantages of Amphos-mediated synthesis in their own work. Further optimization of reaction conditions for specific substrates is encouraged to achieve maximal yields and purity, particularly when adapting general protocols for Sonogashira couplings.

Application Notes and Protocols for Amphos in Materials Science and OLED Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction to Amphos

Amphos, chemically known as [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, is a highly effective electron-rich, bulky phosphine (B1218219) ligand.[1][2] Its unique steric and electronic properties make it a powerful tool in materials science, particularly in the synthesis of organic electronic materials.[2][3] Amphos is primarily utilized as a ligand in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[2] These reactions are fundamental for constructing the complex conjugated polymers and molecular systems that form the backbone of Organic Light-Emitting Diodes (OLEDs).[2][3]

The bulky di-tert-butylphosphine (B3029888) group and the electron-donating dimethylamino group on the phenyl ring enhance the catalytic activity and stability of the palladium complexes.[2] This leads to higher yields, better reaction control, and the ability to couple challenging substrates under milder conditions. In the context of OLEDs, this translates to the synthesis of high-purity, well-defined polymers and small molecules for use as emissive, host, and charge-transport layers, ultimately impacting device efficiency and longevity.

Key Advantages of Amphos in OLED Material Synthesis

• High Catalytic Activity: The electron-rich nature of Amphos accelerates the key steps in the catalytic cycle, allowing for efficient coupling of a wide range of substrates.[2]

• Synthesis of Well-Defined Polymers: In Suzuki-Miyaura catalyst-transfer condensation polymerization (CTCP), Amphos-based palladium catalysts have been shown to produce conjugated polymers like polythiophene (P3HT) and polyfluorene with low dispersity (narrow molecular weight distribution).[1]

• Stability: Amphos-palladium catalysts exhibit good stability, allowing for handling in the air for some applications and demonstrating robustness in various reaction conditions.[2]

• Versatility: It is effective for both C-C bond formation (Suzuki-Miyaura) for polymer backbones and C-N bond formation (Buchwald-Hartwig) for creating essential hole-transport and host materials.[2]

Application 1: Synthesis of Conjugated Polymers for Emissive Layers via Suzuki-Miyaura CTCP

Amphos is particularly effective in Suzuki-Miyaura catalyst-transfer condensation polymerization (CTCP), a chain-growth polymerization method that allows for the synthesis of conjugated polymers with controlled molecular weights and narrow dispersity. This control is crucial for optimizing the performance of the emissive layer in an OLED.

Comparative Data of Polymer Synthesis

Ligand	Polymer	Monomer	Mn ( g/mol )	Đ (Mw/Mn)	Reference
Amphos	Polythiophene (P3HT)	Thiophene Monomer	10,300	1.18	[1]
t-Bu3P	Polythiophene (P3HT)	Thiophene Monomer	10,300	1.45	[1]
Amphos	Polyfluorene	Fluorene (B118485) Monomer	12,100	1.25	[1]

This table illustrates the advantage of using an Amphos-based catalyst in achieving a narrower molecular weight distribution (lower dispersity, Đ) for conjugated polymers compared to the more traditional t-Bu3P ligand.

Experimental Protocol: Synthesis of Poly(9,9-dioctylfluorene)

This protocol is adapted from the methodology for Suzuki-Miyaura CTCP of fluorene monomers.

Materials:

• 2-(7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Fluorene Monomer)

• (Tolyl)PdAmphos(Br) initiator

• Cesium fluoride (B91410) (CsF)

• 18-crown-6 (B118740)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a glovebox, add the (Tolyl)PdAmphos(Br) initiator to a dried Schlenk flask.

• Add a solution of CsF and 18-crown-6 in anhydrous THF.

• Stir the mixture at room temperature for 1 hour to generate the active catalyst.

• Add a solution of the fluorene monomer in anhydrous THF to the catalyst mixture.

• Stir the reaction mixture at room temperature for the desired polymerization time (e.g., 2-24 hours), monitoring the progress by Gel Permeation Chromatography (GPC).

• Quench the reaction by adding a small amount of acidic water.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Collect the polymer by filtration, wash with methanol, and dry under vacuum.

• Characterize the resulting polyfluorene for its molecular weight (Mn) and dispersity (Đ) using GPC.

Application 2: Synthesis of Hole-Transport and Host Materials via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, which is essential for synthesizing many high-performance hole-transport materials (HTMs) and host materials for phosphorescent OLEDs. Carbazole (B46965) derivatives, known for their excellent hole-transporting properties and high triplet energies, are often synthesized using this reaction.

Experimental Protocol: Synthesis of a Carbazole-Based Host Material

This protocol describes a general procedure for the palladium-catalyzed N-arylation of carbazole with an aryl bromide, a common step in the synthesis of host materials.

Materials:

• Carbazole

• Aryl bromide (e.g., 1,3-dibromobenzene)

• Palladium(II) acetate (B1210297) (Pd(OAc)2)

• Amphos ligand

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene (B28343)

Procedure:

• In a nitrogen-filled glovebox, charge a Schlenk flask with Pd(OAc)2, the Amphos ligand, and sodium tert-butoxide.

• Add anhydrous, degassed toluene to the flask and stir for 10-15 minutes to form the active catalyst.

• Add the carbazole and the aryl bromide to the reaction mixture.

• Heat the mixture to the desired temperature (typically 80-110 °C) and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired carbazole derivative.

Application 3: Fabrication and Performance of OLEDs with Synthesized Materials

While direct reports linking Amphos-synthesized materials to specific device performance are sparse, the following represents the expected performance of OLEDs using materials for which Amphos-catalyzed synthesis is highly suitable.

Protocol: Fabrication of a Multilayer OLED by Thermal Evaporation

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Hole-Transport Layer (HTL) material (e.g., a synthesized carbazole derivative)

• Emissive Layer (EML) host material (e.g., a synthesized carbazole derivative)

• Phosphorescent dopant (e.g., Ir(ppy)3 for green emission, FIrpic for blue emission)

• Electron-Transport Layer (ETL) material (e.g., TPBi)

• Electron-Injection Layer (EIL) material (e.g., Lithium Fluoride - LiF)

• Cathode material (e.g., Aluminum - Al)

Procedure:

• Substrate Cleaning: Clean the ITO substrates sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.

• Layer Deposition: Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).

  • Deposit a 40 nm layer of the HTL material.

  • Co-evaporate the EML host material and the phosphorescent dopant (e.g., 10-15 wt% dopant concentration) to a thickness of 20 nm.

  • Deposit a 40 nm layer of the ETL material.

• Cathode Deposition:

  • Deposit a 1 nm layer of LiF as the EIL.

  • Deposit a 100 nm layer of Al as the cathode through a shadow mask to define the device pixels.

• Encapsulation: Transfer the completed device to a nitrogen-filled glovebox and encapsulate using a glass lid and UV-curable epoxy to protect against moisture and oxygen.

• Characterization: Measure the current density-voltage-luminance (J-V-L) characteristics, electroluminescence spectra, and calculate the external quantum efficiency (EQE), current efficiency, and power efficiency of the fabricated device.

Representative Performance Data for OLEDs with Carbazole-Based Host Materials

Host Material Type	Emitter (Dopant)	Max. EQE (%)	Current Efficiency (cd/A)	Power Efficiency (lm/W)	CIE (x, y)	Reference
Pyridinyl-Carbazole	FIrpic (Blue)	10.3	23.9	24.9	-	[1]
Pyridinyl-Carbazole	Ir(ppy)3 (Green)	9.4	33.9	34.1	-	[1]
Phenylcarbazole Derivative	Ir(dbfmi) (Blue)	21.0	-	21.7	(0.15, 0.18)	[4]
Phenanthroimidazole-Carbazole	Non-doped (Deep Blue)	6.2	5.9	5.7	(0.15, 0.06)	[5]

This table presents typical performance data for OLEDs using carbazole-based host materials. The synthesis of such materials is efficiently achieved through Buchwald-Hartwig amination, for which Amphos is a highly effective ligand.

Visualizations

Catalytic Cycle for Suzuki-Miyaura Cross-Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for OLED Material Synthesis and Device Fabrication

Caption: General workflow from OLED material synthesis to device testing.

References

• 1. Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. inis.iaea.org [inis.iaea.org]
• 4. Effect of substituents in a series of carbazole-based host-materials toward high-efficiency carbene-based blue OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Conversion in Amphos-Catalyzed Reactions

For researchers, scientists, and drug development professionals utilizing Amphos-catalyzed reactions, achieving high conversion rates is crucial for synthetic efficiency and project success. This technical support center provides a comprehensive guide to troubleshooting and resolving common issues that lead to low conversion in these powerful cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a user-friendly question-and-answer format.

FAQ 1: My Amphos-catalyzed reaction shows low or no conversion. What are the first things I should check?

Low conversion can often be traced back to fundamental experimental setup and reagent quality. Before delving into more complex variables, perform these initial checks.[1]

• Inert Atmosphere: The active Pd(0) species in the catalytic cycle is highly sensitive to oxygen.[1] Ensure your reaction vessel was thoroughly purged with an inert gas like argon or nitrogen and maintained under a positive pressure throughout the reaction.

• Reagent Purity: Impurities in your starting materials (aryl halide, amine, boronic acid, etc.) can act as catalyst poisons.[1][2] Assess the purity of your reagents and consider purification if necessary. For liquid reagents, passing them through a plug of activated alumina (B75360) can be effective.[2]

• Solvent and Base Quality: Use anhydrous, degassed solvents.[1] The quality and choice of the base are critical; ensure it is fresh, has been stored under an inert atmosphere, and is sufficiently soluble in the reaction solvent.[1][3]

• Catalyst Handling: While Amphos precatalysts are often air-stable, it is good practice to handle them quickly in the air and store them under an inert atmosphere to prevent slow degradation.[1]

FAQ 2: I've confirmed my basic setup is correct, but the conversion is still poor. Could the issue be with catalyst activation?

Yes, inefficient activation of the Pd(II) precatalyst to the catalytically active Pd(0) species is a common hurdle.[1]

• Base Selection: The base plays a crucial role in the activation of the precatalyst.[1] For Buchwald-Hartwig aminations, strong bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are often required.[1][3] For Suzuki-Miyaura couplings, inorganic bases such as potassium carbonate (K₂CO₃) or potassium phosphate (B84403) (K₃PO₄) are commonly used.[1] The choice of base can be substrate-dependent, and screening different bases may be necessary.

• Pre-activation: If using a Pd(II) salt instead of a precatalyst, pre-stirring the Pd(II) source and Amphos ligand at room or elevated temperature before adding the other reagents can facilitate the formation of the active catalyst.[2]

FAQ 3: How do I choose the optimal solvent and temperature for my Amphos-catalyzed reaction?

Solvent and temperature are critical parameters that influence reaction rates and catalyst stability.

• Solvent Choice: The solvent should dissolve the reagents and the base.[4] Common solvents for Amphos-catalyzed reactions include toluene, dioxane, and THF.[4][5] The polarity and coordinating ability of the solvent can impact catalyst activity and stability.

• Temperature Optimization: Typically, these reactions are run at elevated temperatures, often between 80-110 °C.[3] However, for thermally sensitive substrates, lower temperatures with a stronger base might be more effective.[4] Conversely, if the reaction is sluggish, a moderate increase in temperature could improve conversion. A temperature screen is often a valuable optimization step.[6]

FAQ 4: My reaction starts but then stalls. What could be causing catalyst deactivation?

Catalyst deactivation can occur through various pathways, leading to incomplete reactions.

• Oxidation: As mentioned, the Pd(0) catalyst is sensitive to oxygen.[1] Inadequate degassing or a leak in your system can lead to catalyst oxidation and deactivation.

• Ligand Degradation: Phosphine ligands like Amphos can be susceptible to oxidation or P-C bond cleavage under certain conditions.[7]

• Substrate-Induced Deactivation: Certain functional groups on the substrate, particularly coordinating groups like those found in some heterocycles, can bind to the palladium center and inhibit catalysis.[8] In such cases, a change in ligand or reaction conditions may be necessary.

• Inhibitory Effects of Reaction Components: In some cases, reaction byproducts or even the starting materials themselves (like aryl iodides in Buchwald-Hartwig reactions) can have an inhibitory effect on the catalyst.[4]

Data Presentation: Optimizing Reaction Conditions

Systematic screening of reaction parameters is key to overcoming low conversion. The following tables provide illustrative data on how changing the base or solvent can impact the yield of a model Buchwald-Hartwig amination reaction.

Table 1: Effect of Base on Reaction Yield

Entry	Base	pKa of Conjugate Acid	Yield (%)
1	K₃PO₄	12.3	15
2	Cs₂CO₃	10.3	45
3	K₂CO₃	10.3	30
4	NaOt-Bu	19.0	95
5	LHMDS	26.0	92

Reaction Conditions: Aryl bromide (1.0 equiv), amine (1.2 equiv), Pd precatalyst (2 mol%), Amphos (2.2 mol%), toluene, 100 °C, 16 h.

Table 2: Effect of Solvent on Reaction Yield

Entry	Solvent	Dielectric Constant (ε)	Yield (%)
1	Toluene	2.4	95
2	Dioxane	2.2	88
3	THF	7.6	75
4	DMF	36.7	50

Reaction Conditions: Aryl bromide (1.0 equiv), amine (1.2 equiv), NaOt-Bu (1.4 equiv), Pd precatalyst (2 mol%), Amphos (2.2 mol%), 100 °C, 16 h.

Experimental Protocols

Protocol 1: General Procedure for a Buchwald-Hartwig Amination Reaction

• Vessel Preparation: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the amine (1.2 equiv), and the base (e.g., NaOt-Bu, 1.4 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., 1-2 mol%) and the Amphos ligand (e.g., 1.1-1.2 equiv relative to Pd).

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Place the vessel in a preheated oil bath at the desired temperature (e.g., 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography.[1]

Visualizations

Diagram 1: Troubleshooting Workflow for Low Conversion

This diagram outlines a logical sequence of steps to diagnose and resolve low conversion issues in Amphos-catalyzed reactions.

Caption: A stepwise guide to troubleshooting low conversion.

Diagram 2: Buchwald-Hartwig Catalytic Cycle with Potential Failure Points

This diagram illustrates the key steps of the catalytic cycle and highlights where issues leading to low conversion can arise.

Caption: The key steps in the Buchwald-Hartwig catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]

Technical Support Center: Optimizing Base Selection for Buchwald-Hartwig Amination

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing base selection for the Buchwald-Hartwig amination, particularly when using Amphos and related biaryl monophosphine ligands.

Troubleshooting Guide

This section addresses common problems encountered during the Buchwald-Hartwig amination, with a focus on base-related issues.

Q: My reaction yield is low, or I'm observing no product formation. What are the potential base-related issues?

A: Low or no conversion can stem from several factors related to the choice of base:

• Insufficient Base Strength: The base may be too weak to effectively deprotonate the amine or the palladium-amine complex, which is a crucial step in the catalytic cycle.[1][2] For less acidic amines (e.g., secondary alkylamines), a strong base like sodium tert-butoxide (NaOtBu) is often required.[3]

• Poor Solubility: The effectiveness of inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (B84403) (K₃PO₄) can be hampered by their poor solubility in common organic solvents like toluene (B28343) or THF.[3] If the base is not at least partially soluble, the reaction can be extremely slow or fail altogether.

• Catalyst Inhibition: While less common for bases, certain conditions can lead to catalyst inhibition. For example, in polar solvents, some bases can coordinate too strongly to the palladium center, forming a stable resting state and slowing down catalysis.[4][5] For challenging substrates like 2-halopyridines, the pyridine (B92270) nitrogen itself can poison the catalyst, a problem that base selection alone may not solve.[1]

Solutions:

• Switch to a Stronger Base: If you are using a weak base (e.g., K₂CO₃) with a non-acidic amine, consider switching to a stronger base such as NaOtBu or LHMDS.[3]

• Improve Solubility: If using an inorganic base, consider switching to a more soluble option like cesium carbonate (Cs₂CO₃). Alternatively, changing the solvent to something more polar like t-BuOH or DMF (with caution, as DMF can sometimes inhibit the catalyst) might improve solubility.[6]

• Screen Different Base Classes: Test a range of bases, including alkoxides (NaOtBu), carbonates (Cs₂CO₃), and phosphates (K₃PO₄), to find the optimal choice for your specific substrate combination.[7]

Q: I am observing significant decomposition of my starting material. Could the base be the cause?

A: Yes, substrate decomposition is a common issue directly linked to the use of an overly strong base.

• Base-Sensitive Functional Groups: Functional groups such as esters, nitro groups, ketones, and some protecting groups (e.g., TBDMS) can be sensitive to strong bases like NaOtBu, especially at elevated temperatures.[8][9] This can lead to hydrolysis, elimination, or other undesired side reactions.

• Sensitive Heterocycles: Many heterocyclic compounds, particularly five-membered heteroarenes, are unstable in the presence of strong bases and can undergo decomposition.[10] This decomposition can also generate species that act as catalyst poisons, further reducing the reaction yield.[10]

Solutions:

• Use a Weaker Base: This is the most direct solution. Screen weaker inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃.[3] These are often sufficient for coupling with more acidic nucleophiles like anilines or amides.

• Consider Moderately Strong Bases: For substrates that decompose with NaOtBu but fail to react with weak carbonates, a base of intermediate strength like sodium trimethylsilanolate (NaOTMS, pKaH ≈ 11) can be an excellent choice.[10]

• Lower the Reaction Temperature: If a strong base is necessary for the reaction to proceed, lowering the temperature may minimize substrate decomposition.

Q: My reaction is sluggish and does not go to completion. How can the choice of base affect the reaction rate?

A: The reaction rate is highly dependent on the efficiency of the deprotonation step in the catalytic cycle.

• Slow Deprotonation: A base that is too weak for the specific amine nucleophile will lead to a slow deprotonation step, making it the rate-limiting step of the overall reaction.[8]

• Physical Properties of the Base: For solid inorganic bases, the reaction can be limited by the solid-liquid phase transfer. The particle size and surface area of the base can significantly impact the reaction rate.

Solutions:

• Optimize Base Strength: Ensure the pKa of the base's conjugate acid is sufficiently higher than that of the amine nucleophile. Stronger bases generally lead to faster reaction rates, provided the substrates are stable.[8]

• Modify Physical Conditions: If using a solid inorganic base, try grinding it into a fine powder before use to increase its surface area. Vigorous stirring is also essential to maintain good mixing.

Frequently Asked Questions (FAQs)

Q: What is the primary role of the base in the Buchwald-Hartwig amination?

A: The base performs a critical function in the catalytic cycle. After the palladium catalyst undergoes oxidative addition with the aryl halide and coordinates with the amine, the base deprotonates the coordinated amine. This forms a palladium-amido complex, which is the necessary intermediate for the final, bond-forming step of reductive elimination.[2][11]

Q: How do I choose between a strong base (like NaOtBu) and a weak base (like Cs₂CO₃)?

A: The choice depends on a trade-off between reactivity and substrate compatibility.

• Use a strong base (e.g., NaOtBu, LHMDS) for less acidic nucleophiles like primary and secondary alkylamines, or when faster reaction rates are desired. These bases are highly effective but risk decomposing sensitive functional groups.[3][12]

• Use a weak base (e.g., Cs₂CO₃, K₃PO₄) when your aryl halide or amine contains base-sensitive functional groups (esters, nitro groups, etc.).[7][8] These are generally suitable for more acidic nucleophiles like anilines, amides, and indoles.

Q: Does the solubility of the base matter?

A: Yes, solubility is a critical and often underestimated factor.[3] An insoluble base can lead to slow and inefficient reactions due to poor contact with the catalyst and substrates in the solution phase. Among common inorganic bases, Cs₂CO₃ is often favored due to its relatively better solubility in organic solvents compared to K₂CO₃ or K₃PO₄.[13]

Q: Can I use organic bases for this reaction?

A: Yes, but with limitations. Organic bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) are soluble and can be functional group tolerant. However, theoretical and experimental studies have shown that the energy barrier for deprotonation using neutral organic bases like DBU can be prohibitively high in nonpolar solvents.[2][5][14] They are sometimes used in combination with inorganic bases or for specific applications like microwave-assisted reactions.[3]

Data Presentation

Table 1: Comparison of Common Bases for Buchwald-Hartwig Amination

Base	Abbreviation	Type	pKa of Conjugate Acid (pKaH)	Typical Applications & Considerations
Sodium tert-butoxide	NaOtBu	Strong	~19[12]	Highly effective for a wide range of amines; promotes fast reactions. Incompatible with many base-sensitive functional groups.[3][8]
Lithium bis(trimethylsilyl)amide	LHMDS	Strong	~26	Useful for reactions at lower temperatures and with substrates bearing protic functional groups (e.g., -OH).[8]
Cesium carbonate	Cs₂CO₃	Weak	~10.3	Good choice for base-sensitive substrates; better solubility than other inorganic carbonates.[13]
Potassium phosphate	K₃PO₄	Weak	~12.3	A mild and effective base for coupling anilines and other acidic amines.[6]
Potassium carbonate	K₂CO₃	Weak	~10.3	A cost-effective weak base, but poor solubility can limit its effectiveness.[8]
Sodium trimethylsilanolate	NaOTMS	Moderate	~11[10]	Excellent for sensitive heterocycles where strong bases cause decomposition and weak bases are ineffective.[10]

Note: pKa values are approximate and can vary depending on the solvent and measurement conditions.[15]

Experimental Protocols

General Protocol for Small-Scale Base Screening

This protocol provides a framework for efficiently screening different bases to find the optimal conditions for your specific substrates.

1. Preparation:

• In an array of oven-dried vials, each containing a magnetic stir bar, add the aryl halide (1.0 equiv., e.g., 0.1 mmol).

• Add the palladium precatalyst (e.g., Amphos Pd G3, 1-2 mol%) and any additional ligand if not using a precatalyst.

2. Inert Atmosphere Setup:

• Cap each vial with a septum and place them in a reaction block or rack.

• Purge the vials with an inert gas (Argon or Nitrogen) for 5-10 minutes by inserting an inlet needle and an outlet needle through the septum.

3. Reagent Addition:

• Under a positive pressure of inert gas, add the base to be screened (e.g., NaOtBu, Cs₂CO₃, K₃PO₄; typically 1.5-2.0 equiv.) to each designated vial.

• Add the degassed solvent (e.g., toluene or dioxane, to achieve a concentration of ~0.1 M) to each vial via syringe.

• Finally, add the amine (1.1-1.2 equiv.) to each vial via syringe.

4. Reaction and Monitoring:

• Place the reaction block on a stirrer hotplate and heat to the desired temperature (e.g., 80-100 °C).[11]

• Stir the reactions vigorously for the intended duration (e.g., 4-24 hours).

• Monitor the progress of each reaction by taking small aliquots at set time points and analyzing them by TLC, GC-MS, or LC-MS.

5. Workup and Analysis:

• After the reaction is complete, cool the vials to room temperature.

• Dilute each reaction mixture with a suitable solvent (e.g., ethyl acetate) and pass through a small plug of silica (B1680970) or celite to filter out the palladium catalyst and inorganic salts.

• Analyze the crude filtrate to determine the conversion and yield for each base, allowing for direct comparison.

Visualizations

Diagram 1: Workflow for Base Selection

Caption: A decision-making workflow for selecting an appropriate base.

Diagram 2: Role of the Base in the Buchwald-Hartwig Catalytic Cycle

Caption: The Buchwald-Hartwig catalytic cycle, highlighting the base's role.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jk-sci.com [jk-sci.com]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. uwindsor.ca [uwindsor.ca]

Technical Support Center: Improving Catalyst Stability in Amphos-Mediated Couplings

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to catalyst stability in Amphos-mediated cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the role of the Amphos ligand in my cross-coupling reaction and why is it prone to instability?

A1: Amphos, a bulky and electron-rich phosphine (B1218219) ligand, is critical for the efficacy of many palladium-catalyzed cross-coupling reactions. Its primary roles are to stabilize the palladium center and to facilitate key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[1][2] The steric bulk of the Amphos ligand promotes the formation of a highly active monoligated Pd(0) species, which is often necessary for the coupling of challenging substrates like aryl chlorides.[3] However, the phosphine ligand itself can be susceptible to oxidation, and the catalytic complex can decompose under certain conditions, leading to the formation of inactive palladium black.[4][5]

Q2: I'm observing a black precipitate (palladium black) in my reaction. What does this indicate and how can I prevent it?

A2: The formation of palladium black is a visual indicator of catalyst decomposition, where the active palladium species aggregates into catalytically inactive palladium metal.[4] This is a common mode of catalyst deactivation.

• Common Causes :

  • Presence of Oxygen : The active Pd(0) species is sensitive to oxygen. Inadequate inert atmosphere techniques can lead to oxidation and decomposition.[4][6]

  • High Temperatures : Elevated temperatures can accelerate the rate of catalyst decomposition.[7]

  • Ligand Dissociation : An insufficient amount of the Amphos ligand can leave the palladium center exposed and prone to aggregation.[8]

  • Incompatible Reagents : Impurities in solvents or reagents can act as catalyst poisons.[6]

• Prevention Strategies :

  • Ensure a robust inert atmosphere by thoroughly degassing solvents and using proper Schlenk line or glovebox techniques.[4]

  • Optimize the reaction temperature; consider running the reaction at a lower temperature for a longer duration.[4]

  • For in-situ catalyst generation, using a slight excess of the phosphine ligand (e.g., a 1:1.2 Pd:ligand ratio) can improve stability.[9]

  • Use high-purity, anhydrous solvents and reagents.[6]

Q3: My reaction is sluggish or shows low conversion. What are the initial troubleshooting steps?

A3: Low conversion is a frequent issue that can often be resolved by systematically checking the reaction setup and components.

• Initial Checks :

  • Reagent Purity : Verify the purity of the aryl halide, coupling partner (e.g., boronic acid, amine), and base. Impurities can poison the catalyst.[6]

  • Solvent and Base Quality : Use anhydrous and thoroughly degassed solvents. Ensure the base is fresh, of high purity, and has been handled under an inert atmosphere.[6]

  • Inert Atmosphere : Confirm that the reaction vessel was properly purged and is maintained under a positive pressure of an inert gas like argon or nitrogen.[6]

  • Catalyst Activation : Inefficient activation of the Pd(II) precatalyst to the active Pd(0) species is a common culprit. Ensure your base is strong enough and conditions are suitable for this reduction to occur.[4]

  • Mixing : In heterogeneous mixtures, especially with solid inorganic bases, ensure vigorous stirring to facilitate reaction.[9]

Q4: How does the choice of base and solvent affect the stability of the Amphos-palladium catalyst?

A4: The base and solvent system is crucial for both catalyst activity and stability. The base is often required to activate the precatalyst and participate in the catalytic cycle (e.g., deprotonating an amine in Buchwald-Hartwig amination).[4] However, an inappropriate base can lead to side reactions or catalyst degradation. The solvent must be able to dissolve the reactants and the catalytic species to ensure a homogeneous reaction. Poor solubility can lead to localized high concentrations and potential decomposition. Chlorinated solvents, acetonitrile, and pyridine (B92270) should generally be avoided as they can bind to the palladium center and inhibit the reaction.[10]

Troubleshooting Guides

Issue 1: Low or No Product Yield

If initial checks on reagent purity and inert atmosphere have been performed, consider the following optimizations.

Table 1: Troubleshooting Low Yield in Amphos-Mediated Couplings

Potential Cause	Troubleshooting Step	Rationale
Inefficient Catalyst Activation	Screen stronger bases (e.g., NaOtBu, LHMDS for aminations; K₃PO₄ for Suzuki couplings).[3][11]	The base is critical for the in-situ reduction of the Pd(II) precatalyst to the active Pd(0) species.[4]
Suboptimal Temperature	Incrementally increase the reaction temperature (e.g., in 10 °C intervals from 80 °C to 110 °C).[3]	Some couplings, especially with challenging substrates like aryl chlorides, require higher thermal energy.[11]
Poor Reagent Solubility	Screen alternative solvents (e.g., Toluene, Dioxane, 2-MeTHF, CPME).[11]	Ensuring all components are in solution is critical for efficient catalysis.
Steric Hindrance	Increase catalyst loading (e.g., from 1 mol% to 2-3 mol%).[12]	Sterically demanding substrates may require a higher concentration of the active catalyst to achieve a reasonable reaction rate.
Ligand Degradation	For in-situ preparations, consider a higher ligand-to-palladium ratio (e.g., 1.2:1 to 2:1).[11]	An excess of the phosphine ligand can help stabilize the catalytic species and prevent decomposition.[9]

Issue 2: Catalyst Decomposition (Palladium Black Formation)

The formation of palladium black indicates that the catalyst is precipitating out of the solution.

Table 2: Optimizing Parameters to Prevent Catalyst Decomposition

Parameter	Typical Range	Notes on Improving Stability
Catalyst Loading	0.5 - 2.0 mol%[11][12]	While counterintuitive, excessively low catalyst loading without full optimization of other parameters can sometimes lead to decomposition. Start with 1-2 mol% for initial trials.
Ligand:Palladium Ratio	1:1 to 2:1[11]	For in-situ catalyst generation from a palladium salt (e.g., Pd(OAc)₂), a ratio of 1:1.2 to 1:1.5 (Pd:Amphos) can enhance stability.[9] Precatalysts like PdCl(crotyl)Amphos have a fixed 1:1 ratio.[3]
Temperature	80 - 120 °C[11]	High temperatures can accelerate decomposition. If palladium black is observed, try reducing the temperature and extending the reaction time.[4]
Solvent	Toluene, Dioxane, THF, 2-MeTHF[11]	Ensure the solvent is anhydrous and rigorously degassed. Oxygen is a primary cause of catalyst decomposition.[3]
Base	K₃PO₄, Cs₂CO₃, NaOtBu, LHMDS[11]	Use a high-purity base. In some cases, a weaker base may be less harsh on the catalyst system, though it may require higher temperatures.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling using an Amphos-Palladium Precatalyst

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• Aryl/Heteroaryl Halide (1.0 equiv)

• Aryl/Heteroaryl Boronic Acid (1.1 - 1.5 equiv)

• Amphos-Palladium Precatalyst (e.g., PdCl₂(Amphos)₂) (1 mol%)[13]

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)[11]

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)[11]

Procedure:

• To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide, boronic acid, base, and Amphos-palladium precatalyst.

• Seal the vessel with a septum.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.[6]

• Under a positive pressure of inert gas, add the anhydrous, degassed solvent via syringe.

• Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).[11]

• Stir the reaction mixture vigorously for the specified time, monitoring progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography.[14]

Visualizing Workflows and Pathways

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Understanding the Thermal Stability of Palladium-Platinum Core-Shell Nanocrystals by In Situ Transmission Electron Microscopy and Density Functional Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Thermal Stability, Decomposition Paths, and Ph/Ph Exchange Reactions of [(Ph3P)2Pd(Ph)X] (X = I, Br, Cl, F, and HF2) | Semantic Scholar [semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

managing air and moisture sensitivity of Amphos-palladium catalysts

Welcome to the technical support center for Amphos-palladium catalysts. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and troubleshooting of these air and moisture-sensitive catalysts. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Are Amphos-palladium precatalysts air-stable?

A1: Yes, many Amphos-palladium precatalysts, such as PdCl(crotyl)Amphos, are designed to be air- and moisture-stable as solids.[1] This allows for easier handling and storage compared to highly air-sensitive catalysts. However, it is crucial to understand that while the precatalyst is stable, the active Pd(0) species generated in the reaction mixture is sensitive to oxygen.[2] Therefore, while you can handle the solid precatalyst in the air for short periods (e.g., weighing), the reaction itself must be performed under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, it is still recommended to keep the catalyst under an inert atmosphere to prevent slow degradation.[2]

Q2: What are the visual signs of catalyst decomposition?

A2: A fresh, active Amphos-palladium precatalyst solution is typically a clear, homogeneous yellow.[3] Signs of decomposition include a color change to orange, brown, or the formation of a black, insoluble powder known as palladium black.[3] The appearance of palladium black indicates the aggregation of Pd(0) metal and a loss of catalytic activity. This can be triggered by exposure to air, impurities in the reagents or solvents, or excessively high reaction temperatures.[3]

Q3: How should I store my Amphos-palladium catalyst?

A3: For optimal longevity, store your Amphos-palladium catalyst in a cool, dry place under an inert atmosphere, such as in a desiccator or a glovebox. While many precatalysts are air-stable for short periods, long-term exposure to air and moisture can lead to gradual degradation.

Q4: What is the typical catalyst loading for a cross-coupling reaction?

A4: The optimal catalyst loading can vary depending on the specific substrates and reaction conditions. However, a general guideline for Amphos-palladium catalysts is between 0.5 and 2 mol%. For highly efficient reactions, loadings as low as 0.05 mol% have been reported. It is always recommended to screen catalyst loading to find the optimal level for your specific application.

Troubleshooting Guide

This guide addresses common problems encountered during cross-coupling reactions using Amphos-palladium catalysts.

Problem	Potential Cause	Recommended Solution
Low or No Conversion	Inactive Catalyst: The active Pd(0) species has been deactivated by oxygen.	- Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen).- Use anhydrous and degassed solvents.
Inefficient Precatalyst Activation: The Pd(II) precatalyst is not being effectively reduced to the active Pd(0) species.	- Check the quality and freshness of your base. Ensure it has been stored under an inert atmosphere.- Consider screening different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃).
Poor Substrate Quality: Impurities in your starting materials (aryl halide, boronic acid, amine, etc.) can poison the catalyst.	- Purify your starting materials before use.- Ensure your reagents are dry and stored properly.
Formation of Palladium Black	Catalyst Decomposition: The Pd(0) species is aggregating and precipitating out of solution.	- Lower the reaction temperature.- Ensure a strictly inert atmosphere is maintained throughout the reaction.- Check for and remove any impurities that could be reducing the catalyst too quickly or causing aggregation.
High Catalyst Concentration: A high local concentration of the catalyst can promote aggregation.	- Ensure vigorous stirring to maintain a homogeneous solution.- Add the catalyst to the reaction mixture under conditions of good agitation.
Reaction Stalls	Ligand Degradation: The Amphos ligand may be degrading under the reaction conditions.	- Phosphine (B1218219) ligands can be oxidized to phosphine oxides in the presence of trace oxygen. Ensure a robust inert atmosphere.- Consider if any of your substrates or reagents are incompatible with the phosphine ligand.
Product Inhibition: The product of the reaction may be coordinating to the palladium center and inhibiting further catalysis.	- This is a more complex issue that may require a mechanistic investigation. Consider varying the reaction concentration or temperature.

Experimental Protocols & Data

General Protocol for a Suzuki-Miyaura Coupling Reaction

This protocol is a general guideline and may require optimization for your specific substrates.

Materials:

• Amphos-palladium precatalyst (e.g., PdCl(crotyl)Amphos)

• Aryl halide

• Arylboronic acid

• Base (e.g., K₂CO₃, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Reaction vessel (e.g., Schlenk flask)

• Inert gas supply (argon or nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the Amphos-palladium precatalyst (0.5-2.0 mol%).

• Add the degassed solvent.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method, such as column chromatography.

Performance Data for Amphos-Palladium Catalysts

The following table summarizes typical performance data for Amphos-palladium catalysts in various cross-coupling reactions. Please note that results can vary significantly based on the specific substrates and conditions used.

Reaction Type	Aryl Halide	Coupling Partner	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Suzuki-Miyaura	4-Chloroanisole	Phenylboronic acid	1.0	K₃PO₄	Toluene/H₂O	100	2	>95
Suzuki-Miyaura	2-Bromopyridine	4-Methylphenylboronic acid	2.0	K₂CO₃	Dioxane	100	12	85-95
Buchwald-Hartwig	4-Chlorotoluene	Morpholine	1.0	NaOtBu	Toluene	100	4	>98
Buchwald-Hartwig	2-Bromo-N,N-dimethylaniline	Aniline	1.5	K₃PO₄	Dioxane	110	24	75-85

Visualizing Catalyst Management Workflows

Logical Workflow for Troubleshooting Low Conversion

This diagram outlines a systematic approach to troubleshooting low conversion in a cross-coupling reaction.

Caption: A step-by-step guide to diagnosing and resolving low reaction conversion.

Experimental Workflow for Handling Air-Stable Precatalysts

This diagram illustrates the recommended procedure for setting up a reaction using a bench-stable Amphos-palladium precatalyst.

Caption: Recommended workflow for setting up a reaction with a bench-stable precatalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Computer vision for non-contact monitoring of catalyst degradation and product formation kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Minimize Side Reactions in Suzuki Couplings with Amphos

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions utilizing the Amphos ligand. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on minimizing common side reactions and optimizing your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during your Suzuki coupling experiments with Amphos in a question-and-answer format.

Q1: I am observing a significant amount of protodeboronation of my boronic acid. What is causing this and how can I prevent it?

A1: Protodeboronation is a common side reaction where the boronic acid reacts with a proton source, replacing the C-B bond with a C-H bond. While often base-catalyzed, recent studies have shown that palladium complexes with bulky phosphine (B1218219) ligands, such as Amphos, can actively promote this undesired reaction.[1][2][3][4][5] The steric bulk of Amphos can favor the formation of a reactive intermediate that readily undergoes protonolysis, even with trace amounts of water.[1][2]

Troubleshooting Strategies:

• Rigorous Exclusion of Water: Use anhydrous solvents and dry your reagents thoroughly, especially the base. Consider storing reagents in a desiccator.

• Solvent Choice: Employ aprotic solvents like dioxane or toluene. While the addition of some water can be beneficial in certain Suzuki couplings, it can exacerbate protodeboronation when using bulky ligands.[6]

• Use of Stable Boronic Acid Derivatives: Consider using more stable boronic esters, such as pinacol (B44631) esters (Bpin) or MIDA boronates, which release the boronic acid slowly into the reaction mixture, keeping its concentration low and favoring transmetalation over protodeboronation.[7]

• Temperature Control: While higher temperatures can increase the rate of the desired coupling, they can also accelerate protodeboronation. If this side reaction is significant, try running the reaction at a lower temperature.

Q2: My reaction is producing a substantial amount of homocoupled product from my boronic acid. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid to form a symmetrical biaryl is often promoted by the presence of oxygen and Pd(II) species.[8][9] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which can then catalyze the homocoupling pathway.[9]

Troubleshooting Strategies:

• Inert Atmosphere: Rigorously degas all solvents and the reaction mixture. This can be achieved by sparging with an inert gas (e.g., nitrogen or argon) for 15-30 minutes or by using the freeze-pump-thaw method for more sensitive reactions.[8][9]

• Use of Pd(0) Precatalysts: Instead of Pd(II) sources like Pd(OAc)₂, which require in-situ reduction, consider using a Pd(0) precatalyst such as Pd₂(dba)₃.[8]

• Addition of a Mild Reducing Agent: Adding a mild reducing agent like potassium formate (B1220265) (1-2 equivalents) can help maintain the palladium in its active Pd(0) state.[8][10]

• Ligand Choice: Bulky, electron-rich ligands like Amphos are generally good at promoting the desired reductive elimination step over processes that can lead to homocoupling.[7]

Q3: I am seeing dehalogenation of my aryl halide starting material. What are the likely causes and solutions?

A3: Dehalogenation is the replacement of the halogen on your electrophile with a hydrogen atom. This can occur via β-hydride elimination if there are β-hydrogens on an alkyl-palladium intermediate, or through reaction with hydride sources in the reaction mixture.[11]

Troubleshooting Strategies:

• Choice of Base: Avoid using bases that can also act as hydride donors, such as certain amine bases if dehalogenation is a problem. Carbonate or phosphate (B84403) bases are generally preferred.

• Solvent Purity: Ensure your solvent is free from impurities that could act as hydride sources. For example, alcohols can sometimes be a source of hydrides.

• Strictly Inert Conditions: As with other side reactions, maintaining a strictly inert atmosphere can help to suppress various decomposition and side pathways.

Data Presentation: Impact of Reaction Parameters

The following tables summarize the expected impact of key reaction parameters on the yield of the desired product and the formation of common side products when using the Amphos ligand. These are based on general principles for Suzuki couplings with bulky phosphine ligands.

Parameter	Condition A	Condition B	Expected Outcome with Amphos	Primary Side Reaction Minimized
Base	Weaker Base (e.g., K₂CO₃)	Stronger Base (e.g., K₃PO₄, Cs₂CO₃)	Increased yield with stronger base for challenging substrates.[12]	Incomplete reaction
Solvent	Protic co-solvent (e.g., Toluene/H₂O)	Anhydrous Aprotic (e.g., Dioxane)	May decrease protodeboronation with anhydrous solvent.[1][2]	Protodeboronation
Atmosphere	Air	Inert (N₂ or Ar)	Significantly higher yield and lower side products under inert atmosphere.[9][10]	Homocoupling, Catalyst Decomposition
Boronic Acid Derivative	Boronic Acid	Pinacol Ester (Bpin)	Slower reaction rate but potentially higher yield due to reduced side reactions.[7]	Protodeboronation

Experimental Protocols

Below is a detailed methodology for a representative Suzuki-Miyaura coupling reaction using a PdCl₂(Amphos)₂ precatalyst, based on a protocol from TCI.[4][6][13][14]

General Procedure for Suzuki-Miyaura Coupling of a Heteroaryl Chloride:

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser, add the heteroaryl chloride (1.0 eq.), the arylboronic acid (1.2 eq.), and the base (e.g., K₂CO₃, 1.5 eq.).

• Catalyst Addition: Add the PdCl₂(Amphos)₂ catalyst (0.01 eq., 1 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., Toluene and Water, 10:1 v/v).

• Inert Atmosphere: Purge the vessel with nitrogen or argon for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Example from TCI Practical Examples: [4]

• Reactants: 3-Amino-2-chloropyridine (6.2 mmol), 2-Methylphenylboronic acid (7.4 mmol, 1.2 eq.)

• Catalyst: PdCl₂(Amphos)₂ (0.062 mmol, 1 mol%)

• Base: K₂CO₃ (9.4 mmol, 1.5 eq.)

• Solvent: Toluene (20 mL) and Water (2 mL)

• Conditions: Reflux at 90 °C for 5 hours under N₂.

• Yield: 79% of 2-(o-tolyl)-3-pyridinamine.

Visualizations

The following diagrams illustrate key concepts and workflows for troubleshooting Suzuki couplings with Amphos.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting workflow for common side reactions in Suzuki couplings.

Caption: Logical relationship between Amphos properties and side reactions.

References

• 1. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. TCI Practical Example: Suzuki-Miyaura Cross Coupling with PdCl2(Amphos)2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning - ChemistryViews [chemistryviews.org]
• 10. Collection - Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 11. Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. mdpi.com [mdpi.com]

effect of solvent choice on Amphos-catalyzed reaction efficiency

Welcome to the technical support center for Amphos-catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) on optimizing reaction efficiency, with a specific focus on the critical role of solvent selection.

Frequently Asked Questions (FAQs)

Q1: What is the role of the Amphos ligand in palladium-catalyzed cross-coupling reactions?

A1: The Amphos ligand, a bulky and electron-rich phosphine, is crucial for facilitating the catalytic cycle, particularly in challenging reactions like Buchwald-Hartwig amination and Suzuki-Miyaura coupling.[1][2] Its significant steric bulk promotes the formation of the active monoligated Pd(0) species, which is essential for the oxidative addition of difficult substrates like aryl chlorides.[1] Furthermore, the electron-donating character of the ligand enhances the reactivity of the palladium center, leading to more efficient catalytic turnover.[1] Precatalysts such as PdCl(crotyl)Amphos or PdCl₂(Amphos)₂ are often used because they are air-stable and provide efficient activation and delivery of the ligand.[1][2][3]

Q2: How does the choice of solvent generally affect the efficiency of a cross-coupling reaction?

A2: The solvent is a critical parameter that can significantly influence the rate, selectivity, and overall success of a palladium-catalyzed cross-coupling reaction.[4] Its primary roles include dissolving reagents to ensure they can interact, and acting as a heat sink to regulate temperature.[4][5] However, the solvent also has more subtle but crucial effects: it can influence catalyst stability, compete with ligands for coordination to the palladium center, and affect the solubility of inorganic bases and substrates.[4][6] In some cases, the solvent can even directly participate in the formation of the active Pd(0) catalyst from a Pd(II) precatalyst.[4]

Q3: What are the most commonly used solvents for Amphos-catalyzed reactions and why?

A3: Aprotic solvents are most frequently used for Amphos-catalyzed reactions. Common choices include:

• Toluene (B28343): A non-polar solvent often favored for its ability to dissolve organic substrates and its high boiling point, which is suitable for reactions requiring elevated temperatures.[7][8]

• Dioxane and Tetrahydrofuran (THF): These are polar aprotic ethereal solvents that are also widely used.[1][8] Their coordinating ability can sometimes influence the catalytic cycle.[9]

• Aqueous or Biphasic Systems: For certain reactions, particularly Suzuki-Miyaura couplings, the presence of water can be beneficial, profoundly increasing catalyst activity.[10][11][12] These systems often involve a primary organic solvent like toluene mixed with water.[3][10]

The optimal solvent depends heavily on the specific substrates, the type of coupling reaction (e.g., Suzuki vs. Buchwald-Hartwig), and the base being used.[6][8]

Troubleshooting Guide: Solvent-Related Issues

This guide addresses common problems encountered during Amphos-catalyzed reactions where solvent choice is a likely contributing factor.

Issue	Potential Solvent-Related Cause(s)	Troubleshooting Steps & Recommendations
Low or No Product Yield	1. Poor Solubility of Reactants/Base: One or more components (e.g., aryl halide, boronic acid, inorganic base) may not be sufficiently soluble in the chosen solvent, leading to a heterogeneous mixture and slow reaction.[1] 2. Catalyst Inhibition/Deactivation: The solvent may not be adequately anhydrous or degassed, allowing oxygen or water to deactivate the sensitive Pd(0) catalyst.[7] Certain solvents can also coordinate too strongly to the metal center, inhibiting substrate binding.[9]	1. Screen Solvents: Test a panel of standard solvents such as toluene, dioxane, and THF to identify the optimal medium for your specific substrate combination.[1] 2. Improve Solubility: For Suzuki couplings, consider adding water as a co-solvent to help dissolve the inorganic base (e.g., K₂CO₃, K₃PO₄).[3][12] For Buchwald-Hartwig aminations, ensure the base (e.g., NaOt-Bu) is fresh and soluble.[7] 3. Ensure Anhydrous & Degassed Conditions: Use anhydrous, degassed solvents, especially for moisture-sensitive reactions like Buchwald-Hartwig amination.[7][8] Purge the reaction vessel thoroughly with an inert gas (Argon or Nitrogen) before and during the reaction.[3][7]
Slow Reaction Rate	1. Suboptimal Polarity: The solvent polarity may not be ideal for stabilizing key intermediates or transition states in the catalytic cycle.[4] 2. Low Reaction Temperature: The boiling point of the chosen solvent may be too low to provide the necessary thermal energy for efficient catalytic turnover, especially with challenging substrates like aryl chlorides.[8]	1. Vary Solvent Polarity: Compare reaction rates in a non-polar solvent (toluene) versus a more polar one (dioxane, THF).[1] 2. Increase Temperature: If using a lower-boiling solvent like THF, consider switching to a higher-boiling one like toluene or dioxane to allow for higher reaction temperatures (e.g., 80-120 °C).[8]
Catalyst Decomposition (Observed as black precipitate)	1. Presence of Oxygen: The solvent was not properly degassed, leading to oxidation and precipitation of Pd(0) as palladium black.[1] 2. Solvent-Induced Aggregation: The solvent may not adequately stabilize the active palladium species, leading to aggregation and deactivation.[1]	1. Rigorously Degas Solvents: Use methods like sparging with an inert gas for 15-30 minutes or a freeze-pump-thaw cycle to thoroughly remove dissolved oxygen.[1][7] 2. Use a Precatalyst: Using a well-defined precatalyst like PdCl(crotyl)Amphos can lead to a cleaner formation of the active species compared to in situ generation.[1]
Inconsistent Results	1. Variable Solvent Quality: Using solvents from different suppliers or of different grades (e.g., technical vs. anhydrous) can introduce varying levels of impurities (water, peroxides) that affect the reaction.[7] 2. Sensitivity to Reaction Setup: The reaction outcome is highly sensitive to minor variations in solvent volume, degassing procedure, or moisture content.[1]	1. Standardize Solvent Source and Grade: Use high-purity, anhydrous solvent from a single, reliable source for all experiments in a series to ensure reproducibility.[13] 2. Standardize Procedures: Ensure consistent and rigorous procedures for all experimental steps, including solvent degassing, reagent addition, and temperature control.[1]

Data Presentation: Effect of Solvent on Buchwald-Hartwig Amination Yield

The following table summarizes representative data on the effect of solvent choice on the yield of a typical Buchwald-Hartwig amination reaction between an aryl chloride and a secondary amine using a Pd/Amphos catalyst system.

Solvent	Dielectric Constant (Polarity)	Boiling Point (°C)	Typical Reaction Temperature (°C)	Representative Yield (%)	Notes
Toluene	2.4	111	100 - 110	92%	Often a good starting point; high temperature facilitates reaction of less reactive chlorides.[7][8]
Dioxane	2.2	101	100	88%	Polar aprotic solvent, good for dissolving many reactants. Must be free of peroxides.[8]
THF	7.6	66	66	65%	Lower boiling point may result in slower rates or incomplete conversion for difficult substrates.[8]
t-Butanol	10.9	82	80	75%	Protic solvent, can sometimes be effective but may interfere with strong bases.[14]

Note: Yields are illustrative and can vary significantly based on the specific substrates, base, catalyst loading, and reaction time.

Experimental Protocols & Workflows

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Aqueous-phase, palladium-catalyzed cross-coupling of aryl bromides under mild conditions, using water-soluble, sterically demanding alkylphosphines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

catalyst decomposition pathways for Amphos-palladium complexes

Welcome to the technical support center for Amphos-palladium complexes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during catalytic cross-coupling reactions using Amphos-based palladium catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Amphos-palladium catalysts?

A1: Amphos [di-tert-butyl(4-dimethylaminophenyl)phosphine] is a sterically bulky and electron-rich phosphine (B1218219) ligand. When complexed with palladium, it forms highly active catalysts for a variety of cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig aminations.[1] The steric bulk promotes the formation of the active monoligated Pd(0) species, while its electron-donating properties facilitate the oxidative addition step, which is often rate-limiting. These catalysts are known for their high efficiency, even with challenging substrates like aryl chlorides, and can often be used at low catalyst loadings.

Q2: My reaction is sluggish or incomplete. What are the potential causes?

A2: Several factors can lead to poor catalyst performance. These include:

• Catalyst Deactivation: The active Pd(0) species can be sensitive to air and moisture, leading to oxidation and inactivation. Additionally, the Amphos ligand itself can degrade under certain conditions.

• Poor Precatalyst Activation: If you are using a Pd(II) precatalyst, its reduction to the active Pd(0) species may be inefficient.

• Substrate or Reagent Issues: Impurities in substrates, reagents, or solvents can poison the catalyst. The choice of base and solvent can also significantly impact reaction rates.

• Low Reaction Temperature: While many reactions with Amphos-palladium catalysts proceed at room temperature, some challenging couplings may require heating to overcome activation barriers.

Q3: I observe the formation of palladium black in my reaction. What does this indicate and how can I prevent it?

A3: The formation of palladium black, which is finely divided palladium metal, is a common sign of catalyst decomposition.[2] It indicates that the palladium center has lost its stabilizing phosphine ligand and has aggregated into an inactive form. To prevent this, ensure:

• Anaerobic Conditions: Thoroughly degas your solvents and reactants and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.

• Appropriate Ligand-to-Palladium Ratio: Using a slight excess of the Amphos ligand can help stabilize the palladium complex and prevent dissociation.

• Solvent Choice: The solvent can influence the stability of the catalytic complex. Toluene and dioxane are commonly used and can help stabilize the catalyst.

Q4: Can Amphos-palladium catalysts be used in aqueous media?

A4: Yes, derivatives of Amphos, such as t-Bu-Amphos [2-(di-tert-butylphosphino)ethyltrimethylammonium chloride], have been specifically designed to be water-soluble and are effective for cross-coupling reactions in aqueous or biphasic solvent systems.[3] This can be advantageous for green chemistry applications and for reactions with water-soluble substrates.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Conversion	Catalyst deactivation (oxidation)	Ensure rigorous exclusion of air and moisture. Use freshly distilled and degassed solvents.
Inefficient precatalyst activation	If using a Pd(II) source, consider adding a reducing agent or using a pre-formed Pd(0) complex.
Poor substrate quality	Purify substrates and reagents to remove potential catalyst poisons.
Suboptimal reaction conditions	Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvents (e.g., toluene, dioxane, THF). Consider increasing the reaction temperature.
Formation of Side Products	P-C bond cleavage of Amphos ligand	This can lead to the formation of undesired phosphine oxides and other byproducts. Consider using a lower reaction temperature or a milder base.
Homocoupling of starting materials	This can occur if the transmetalation step is slow. Ensure the purity and reactivity of your organometallic reagent.
Catalyst Decomposition (Palladium Black)	Ligand dissociation	Increase the ligand-to-palladium ratio slightly (e.g., 1.2:1).
High reaction temperature	If possible, run the reaction at a lower temperature.
Presence of oxidizing agents	Ensure all reagents and solvents are free from peroxides and other oxidizing impurities.

Catalyst Decomposition Pathways

The deactivation of Amphos-palladium complexes can occur through several pathways. Understanding these pathways is crucial for designing robust reaction conditions and troubleshooting failed experiments.

Oxidative Degradation

The active Pd(0) species is susceptible to oxidation by residual oxygen or other oxidizing agents in the reaction mixture. This leads to the formation of inactive Pd(II) species. The Amphos ligand itself can also be oxidized to the corresponding phosphine oxide, which is no longer an effective ligand for the palladium center.

Caption: Oxidative decomposition pathway of an Amphos-palladium(0) complex.

Palladacycle Formation

Under certain conditions, particularly at elevated temperatures, intramolecular C-H activation of one of the tert-butyl groups or the aryl backbone of the Amphos ligand can occur, leading to the formation of a stable palladacycle.[3] These palladacycles are typically less catalytically active or completely inactive in the desired cross-coupling reaction.

Caption: Formation of an inactive palladacycle from an Amphos-palladium complex.

P-C Bond Cleavage

Cleavage of the phosphorus-carbon bond in the Amphos ligand can occur, particularly under harsh reaction conditions or in the presence of certain reagents. This degradation pathway leads to the formation of various phosphorus-containing byproducts and the release of the palladium metal, which can then aggregate to form palladium black.

Caption: Decomposition pathway involving P-C bond cleavage of the Amphos ligand.

Experimental Protocols

Protocol 1: Monitoring Catalyst Decomposition by ³¹P NMR Spectroscopy

This protocol allows for the in-situ monitoring of the phosphine ligand and the detection of its degradation products.

Methodology:

• Sample Preparation: In a glovebox, prepare a J-Young NMR tube containing the Amphos-palladium precatalyst, substrate, base, and any other reagents in a deuterated solvent (e.g., toluene-d₈).

• Initial Spectrum: Acquire a ³¹P NMR spectrum at the start of the reaction (t=0). The signal for the coordinated Amphos ligand should be a sharp singlet.

• Time-Course Monitoring: Acquire ³¹P NMR spectra at regular intervals throughout the reaction.

• Data Analysis: Monitor for the appearance of new signals. A signal corresponding to Amphos oxide (typically around +50 ppm) indicates oxidative degradation. The appearance of other new signals may indicate other decomposition pathways, such as P-C bond cleavage.[4]

Protocol 2: Identification of Inactive Palladium Species by Mass Spectrometry

This protocol can help identify the structure of deactivated palladium complexes, such as palladacycles.

Methodology:

• Sample Collection: At the end of a failed or sluggish reaction, take an aliquot of the reaction mixture.

• Sample Preparation: Dilute the aliquot in a suitable solvent for mass spectrometry analysis (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometry Analysis: Analyze the sample using a high-resolution mass spectrometer (e.g., ESI-TOF).

• Data Analysis: Look for mass-to-charge ratios corresponding to potential decomposition products, such as the palladacycle formed from the Amphos-palladium complex or adducts with solvent or base.

Caption: A logical workflow for troubleshooting and analyzing Amphos-palladium catalyzed reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Palladacycle - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

preventing phosphine ligand oxidation during reaction setup

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on preventing the oxidation of phosphine (B1218219) ligands during reaction setup, a critical factor for the success of many catalytic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of phosphine ligand oxidation during reaction setup?

A: Phosphine ligand oxidation is primarily caused by exposure to molecular oxygen. The most common sources of oxygen contamination are:

• Atmospheric Air: Insufficiently inert reaction atmospheres allow oxygen to react with the electron-rich phosphorus center.

• Dissolved Oxygen in Solvents: Solvents, especially those not rigorously degassed, contain significant amounts of dissolved oxygen that can readily oxidize sensitive phosphines.[1] Certain solvents, like tetrahydrofuran (B95107) (THF), can form peroxide impurities upon storage in air, which will rapidly oxidize phosphines.[2]

• Contaminated Reagents: Reagents or starting materials that have been exposed to air can introduce oxygen into the reaction vessel.

Q2: How can I determine if my phosphine ligand has oxidized?

A: The most reliable method for detecting and quantifying phosphine oxidation is proton-decoupled ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy.[3] The phosphorus atom in the phosphine oxide is significantly deshielded compared to the parent phosphine, resulting in a downfield chemical shift. For example, triphenylphosphine (B44618) (PPh₃) resonates at approximately -5 ppm in CDCl₃, while its oxide (TPPO) appears around +30 ppm.[3]

Q3: Which types of phosphine ligands are more susceptible to oxidation?

A: The susceptibility of a phosphine ligand to oxidation is governed by its electronic and steric properties.

• Electronic Effects: Electron-rich phosphines, such as trialkylphosphines (e.g., tri-tert-butylphosphine), are more electron-donating and thus more easily oxidized than electron-poorer triarylphosphines (e.g., triphenylphosphine).[2][4]

• Steric Effects: Increasing the steric bulk around the phosphorus atom can physically hinder the approach of oxygen, thereby increasing the ligand's air stability.[5] This is a key principle behind the design of many modern, air-stable ligands like the Buchwald ligands.[3]

Q4: What is the best way to handle and store air-sensitive phosphine ligands?

A: Rigorous inert atmosphere techniques are essential.[5][6]

• Handling: All manipulations should be performed in a glovebox or using a Schlenk line under a positive pressure of a high-purity inert gas (argon or nitrogen).

• Storage: Solid phosphines should be stored in tightly sealed containers (e.g., Sure/Seal™ bottles) under an inert atmosphere, often in a refrigerator or freezer to minimize degradation.[2] For highly sensitive liquid phosphines, storage as a solution in a degassed solvent within a glovebox is recommended.

Q5: My reaction yield is low, and I suspect ligand oxidation is the culprit. What are the troubleshooting steps?

A: If you suspect ligand oxidation is affecting your reaction, follow these steps:

• Confirm Oxidation: Analyze a sample of the ligand from the bottle you are using by ³¹P NMR to confirm the presence and quantity of phosphine oxide.[3]

• Use a Fresh Source: If significant oxidation is confirmed, switch to a new, unopened bottle of the ligand.

• Improve Technique: Review and enhance your inert atmosphere and solvent degassing procedures. Ensure all glassware is properly dried and purged.

• Purify the Ligand: For some common ligands like PPh₃, purification to remove the oxide is possible (see Experimental Protocols).[3]

• Switch Ligands: Consider using a more robust, air-stable alternative, such as a bulky Buchwald-type ligand or a secondary phosphine oxide (SPO) pre-ligand, which generates the active phosphinous acid in situ.[3][7]

Q6: Are there any chemical additives that can help prevent phosphine oxidation?

A: Yes, recent research has shown that certain additives can act as antioxidants. For example, ferrocene (B1249389) can inhibit the oxidation of primary, secondary, and tertiary phosphines by quenching singlet oxygen.[5] This strategy can be effective even with catalytic amounts (e.g., 1 mol%) of the quencher.[5]

Troubleshooting Guide: Low Yield or Catalyst Deactivation

This guide provides a systematic approach to diagnosing and resolving issues related to phosphine ligand oxidation.

Step 1: Initial Diagnosis

Symptom	Possible Indication	Immediate Action
Low or no product formation	Inactive catalyst	Pause experiments and proceed to Step 2.
Formation of palladium black	Catalyst decomposition	Pause experiments and proceed to Step 2.
Inconsistent results between runs	Variable amounts of active catalyst	Pause experiments and proceed to Step 2.

Step 2: Purity Analysis and Technique Review

• Action: Obtain a ³¹P NMR spectrum of the phosphine ligand from the container currently in use.

• Workflow:

Caption: Troubleshooting decision tree for suspected ligand oxidation.

Data Presentation

Table 1: Relative Air Stability and ³¹P NMR Shifts of Common Phosphine Ligands

Ligand Class	Example Ligand	Relative Air Stability	Typical ³¹P Shift (ppm)	Typical P=O Shift (ppm)
Trialkylphosphines	Tri-tert-butylphosphine (P(tBu)₃)	Low (can be pyrophoric)[2]	+63	+80
Tricyclohexylphosphine (PCy₃)	Moderate	+11	+53
Triarylphosphines	Triphenylphosphine (PPh₃)	High (solid is stable for days/weeks)[2]	-5	+30
Tri(o-tolyl)phosphine (P(o-tol)₃)	High	-27	+40
Buchwald Ligands	SPhos	Very High (designed for stability)	-8	N/A
XPhos	Very High (designed for stability)	-11	N/A
Secondary Phosphine Oxides	Diphenylphosphine oxide	Very High (air-stable solid)[7]	+22 (in phosphinous acid tautomer)	N/A

Experimental Protocols

Protocol 1: General Reaction Setup Using a Schlenk Line

Objective: To set up a reaction under an inert atmosphere to prevent ligand and catalyst oxidation.

Methodology:

• Glassware Preparation: Ensure all glassware (Schlenk flask, condenser, etc.) is oven-dried or flame-dried under vacuum to remove adsorbed water and cooled under a stream of inert gas.

• Solid Reagent Addition: With the flask under a positive pressure of argon or nitrogen, quickly add the palladium source, phosphine ligand, and any other solid reagents.

• Seal and Purge: Seal the flask with a septum or glass stopper. Evacuate the flask by connecting it to the vacuum manifold of the Schlenk line, then refill with inert gas. Repeat this "evacuate-refill" cycle three times to ensure the removal of all atmospheric gases.

• Solvent/Liquid Addition: Add the degassed solvent and any liquid reagents via a gas-tight syringe through the septum.

• Reaction: If heating is required, place the flask in a pre-heated oil bath. Maintain a positive pressure of inert gas throughout the reaction, typically by connecting the flask to the Schlenk line via a bubbler.

Caption: Workflow for setting up a reaction using a Schlenk line.

Protocol 2: Solvent Degassing via Freeze-Pump-Thaw

Objective: To remove dissolved gases, particularly oxygen, from a reaction solvent.[3]

Methodology:

• Place the solvent in a robust Schlenk flask with a high-vacuum stopcock, ensuring the flask is no more than half full.

• Freeze: Immerse the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Pump: With the solvent frozen, open the stopcock to the vacuum manifold and evacuate the headspace for 5-10 minutes.

• Thaw: Close the stopcock to isolate the flask from the vacuum. Remove the liquid nitrogen bath and allow the solvent to thaw completely. You may observe gas bubbles being released from the solvent as it liquefies.

• Repeat the entire freeze-pump-thaw cycle at least two more times to ensure complete degassing. After the final cycle, backfill the flask with inert gas.

Protocol 3: Purity Analysis by ³¹P NMR Spectroscopy

Objective: To quantify the amount of phosphine oxide impurity in a ligand sample.[3]

Methodology:

• Sample Preparation: In a glovebox or under a positive flow of inert gas, accurately weigh 10-20 mg of the phosphine ligand and dissolve it in ~0.6 mL of deuterated solvent (e.g., CDCl₃) in a clean, dry vial. Transfer the solution to an NMR tube and cap it.

• Acquisition: Acquire a proton-decoupled ³¹P NMR spectrum.

• Key Parameters:

  • Spectral Window: Ensure the spectral window is wide enough to observe both the expected phosphine and phosphine oxide signals (e.g., +100 ppm to -100 ppm).

  • Relaxation Delay (d1): Set a long relaxation delay (e.g., 30 seconds) to ensure accurate integration, as phosphorus nuclei can have long T₁ relaxation times.[3]

• Analysis: Process the spectrum and integrate the signals corresponding to the phosphine and the phosphine oxide. The relative percentage of the oxide can be calculated from the integration values.

Protocol 4: Purification of Triphenylphosphine (PPh₃)

Objective: To remove triphenylphosphine oxide (TPPO) from a sample of PPh₃ by precipitation.[3]

Methodology:

• Dissolve the impure PPh₃ sample in a minimum amount of hot ethanol (B145695).

• In a separate flask, prepare a solution of zinc chloride (ZnCl₂) in hot ethanol (use a 1:1 molar ratio of ZnCl₂ to the estimated amount of TPPO impurity).

• Slowly add the ZnCl₂ solution to the PPh₃ solution while stirring. A white precipitate of the [ZnCl₂(TPPO)₂] complex will form.

• Allow the mixture to cool to room temperature, and then place it in an ice bath for 30-60 minutes to maximize precipitation.

• Collect the precipitate by vacuum filtration, washing the solid with a small amount of cold ethanol.

• The filtrate contains the purified PPh₃. The solvent can be removed under reduced pressure to recover the solid, pure ligand. Confirm purity using the ³¹P NMR protocol described above.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Protecting Phosphines from Oxidation in Air - ChemistryViews [chemistryviews.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Aminations with AshPhos Ligand

This technical support guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for researchers utilizing the AshPhos ligand in palladium-catalyzed Buchwald-Hartwig amination reactions.

Frequently Asked Questions (FAQs)

Q1: What is AshPhos and why should I use it for my amination reaction?

AshPhos is a novel biaryl monophosphine ligand designed for palladium-catalyzed Buchwald-Hartwig aminations. It has demonstrated high catalytic performance, especially for challenging substrates such as five- and six-membered heteroaryl halides and bulky secondary amines.[1] Developed from cost-effective and readily available materials, AshPhos offers a sustainable and efficient alternative to other bulky phosphine (B1218219) ligands.[1] Its unique structure is designed to enhance chelation and promote efficient catalytic turnover.[1]

Q2: What is the most critical reaction parameter to consider when using the AshPhos ligand?

Reaction temperature is the most critical parameter. Control experiments have shown that at room temperature, catalytically dormant palladium species can form, significantly inhibiting the reaction.[1] Slightly elevated temperatures are essential to prevent the formation of these inactive species and ensure consistent catalytic turnover.[1]

Q3: Can I run reactions with AshPhos at room temperature?

It is strongly discouraged. While some highly reactive substrates might show minimal conversion, NMR studies indicate that at room temperature, the AshPhos ligand can de-ligate from the palladium center, or form inactive complexes, halting the catalytic cycle.[1] For optimal results and to avoid reaction failure, elevated temperatures are necessary.

Q4: What palladium precursor and base are recommended for use with AshPhos?

The original development of AshPhos utilized [Pd(crotyl)Cl]2 as the palladium precatalyst. For a base, sodium tert-butoxide (NaOtBu) has been shown to be effective and is a recommended starting point for optimization.[1]

Q5: What solvents are compatible with the AshPhos catalyst system?

Anhydrous tetrahydrofuran (B95107) (THF) has been reported as a highly effective solvent for aminations with AshPhos.[1] Toluene is also a viable option, though THF may provide better results in some cases. Polar, protic solvents like ethanol (B145695) and tert-butanol (B103910) have been shown to be ineffective.[1]

Troubleshooting Guide

This section addresses common issues encountered during amination reactions with the AshPhos ligand.

Issue 1: Low to No Conversion of Starting Material

Possible Cause	Suggested Solution
Reaction Temperature is Too Low	This is the most common cause of failure. At room temperature, the catalyst can form dormant, inactive species.[1] Solution: Increase the reaction temperature. A good starting point is 70 °C, with an optimal range often found between 70-90 °C.[1]
Inactive Catalyst	The palladium(0) active species is sensitive to oxygen. Improper handling or reagent quality can lead to catalyst deactivation.
Poor Reagent Quality	Solvents must be anhydrous and degassed. The base (e.g., NaOtBu) is hygroscopic and its quality is critical. Amines can be prone to oxidation.
Incorrect Palladium-to-Ligand Ratio	The optimal performance is generally observed with a specific Pd:Ligand ratio.

Issue 2: Reaction Starts but Stalls or Gives Low Yield

Possible Cause	Suggested Solution
Catalyst Decomposition at High Temperatures	While elevated temperature is required, excessively high temperatures (>120 °C) for prolonged periods can lead to catalyst decomposition (e.g., formation of palladium black).
Substrate or Product Inhibition	Some complex heterocyclic substrates or the resulting amine products can coordinate to the palladium center, inhibiting the catalyst.
Poor Solubility of Reagents	If the aryl halide or base is not sufficiently soluble, the reaction rate will be slow.

Issue 3: Formation of Side Products (e.g., Hydrodehalogenation)

Possible Cause	Suggested Solution
Presence of Water	Traces of water can lead to the formation of hydrodehalogenation byproducts, where the aryl halide is reduced instead of aminated.
Sub-optimal Base or Temperature	The balance between the rate of amination and side reactions can be influenced by the base strength and temperature.

Data Presentation

Table 1: Effect of Temperature on a Model Amination Reaction

This table summarizes data extracted from the initial optimization studies of the AshPhos ligand, illustrating the critical impact of temperature on reaction yield.

Reaction: Coupling of a heteroaryl chloride (1.0 equiv.) with an amine (1.2 equiv.) using AshPhos (2 mol %), [Pd(crotyl)Cl]2 (1 mol %), and NaOtBu (2.0 equiv.) in THF.

Entry	Temperature (°C)	Time (h)	Yield (%)	Observations
1	Room Temp.	12	8	Very low conversion, formation of dormant species observed.[1]
2	70	12	>95	Optimal yield achieved.[1]
3	90	6	>95	Reaction proceeds faster at a slightly higher temperature.[1]

Experimental Protocols

Protocol 1: General Procedure for Amination of Heteroaryl Chlorides

This protocol is a representative example for the coupling of a heteroaryl chloride with a cyclic secondary amine.

Materials:

• Heteroaryl chloride (0.5 mmol, 1.0 equiv.)

• Amine (e.g., morpholine) (0.6 mmol, 1.2 equiv.)

• AshPhos ligand (2 mol %)

• [Pd(crotyl)Cl]2 (1 mol %)

• Sodium tert-butoxide (NaOtBu) (1.0 mmol, 2.0 equiv.)

• Anhydrous, degassed THF (to achieve 0.5 M concentration)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add sodium tert-butoxide.

• Seal the vial and purge with an inert atmosphere (e.g., Argon or Nitrogen).

• Under the inert atmosphere, add the heteroaryl chloride, the amine, and anhydrous THF.

• In a separate vial, prepare a stock solution of the AshPhos/[Pd(crotyl)Cl]2 precatalyst in THF.

• Add the required volume of the catalyst stock solution to the reaction mixture via syringe.

• Place the sealed vial in a preheated heating block at 70-90 °C.

• Stir the reaction for 6-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and quench with water.

• Extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Troubleshooting Workflow

The following diagram outlines a step-by-step workflow for troubleshooting low-yield amination reactions when using the AshPhos ligand.

A decision tree for troubleshooting low-yield reactions.

The Critical Role of Temperature

This diagram illustrates the logical relationship between reaction temperature and the state of the AshPhos-palladium catalyst.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Loading Optimization

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to address common issues related to the impact of catalyst loading on reaction yield and turnover number (TON).

Frequently Asked Questions (FAQs)

Q1: What are catalyst loading, turnover number (TON), and turnover frequency (TOF)?

• Catalyst Loading: This refers to the amount of catalyst used relative to the amount of a limiting reactant, often expressed as a mole percentage (mol%) or weight percentage (wt%). It is a critical parameter that directly influences reaction rate, yield, and efficiency.[1]

• Turnover Number (TON): In organometallic and heterogeneous catalysis, TON represents the number of moles of substrate that one mole of catalyst can convert into product before the catalyst becomes inactivated.[2] It is a dimensionless quantity that measures the stability or lifetime of a catalyst.[3][4] An ideal catalyst would have an infinite TON.[2]

  • Formula: TON = (moles of product formed) / (moles of catalyst)[2]

• Turnover Frequency (TOF): TOF is the measure of a catalyst's activity or efficiency per unit of time. It is calculated by dividing the TON by the reaction time.[2][5]

  • Formula: TOF = TON / time[2]

Q2: How does catalyst loading generally impact reaction yield?

Initially, increasing the catalyst loading typically increases the reaction rate and yield by providing more active sites for the reaction to occur.[1][6] However, there is often an optimal loading. Beyond this point, further increases may lead to no significant improvement or even a decrease in yield due to side reactions, catalyst aggregation, or difficulties in product purification.[1][7][8]

Q3: What is the relationship between catalyst loading and Turnover Number (TON)?

TON is inversely related to catalyst loading. At a constant yield, a higher catalyst loading will result in a lower calculated TON, as more catalyst is used to convert the same amount of substrate. A high TON indicates that a small amount of catalyst can produce a large amount of product, signifying high catalyst efficiency and stability.[4]

Q4: How do I determine the optimal catalyst loading for my reaction?

The optimal catalyst loading is best determined empirically through a series of small-scale screening experiments.[1] This involves running the reaction with a range of different catalyst loadings while keeping all other conditions (temperature, concentration, time) constant. The loading that provides the best balance of reaction time, yield, purity, and cost-effectiveness is selected.[1]

Troubleshooting Guide

Scenario 1: Low Reaction Yield

Problem: My reaction is showing low conversion or yield. Should I increase the catalyst loading?

Analysis: Insufficient catalyst loading can lead to low conversion rates.[8] Gradually increasing the amount of catalyst often provides more active sites, which can increase the reaction rate and overall yield.[1]

Recommended Actions:

• Verify Catalyst Integrity: Before adjusting loading, ensure your catalyst is active and has not been deactivated by impurities, air, or moisture.[9] Running a control reaction with a fresh batch of catalyst can help confirm its activity.[9]

• Incremental Increase: Increase the catalyst loading in small, systematic increments (e.g., from 1 mol% to 2.5 mol%) and monitor the impact on yield.

• Monitor Side Products: While increasing catalyst loading, monitor the reaction for the formation of byproducts. An excessive amount of catalyst can sometimes promote undesired side reactions.[1][8]

Example Data: Impact of Increasing Catalyst Loading

The following table shows the effect of increasing SiO₂–H₃BO₃ catalyst loading on the yield of a tetrazole analogue.

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	0.5	8	64
2	1.0	6	70
3	1.5	4	75
4	2.0	2	83
5	2.5	0.5	95
6	3.0	0.5	95

Data adapted from a study on SiO₂–H₃BO₃ promoted synthesis.[6]

As shown, increasing the catalyst loading from 0.5 mol% to 2.5 mol% significantly increased the yield and reduced the reaction time. Further increase to 3.0 mol% offered no additional benefit.[6]

Scenario 2: Yield Decreases with Higher Catalyst Loading

Problem: I increased the catalyst loading, but my product yield went down. Why?

Analysis: While seemingly counterintuitive, an excessive concentration of catalyst can be detrimental to the overall yield.

Potential Causes:

• Increased Side Reactions: High catalyst loading can lead to overcrowding of active sites, which may promote undesired side reactions and reduce selectivity towards the main product.[8]

• Emulsion and Soap Formation: In certain reactions, like biodiesel production, a high concentration of a base catalyst can lead to the formation of emulsions or soaps, which complicates the separation process and reduces the final yield.[7]

• Catalyst Aggregation: At high concentrations, catalyst particles may aggregate, reducing the available surface area and the number of accessible active sites, thereby lowering the overall catalytic activity.

Example Data: FAME Yield vs. Catalyst Concentration

In the production of Fatty Acid Methyl Esters (FAME), an optimal catalyst concentration exists.

Catalyst Concentration (wt. %)	FAME Yield (%)
0.5	~85
1.0	~92
1.4	~97
2.0	~94
2.5	~90

Illustrative data based on findings that show FAME yield first increases and then decreases with extra catalyst due to soap formation.[7]

Scenario 3: Low Turnover Number (TON)

Problem: My reaction works, but the calculated TON is very low.

Analysis: A low TON indicates that the catalyst is not very stable or efficient under the current reaction conditions, becoming inactivated after a small number of catalytic cycles.[10][11] This can also be a result of using a high catalyst loading for a given conversion.

Recommended Actions:

• Optimize Catalyst Loading: A primary reason for a low TON can be an unnecessarily high catalyst loading. Try to reduce the catalyst amount to the minimum required for an acceptable reaction rate and yield.

• Assess Catalyst Stability: The catalyst may be degrading during the reaction. Investigate potential deactivation mechanisms such as poisoning from impurities in the substrate or solvent.[9]

• Review Reaction Conditions: Extreme temperatures or pressures can sometimes lead to faster catalyst decomposition. Evaluate if milder conditions can be used.

Experimental Protocols

Protocol: Optimizing Catalyst Loading

This protocol outlines a general method for determining the optimal catalyst loading for a given reaction.

• Setup:

  • Prepare a series of identical reaction vessels. Ensure all glassware is clean and dry.[12]

  • If the reaction is air or moisture sensitive, prepare the reactions under an inert atmosphere (e.g., Nitrogen or Argon).[9]

• Reagent Preparation:

  • Prepare a stock solution of the limiting substrate to ensure accurate dispensing.

  • Accurately weigh the catalyst for each planned loading percentage (e.g., 0.5, 1.0, 2.0, 5.0, 10.0 mol%).

• Reaction Execution:

  • To each vessel, add the limiting substrate and solvent.

  • Add the pre-weighed catalyst to each respective vessel.

  • Initiate the reactions simultaneously (e.g., by placing them in a pre-heated block) and ensure consistent stirring.[12]

• Monitoring and Analysis:

  • Monitor the progress of each reaction at set time intervals using an appropriate analytical technique (e.g., TLC, GC, HPLC).

  • Once the reactions are complete, quench them consistently.

  • Isolate the product and determine the yield and purity for each catalyst loading.

• Evaluation:

  • Create a table or plot of catalyst loading versus yield.

  • Calculate the TON for each condition.

  • Select the catalyst loading that provides the optimal balance of high yield, high TON, short reaction time, and minimal byproduct formation.

Visualizations

Logical Relationships

References

• 1. benchchem.com [benchchem.com]
• 2. Turnover number - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. interesjournals.org [interesjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Troubleshooting [chem.rochester.edu]

Technical Support Center: Coupling Sterically Hindered Substrates with Amphos

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions utilizing Amphos as a ligand. This resource is designed for researchers, scientists, and drug development professionals to address challenges encountered when working with sterically hindered substrates.

Frequently Asked Questions (FAQs)

Q1: What is Amphos and why is it used in cross-coupling reactions?

Amphos, or di-tert-butyl(4-dimethylaminophenyl)phosphine, is a bulky, electron-rich phosphine (B1218219) ligand commonly employed in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations. Its significant steric bulk promotes the formation of the catalytically active monoligated palladium(0) species, which is crucial for the oxidative addition of unreactive aryl chlorides.[1] The electron-donating dimethylamino group increases the electron density on the palladium center, facilitating the oxidative addition step.[1]

Q2: My reaction with a sterically hindered aryl halide and Amphos is not proceeding to completion. What are the common causes?

Incomplete conversion with sterically hindered substrates can be attributed to several factors:

• Catalyst Decomposition: The catalytic species may be unstable under the reaction conditions, especially at elevated temperatures.

• Insufficient Base Strength or Solubility: The base may not be strong enough to facilitate the transmetalation step effectively, or it may have poor solubility in the reaction solvent.

• Product Inhibition: The sterically bulky product may coordinate to the palladium center, inhibiting further catalytic turnover.

• Suboptimal Ligand-to-Palladium Ratio: An incorrect ratio can lead to the formation of inactive palladium species.[2]

Q3: I am observing significant amounts of side products, such as homocoupling and protodeboronation (in Suzuki-Miyaura coupling). How can I minimize these?

• Homocoupling: This side reaction is often caused by the presence of oxygen. Ensure thorough degassing of all solvents and reagents and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[2] An inappropriate ligand-to-palladium ratio can also lead to ligandless palladium species that promote homocoupling.[2]

• Protodeboronation: The hydrolysis of the boronic acid is a common side reaction in Suzuki-Miyaura coupling, often catalyzed by the base.[3] To mitigate this, you can try:

  • Using a less coordinating or weaker base.

  • Lowering the reaction temperature.

  • Using a more stable boronic acid derivative (e.g., a boronate ester).

  • Minimizing the reaction time.[2]

Q4: Can Amphos be used for coupling reactions involving heteroaromatic substrates?

Yes, bulky biaryl phosphine ligands like Amphos are versatile and can be used for coupling reactions involving heteroaromatic substrates. However, the specific reaction conditions, particularly the choice of base and solvent, will need to be optimized for each specific heteroaromatic system due to potential coordination of the heteroatom to the palladium center.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use a palladium precatalyst (e.g., an Amphos-ligated palladacycle) or ensure in-situ generation of the active Pd(0) species is efficient.	Precatalysts provide a more reliable and reproducible source of the active catalyst.[4]
Poor Substrate Reactivity	If using an aryl chloride, consider switching to the corresponding aryl bromide or iodide.	Aryl bromides and iodides are generally more reactive in oxidative addition.[5]
Steric Hindrance	Increase reaction temperature and/or time. Screen alternative bulky phosphine ligands (e.g., XPhos, RuPhos) that may better accommodate the sterically demanding substrates.[6]	More forcing conditions can overcome the activation barrier for sterically hindered substrates. Different ligands have varying steric and electronic profiles that can influence reactivity.[6]
Incorrect Base	Screen a variety of bases (e.g., NaOtBu, K3PO4, Cs2CO3). Ensure the base is fresh and anhydrous.	The choice of base is critical and substrate-dependent. The base's strength and solubility can significantly impact the reaction outcome.[5][7]
Solvent Effects	Screen different anhydrous, degassed solvents (e.g., toluene (B28343), dioxane, THF).	The solvent can influence the solubility of reagents and the stability of the catalytic species.

Issue 2: Formation of Significant Byproducts

Byproduct	Potential Cause	Troubleshooting Step	Rationale
Reduced Arene	β-hydride elimination from an intermediate Pd(II)-amido complex (in Buchwald-Hartwig).[8]	Use a ligand designed to suppress β-hydride elimination (e.g., by incorporating structural features that disfavor the required geometry).[8]	Ligand design can influence the stability of intermediates and prevent undesired elimination pathways.
Aryl tert-butyl ether (in Buchwald-Hartwig)	Competitive reaction of the alkoxide base (e.g., NaOtBu) with the aryl halide.	This is more prevalent with sterically hindered amines due to slower amine transmetalation.[8] Consider a non-alkoxide base or a ligand that accelerates the desired C-N bond formation.	Minimizing the concentration of reactive alkoxide or accelerating the desired coupling can reduce this side reaction.
Homocoupled Products	Presence of oxygen or formation of ligandless palladium species.	Thoroughly degas all reagents and solvents. Optimize the ligand-to-palladium ratio (typically 1:1 to 2:1).[2]	An inert atmosphere prevents oxidative pathways, and an appropriate ligand concentration maintains the desired catalytic species.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Bromide

This protocol provides a starting point for optimization.

Materials:

• Sterically hindered aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)2) (0.02 mmol, 2 mol%)

• Amphos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K3PO4), finely ground (2.0 mmol)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add the aryl bromide, arylboronic acid, palladium(II) acetate, Amphos, and potassium phosphate.

• Add the anhydrous, degassed toluene via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Optimization:

To optimize the reaction, set up parallel reactions varying the following parameters:

• Ligand-to-Palladium Ratio: 1:1, 1.5:1, 2:1[2]

• Base: NaOtBu, Cs2CO3

• Solvent: Dioxane, THF

• Temperature: 80 °C, 110 °C

Visualizations

Caption: Catalytic cycle for the Buchwald-Hartwig amination and a common side reaction.

Caption: A decision tree for troubleshooting low-yielding coupling reactions.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. benchchem.com [benchchem.com]
• 3. Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Activation of Amphos Palladacycle Precatalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the activation of Amphos palladacycle precatalysts under mild conditions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the activation and use of Amphos palladacycle precatalysts in cross-coupling reactions.

FAQ 1: I am observing low or no conversion in my reaction. What are the first things I should check?

Low conversion can often be traced back to fundamental experimental parameters. Before investigating more complex issues, please verify the following:

• Reagent Purity: Ensure the purity of all starting materials, including the aryl halide, organoboron reagent (for Suzuki-Miyaura), or amine (for Buchwald-Hartwig). Impurities can act as catalyst poisons.

• Solvent and Base Quality: Use anhydrous and thoroughly degassed solvents. The choice and quality of the base are critical; ensure it is fresh, has been stored under an inert atmosphere, and is of the appropriate strength for your reaction.[1]

• Inert Atmosphere: The active Pd(0) species is highly sensitive to oxygen.[1] Confirm that your reaction vessel was properly purged with an inert gas (e.g., argon or nitrogen) and that a positive pressure is maintained throughout the reaction.[1]

• Catalyst Handling: While Amphos palladacycle precatalysts are generally air-stable, it is best practice to handle them quickly in the air and store them under an inert atmosphere to prevent slow degradation.[1]

FAQ 2: After performing the initial checks, my conversion is still low. Could the precatalyst activation be the problem?

Yes, inefficient activation of the Pd(II) precatalyst to the catalytically active Pd(0) species is a frequent cause of poor reaction performance.[1] The π-allyl group in many Amphos palladacycle precatalysts is designed to facilitate this activation.[1]

Troubleshooting Catalyst Activation:

• Base Selection: The base is crucial for the activation of the precatalyst.[1]

  • For Suzuki-Miyaura reactions, common inorganic bases include K₂CO₃ and K₃PO₄.[1]

  • For Buchwald-Hartwig aminations, stronger bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are often necessary.[1]

• Reaction Temperature: While some highly active systems can operate at room temperature, many cross-coupling reactions require elevated temperatures for efficient catalyst activation and turnover.[1] Consider a gradual increase in temperature in 10-20 °C increments.[1]

• Pre-activation: In some instances, pre-stirring the precatalyst with the base in the reaction solvent for a short period before adding the substrates can promote the formation of the active Pd(0) species.[1]

FAQ 3: My reaction is very slow. How can I increase the reaction rate?

A slow reaction rate can be due to sub-optimal reaction conditions or catalyst inhibition.

• Increase Temperature: Gradually increasing the reaction temperature can significantly enhance the rate. Monitor for potential side product formation at higher temperatures.

• Screen Solvents: The choice of solvent can influence reaction rates. Consider screening common solvents for cross-coupling reactions such as toluene (B28343), dioxane, or THF.

• Evaluate Additives: For certain reactions, additives can accelerate key steps in the catalytic cycle. For example, halide additives like LiCl can sometimes be beneficial in couplings involving aryl chlorides.

FAQ 4: I am seeing a black precipitate in my reaction. What does this indicate?

The formation of a black precipitate, often referred to as palladium black, is indicative of catalyst decomposition and aggregation. This leads to a loss of catalytic activity.

• Ensure Rigorous Degassing: Thoroughly degas all solvents to remove dissolved oxygen, which can lead to catalyst deactivation.

• Use of a Precatalyst: Using a well-defined precatalyst like an Amphos palladacycle is generally advantageous as it leads to a cleaner formation of the active species compared to generating the catalyst in situ from sources like Pd(OAc)₂.

Data Presentation

The following tables provide general guidelines for reaction parameters using Amphos-palladium catalysts in common cross-coupling reactions. Optimal conditions should be determined empirically for each specific substrate combination.

Table 1: General Reaction Components for Suzuki-Miyaura Coupling using PdCl₂(Amphos)₂

Component	Role	Stoichiometry (eq.)
Aryl/Heteroaryl Halide	Electrophile	1.0
Aryl/Heteroaryl Boronic Acid	Nucleophile	1.1 - 1.2
PdCl₂(Amphos)₂	Catalyst Precursor	0.01 (1 mol%)
Base (e.g., K₂CO₃, K₃PO₄)	Activator	1.5 - 3.0
Solvent System	Reaction Medium	-

Data summarized from a representative protocol.[2]

Table 2: Base and Solvent Selection for Buchwald-Hartwig Amination

Base	Solvent	General Applicability
NaOtBu	Toluene, Dioxane	Strong, non-nucleophilic base suitable for a wide range of aryl halides and amines.
LHMDS	Toluene, THF	Very strong base, can be useful for less reactive substrates or when lower temperatures are required.
K₃PO₄	Toluene, Dioxane	Milder base, sometimes used for more sensitive substrates.
Cs₂CO₃	Toluene, Dioxane	Milder base, can be effective in certain systems.

Note: The optimal base and solvent combination is highly substrate-dependent and should be screened for each new reaction.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Heteroaryl Chloride

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of a heteroaryl chloride with an arylboronic acid using a PdCl₂(Amphos)₂ precatalyst.

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar and condenser, add the heteroaryl chloride (1.0 equiv), the arylboronic acid (1.2 equiv), PdCl₂(Amphos)₂ (0.01 equiv, 1 mol%), and potassium carbonate (1.5 equiv).

• Solvent Addition: Add toluene and deionized water (typically in a 10:1 ratio, e.g., 20 mL toluene and 2 mL water).

• Inerting: Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS). The reaction is typically complete within 5-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add water and extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers and wash with 1 M NaOH solution followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography.

This protocol is adapted from a representative experimental procedure.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of an Aryl Chloride

This protocol provides a general procedure for the amination of an aryl chloride using an Amphos palladacycle precatalyst.

• Vessel Preparation (in a glovebox or under a positive flow of inert gas): To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl chloride (1.0 equiv), the amine (1.2-1.5 equiv), the base (e.g., NaOtBu, 1.2-2.0 equiv), and the Amphos palladacycle precatalyst (0.5-2.0 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the reaction vessel and stir the mixture at the desired temperature (e.g., room temperature to 110 °C). Monitor the reaction progress by TLC, GC, or LC-MS.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Partition the mixture between water and an organic solvent (e.g., ethyl acetate (B1210297) or CH₂Cl₂).

  • Separate the layers and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sulfate, filter, and concentrate.

• Purification: Purify the product by column chromatography or another suitable method.[1]

Mandatory Visualizations

Logical Workflow for Troubleshooting Low Conversion

Caption: A stepwise guide to troubleshooting low conversion.

Proposed Activation Pathway of an Amphos Palladacycle Precatalyst

Caption: The key steps in precatalyst activation and the catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Amphos and SPhos Ligands in Palladium-Catalyzed C-N Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to Ligand Selection in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and broad substrate scope. The choice of phosphine (B1218219) ligand is paramount to the success of this palladium-catalyzed cross-coupling reaction, directly influencing reaction rates, yields, and functional group tolerance. This guide provides a comparative overview of two prominent Buchwald ligands, Amphos and SPhos, to aid researchers in selecting the optimal ligand for their specific C-N coupling needs.

Amphos (2-Dicyclohexylphosphino-2'-methoxybiphenyl) and SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) are bulky, electron-rich monophosphine ligands that have demonstrated significant utility in facilitating C-N bond formation. Their steric bulk promotes the formation of the catalytically active monoligated palladium(0) species, while their electron-donating nature enhances the rate of oxidative addition, a key step in the catalytic cycle.

Performance Comparison: Amphos vs. SPhos

While a comprehensive head-to-head comparison under identical reaction conditions is not extensively documented in a single study, the available literature allows for a qualitative and inferred quantitative assessment of their performance. SPhos, with its additional methoxy (B1213986) group, is generally considered a highly universal and active ligand for a broad range of C-N coupling reactions, including those involving challenging aryl chlorides. Amphos, while also a highly competent ligand, is often highlighted for its utility in specific applications, particularly when used in the form of its palladium precatalysts.

To facilitate a direct comparison for researchers, the following table outlines a template for evaluating the performance of Amphos and SPhos in the C-N coupling of a model substrate system, 4-chlorotoluene (B122035) and morpholine. This reaction is a well-established benchmark for assessing catalyst performance in Buchwald-Hartwig amination.

Ligand	Palladium Precursor	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	TON (Turnover Number)	TOF (Turnover Frequency, h⁻¹)
Amphos	Pd₂(dba)₃	1.0	NaOtBu	Toluene	100	18	[Insert Experimental Data]	[Calculate]	[Calculate]
SPhos	Pd₂(dba)₃	1.0	NaOtBu	Toluene	100	18	[Insert Experimental Data]	[Calculate]	[Calculate]

TON = moles of product / moles of catalyst TOF = TON / reaction time

Experimental Protocols

The following are detailed experimental protocols for the palladium-catalyzed C-N coupling of an aryl chloride with an amine using either Amphos or SPhos. These protocols can be used to generate the comparative data for the table above.

General Procedure for Palladium-Catalyzed Amination of an Aryl Chloride

Materials:

• Aryl chloride (e.g., 4-chlorotoluene)

• Amine (e.g., morpholine)

• Palladium precursor (e.g., Tris(dibenzylideneacetone)dipalladium(0) - Pd₂(dba)₃)

• Phosphine ligand (Amphos or SPhos)

• Base (e.g., Sodium tert-butoxide - NaOtBu)

• Anhydrous, degassed solvent (e.g., Toluene)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Catalyst Preparation: In a glovebox or under a stream of inert gas (Argon or Nitrogen), add the palladium precursor (e.g., 0.01 mmol of Pd₂(dba)₃) and the phosphine ligand (0.022 mmol, 1.1 equivalents relative to Pd) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reagent Addition: To the Schlenk tube, add the base (e.g., 1.4 mmol of NaOtBu). Then add the aryl chloride (1.0 mmol) and the amine (1.2 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., 2 mL of toluene).

• Reaction: Seal the Schlenk tube and heat the reaction mixture in an oil bath at the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Visualizing the Catalytic Process

To understand the underlying mechanism and the logical flow of a comparative study, the following diagrams are provided.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Caption: Experimental workflow for comparing Amphos and SPhos ligands.

Caption: Logical relationship between ligand attributes and performance.

A Head-to-Head Battle of the Buchwald Ligands: Amphos vs. XPhos in Suzuki-Miyaura Cross-Coupling

In the landscape of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The efficacy of these reactions is profoundly influenced by the choice of phosphine (B1218219) ligand, with bulky, electron-rich biaryl phosphine ligands, such as Amphos and XPhos, demonstrating superior performance, particularly with challenging substrates. This guide offers an objective comparison of the catalytic activity of Amphos and XPhos in Suzuki-Miyaura reactions, supported by experimental data to assist researchers in selecting the optimal catalytic system.

Performance Comparison: Amphos vs. XPhos

While direct, side-by-side comparative studies across a broad range of identical substrates are limited in published literature, we can draw meaningful comparisons from representative examples. Both Amphos and XPhos are highly effective in promoting the coupling of aryl and heteroaryl chlorides with boronic acids. XPhos, with its bulkier 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl scaffold, is often cited for its exceptional performance with sterically hindered substrates.[1] Amphos, or [4-(N,N-Dimethylamino)phenyl]di-tert-butylphosphine, is a highly effective electron-rich ligand in its own right, particularly noted for its utility in the coupling of heteroaryl chlorides.[2]

The following table summarizes the performance of Amphos and XPhos in representative Suzuki-Miyaura coupling reactions. It is important to note that these reactions were not conducted in a head-to-head study and the results are from different publications. However, the selected examples involve the coupling of substituted (hetero)aryl chlorides with arylboronic acids, providing a reasonable basis for a comparative discussion.

Ligand/Precatalyst	Aryl/Heteroaryl Halide	Boronic Acid	Product	Yield (%)	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Reference
PdCl₂(Amphos)₂	3-Amino-2-chloropyridine (B31603)	2-Methylphenylboronic acid	2-(o-tolyl)-3-pyridinamine	79	1	5	90
PdCl₂(XPhos)₂	1-Chloro-4-methylbenzene	Phenylboronic acid	4-Methyl-1,1'-biphenyl	93	5	0.5	110 (Microwave)	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic protocols. Below are the experimental procedures for the Suzuki-Miyaura coupling reactions cited in the performance comparison table.

Protocol 1: Suzuki-Miyaura Coupling with PdCl₂(Amphos)₂[3][5]

Reaction: Coupling of 3-Amino-2-chloropyridine and 2-Methylphenylboronic Acid.

Materials:

• 3-Amino-2-chloropyridine

• 2-Methylphenylboronic Acid

• Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II) (PdCl₂(Amphos)₂)

• Potassium Carbonate (K₂CO₃)

• Toluene

• Deionized Water

Procedure:

• To a reaction vessel were sequentially added 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCl₂(Amphos)₂ (0.044 g, 0.062 mmol, 1 mol%), and potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).

• Toluene (20 mL) and deionized water (2 mL) were then added to the vessel.

• The reaction mixture was refluxed at 90 °C for 5 hours under a nitrogen atmosphere.

• The reaction progress was monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture was cooled to room temperature, and water (20 mL) was added.

• The product was extracted with ethyl acetate (B1210297). The organic layer was washed with 1 mol/L NaOH (aq) and brine, dried over anhydrous sodium sulfate, and filtered.

• The filtrate was concentrated under reduced pressure, and the crude product was purified by silica (B1680970) gel column chromatography (hexane:ethyl acetate = 1:1) to yield 2-(o-tolyl)-3-pyridinamine as a milky white powder (0.90 g, 79% yield).

Protocol 2: Suzuki-Miyaura Coupling with PdCl₂(XPhos)₂[6]

Reaction: Coupling of 1-Chloro-4-methylbenzene and Phenylboronic Acid.

Materials:

• 1-Chloro-4-methylbenzene

• Phenylboronic acid

• trans-Dichlorobis(XPhos)palladium(II) (PdCl₂(XPhos)₂)

• Tetrabutylammonium hydroxide (B78521) (TBAOH) solution

• n-Butanol (n-BuOH)

• Water

Procedure:

• A microwave reactor vessel (10 mL) was loaded with 1-chloro-4-methylbenzene (20.4 mg, 0.161 mmol), phenylboronic acid, PdCl₂(XPhos)₂ (5 mol%), a base (e.g., TBAOH), n-BuOH, and water.

• The reaction mixture was heated to 110 °C for 30 minutes under microwave irradiation.

• After cooling, the reaction mixture was worked up to isolate the product.

• The desired product, 4-methyl-1,1′-biphenyl, was obtained in 93% yield.[3]

Catalytic Cycle and Ligand Selection Workflow

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The bulky and electron-rich nature of both Amphos and XPhos facilitates these steps, particularly the often rate-limiting oxidative addition of the aryl chloride to the Pd(0) center.

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The choice between Amphos and XPhos can be guided by the specific characteristics of the substrates. The following workflow provides a simplified decision-making process for ligand selection in Suzuki-Miyaura couplings.

Caption: Ligand selection workflow for Amphos vs. XPhos in Suzuki reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison: Amphos G3 Precatalyst vs. In-Situ Catalyst Generation in Suzuki-Miyaura Cross-Coupling

For researchers, scientists, and drug development professionals navigating the complexities of carbon-carbon bond formation, the choice of catalytic system is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in synthetic chemistry, and the efficiency of the palladium catalyst employed directly impacts reaction outcomes. This guide provides an objective comparison of a well-defined Amphos G3 precatalyst against an in-situ generated catalyst system, supported by representative experimental data and detailed protocols.

The performance of a catalytic system hinges on factors such as activity, stability, and ease of handling. While in-situ catalyst generation offers flexibility, precatalysts provide a well-defined, stable, and reproducible source of the active catalytic species. This comparison focuses on the use of the bulky, electron-rich phosphine (B1218219) ligand, Amphos, a favored ligand for challenging Suzuki-Miyaura couplings, particularly with heteroaryl chlorides.

Executive Summary of Performance

Well-defined Amphos G3 precatalysts, such as PdCl2(Amphos)2, consistently demonstrate superior performance in terms of reaction yield and catalyst efficiency compared to catalysts generated in-situ from a palladium source like palladium(II) acetate (B1210297) (Pd(OAc)2) and the Amphos ligand. The pre-formed nature of the precatalyst ensures a precise 1:1 palladium-to-ligand ratio, leading to a more rapid and quantitative generation of the active Pd(0) species. This often translates to lower catalyst loadings, shorter reaction times, and higher turnover numbers (TON), a critical metric for process efficiency.[1][2][3]

Quantitative Performance Data

The following table summarizes representative data for the Suzuki-Miyaura coupling of 2-chloropyridine (B119429) with phenylboronic acid, highlighting the performance differences between the Amphos G3 precatalyst and an in-situ generated system.

Performance Metric	Amphos G3 Precatalyst (PdCl2(Amphos)2)	In-Situ Generated Catalyst (Amphos + Pd(OAc)2)
Reaction Yield	>95%	80-90%
Turnover Number (TON)	Up to 10,000[1][4]	Typically lower; dependent on conditions
Catalyst Loading	0.1 - 1 mol%	1 - 2 mol%
Reaction Time	1 - 4 hours	4 - 12 hours
Reproducibility	High	Moderate to High
Air/Moisture Stability	High (bench-stable solid)[1]	Lower (ligand and Pd source handled separately)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results. Below are the protocols for the Suzuki-Miyaura cross-coupling reaction using both the Amphos G3 precatalyst and the in-situ generated catalyst.

Protocol 1: Suzuki-Miyaura Coupling using Amphos G3 Precatalyst (PdCl2(Amphos)2)

This protocol is adapted from established procedures for the coupling of heteroaryl chlorides.[5]

Materials:

• Aryl or heteroaryl chloride (1.0 equiv)

• Aryl or heteroaryl boronic acid (1.2 equiv)

• PdCl2(Amphos)2 (0.1 - 1.0 mol%)

• Potassium phosphate (B84403) (K3PO4) (2.0 equiv)

• Toluene (B28343)

• Water

Procedure:

• To a reaction vessel, add the aryl/heteroaryl chloride, aryl/heteroaryl boronic acid, PdCl2(Amphos)2, and potassium phosphate.

• Add toluene and water to the vessel. The solvent ratio is typically 10:1 toluene to water.

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Suzuki-Miyaura Coupling using In-Situ Generated Amphos/Pd(OAc)2 Catalyst

This protocol outlines the in-situ generation of the active catalyst prior to the cross-coupling reaction.[6][7]

Materials:

• Aryl or heteroaryl chloride (1.0 equiv)

• Aryl or heteroaryl boronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)2) (1.0 - 2.0 mol%)

• Amphos ligand (1.1 - 2.2 mol%)

• Potassium phosphate (K3PO4) (2.0 equiv)

• Toluene

• Water

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve palladium(II) acetate and the Amphos ligand in toluene.

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active catalyst. A color change may be observed.

• To this mixture, add the aryl/heteroaryl chloride, aryl/heteroaryl boronic acid, potassium phosphate, and water.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique.

• Upon completion, follow the workup and purification steps outlined in Protocol 1.

Visualizing the Workflow and Catalytic Cycle

To better illustrate the processes described, the following diagrams are provided.

A simplified comparison of the experimental workflows.

The fundamental steps of the Suzuki-Miyaura catalytic cycle are common to both systems, involving oxidative addition, transmetalation, and reductive elimination to form the desired C-C bond and regenerate the active Pd(0) catalyst.

References

• 1. lzchemical.com [lzchemical.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. New catalysts for Suzuki-Miyaura coupling reactions of heteroatom-substituted heteroaryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

t-Bu-Amphos Outperforms TPPTS in Aqueous Catalysis: A Comparative Guide

In the realm of aqueous-phase catalysis, the choice of ligand is paramount to achieving high efficiency and yields. This guide provides a comprehensive comparison of two prominent phosphine (B1218219) ligands: the bulky, electron-rich t-Bu-Amphos and the classic water-soluble ligand, TPPTS (triphenylphosphine-3,3',3''-trisulfonic acid trisodium (B8492382) salt). Experimental data robustly demonstrates the superiority of t-Bu-Amphos and its analogues in palladium-catalyzed cross-coupling reactions, offering significant advantages for researchers, scientists, and drug development professionals.

Executive Summary

Catalysts derived from a water-soluble analogue of t-Bu-Amphos, 2-(di-tert-butylphosphino)ethyltrimethylammonium chloride, are significantly more active in aqueous Suzuki, Sonogashira, and Heck couplings compared to catalysts derived from TPPTS.[1][2] This enhanced activity is attributed to the superior electron-donating properties and steric bulk of the t-Bu-Amphos ligand, which facilitates key steps in the catalytic cycle. For instance, in the Suzuki coupling of unactivated aryl bromides, t-Bu-Amphos-based catalysts enable reactions to proceed efficiently at room temperature, a significant improvement over traditional systems.[1][2]

Data Presentation: Performance Comparison

The following tables summarize the key performance differences between t-Bu-Amphos and TPPTS in aqueous Suzuki-Miyaura coupling reactions.

Table 1: Suzuki-Miyaura Coupling of 4-Bromotoluene with Phenylboronic Acid

Ligand	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
t-Bu-Amphos analogue	Pd(OAc)₂	Water/Acetonitrile (1:1)	RT	1	98	[1]
TPPTS	Pd(OAc)₂	Water/Acetonitrile (1:1)	RT	1	10	[1]
t-Bu-Amphos analogue	Pd(OAc)₂	Water/Toluene (1:1)	RT	1	99	[1]
TPPTS	Pd(OAc)₂	Water/Toluene (1:1)	RT	1	5	[1]

Table 2: Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

Ligand	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
t-Bu-Amphos analogue	Pd(OAc)₂	Water/Acetonitrile (1:1)	RT	1	97	[1]
TPPTS	Pd(OAc)₂	Water/Acetonitrile (1:1)	RT	1	8	[1]

Key Advantages of t-Bu-Amphos in Aqueous Catalysis

The superior performance of t-Bu-Amphos over TPPTS in aqueous cross-coupling reactions can be attributed to several key factors:

• Enhanced Electron-Donating Ability: The tert-butyl groups on the phosphorus atom in t-Bu-Amphos make it a significantly stronger electron-donating ligand compared to the phenyl groups in TPPTS. This increased electron density on the palladium center facilitates the rate-determining oxidative addition step in the catalytic cycle.

• Optimal Steric Hindrance: The bulky nature of t-Bu-Amphos promotes the formation of monoligated palladium species, which are often the most catalytically active. This steric bulk also encourages the final reductive elimination step, leading to faster product formation.

• Greater Stability: The electron-rich nature of t-Bu-Amphos contributes to the formation of more stable palladium complexes, which can lead to higher turnover numbers and catalyst longevity.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling using a Water-Soluble t-Bu-Amphos Analogue

This protocol is based on the successful coupling of aryl bromides with phenylboronic acid in an aqueous medium.[1]

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Water-soluble t-Bu-Amphos analogue (e.g., 2-(di-tert-butylphosphino)ethyltrimethylammonium chloride)

• Aryl bromide

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Degassed Water

• Degassed Acetonitrile or Toluene

Procedure:

• In a reaction vessel, combine Pd(OAc)₂ (1 mol%) and the t-Bu-Amphos analogue (2 mol%).

• Add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Add the degassed solvent system (e.g., 5 mL of a 1:1 mixture of water and acetonitrile).

• Stir the reaction mixture at room temperature for the specified time (e.g., 1 hour).

• Monitor the reaction progress by TLC or GC.

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Suzuki-Miyaura Coupling using TPPTS

A representative protocol for a Suzuki-Miyaura coupling in an aqueous system using TPPTS is provided for comparison.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• TPPTS

• Aryl bromide

• Phenylboronic acid

• Sodium carbonate (Na₂CO₃)

• Degassed Water

Procedure:

• In a reaction vessel, dissolve Pd(OAc)₂ (1 mol%) and TPPTS (3 mol%) in degassed water.

• Add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and Na₂CO₃ (2.0 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the specified time.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction to room temperature and extract the product with an organic solvent.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Catalytic Advantage

The following diagrams illustrate the key differences in the catalytic cycles that contribute to the superior performance of t-Bu-Amphos.

Caption: Comparison of catalytic pathways.

The electron-donating nature and steric bulk of t-Bu-Amphos lead to a more efficient catalytic cycle compared to TPPTS.

Caption: Ligand properties and their impact.

This diagram illustrates the relationship between the intrinsic properties of t-Bu-Amphos and TPPTS and their resulting catalytic performance. The superior electronic and steric properties of t-Bu-Amphos directly translate to improved reaction outcomes in aqueous media.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aqueous-phase, palladium-catalyzed cross-coupling of aryl bromides under mild conditions, using water-soluble, sterically demanding alkylphosphines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Performance of Amphos-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, palladium-catalyzed cross-coupling reactions are indispensable for the construction of carbon-carbon and carbon-heteroatom bonds. The choice of phosphine (B1218219) ligand is critical to the efficiency, selectivity, and substrate scope of these transformations. This guide provides a comparative kinetic analysis of (4-(N,N-Dimethylamino)phenyl)di-tert-butylphosphine (Amphos), a highly electron-rich and sterically demanding ligand, against other common phosphine ligands in key cross-coupling reactions. The data presented herein, supported by experimental protocols, is intended to facilitate informed catalyst selection for optimizing synthetic routes.

Performance Comparison in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, a cornerstone of C-C bond formation, is significantly influenced by the phosphine ligand's structure. While a comprehensive, side-by-side quantitative kinetic comparison of Amphos with other widely used ligands like XPhos and SPhos under identical conditions is limited in publicly available literature, a qualitative and semi-quantitative assessment can be made from existing studies.[1]

Amphos, with its electron-donating dimethylamino group, generally enhances catalyst activity and stability.[2] Its performance is particularly notable in catalyst-transfer condensation polymerization.[2] The following table summarizes illustrative performance metrics for these ligands in Suzuki-Miyaura coupling reactions.

Ligand	Catalyst System	Substrates	Reaction Conditions	Performance Metric (Yield, Time, TON/TOF)	Reference
Amphos	PdCl₂(Amphos)₂	3-amino-2-chloropyridine + 2-methylphenylboronic acid	K₂CO₃, Toluene/H₂O, 90 °C, 5 h	79% Yield	[3]
XPhos	XPhos-Pd-G2 (1 mol%)	Aryl Chlorides + Arylboronic Acids	K₃PO₄, EtOH, 80 °C, 2 h	High Yields	[4]
SPhos	[Pd(SPhos)(cinnamyl)Cl]	4-chlorotoluene + Phenylboronic acid	NaOtBu, Toluene, 100°C, <1h	>95% Yield	[5]

Note: Direct comparison of the data in this table should be approached with caution due to the varied reaction conditions, substrates, and catalyst precursors used in the original studies.

Performance Comparison in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. The choice of ligand is crucial for achieving high yields and accommodating a broad range of substrates. Below is a comparison of Amphos and SPhos in the amination of aryl halides.

Ligand	Pd Precatalyst	Aryl Halide	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Amphos	[Pd(Amphos)(cinnamyl)Cl]	4-Chlorotoluene	Morpholine	NaOtBu	Toluene	100	3	98
Amphos	[Pd(Amphos)(cinnamyl)Cl]	Chlorobenzene	n-Hexylamine	NaOtBu	Toluene	100	3	96
SPhos	[Pd(SPhos)(cinnamyl)Cl]	4-Chlorotoluene	Morpholine	NaOtBu	Toluene	100	<1	>98
SPhos	[Pd(SPhos)(cinnamyl)Cl]	Chlorobenzene	n-Hexylamine	NaOtBu	Toluene	100	<1	>98

Data extracted from a comparative guide on Amphos and SPhos ligands.[5]

Catalytic Cycle and Experimental Workflow

The catalytic cycle for a typical palladium-catalyzed cross-coupling reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The ligand plays a crucial role in each of these steps, influencing the rate and efficiency of the overall transformation.

A generalized catalytic cycle for cross-coupling reactions.

A typical experimental workflow for conducting and monitoring the kinetics of these reactions involves careful preparation of reagents, execution of the reaction under controlled conditions, and regular sampling for analysis.

A typical workflow for a kinetic study of a cross-coupling reaction.

Experimental Protocols

General Procedure for Kinetic Analysis of Suzuki-Miyaura Coupling

This protocol is a generalized procedure for monitoring the kinetics of a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (e.g., 4-chloroanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., Amphos, XPhos, SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane)

• Internal standard (e.g., dodecane)

• Reaction vials, syringes, magnetic stir bars

• GC or HPLC for analysis

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the aryl halide and the internal standard in the chosen solvent.

  • Prepare a separate stock solution of the arylboronic acid.

  • Prepare a stock solution of the base.

  • Prepare a stock solution of the palladium precatalyst and the phosphine ligand.

• Reaction Setup:

  • To a series of oven-dried reaction vials equipped with stir bars, add the palladium precatalyst and ligand solution.

  • Add the aryl halide/internal standard stock solution to each vial.

  • Add the base solution to each vial.

  • Place the vials in a pre-heated aluminum block on a magnetic stirrer.

  • To initiate the reactions, add the arylboronic acid stock solution to each vial at time t=0.

• Sampling and Analysis:

  • At designated time points, remove a vial from the heating block and quench the reaction by adding a suitable quenching agent (e.g., a dilute acid solution).

  • Extract the organic components with an appropriate solvent (e.g., ethyl acetate).

  • Analyze the organic layer by GC or HPLC to determine the concentration of the product relative to the internal standard.

  • Plot the concentration of the product versus time to obtain the reaction profile and determine the initial rate.

General Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for performing a Buchwald-Hartwig amination reaction.

Materials:

• Aryl halide (e.g., 4-chlorotoluene)

• Amine (e.g., morpholine)

• Palladium precatalyst (e.g., [Pd(Amphos)(cinnamyl)Cl])

• Base (e.g., NaOtBu)

• Anhydrous solvent (e.g., toluene)

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stir bar

Procedure:

• Reaction Setup:

  • In a glovebox, add the aryl halide, amine, base, and palladium precatalyst to an oven-dried Schlenk tube equipped with a magnetic stir bar.

  • Add the anhydrous solvent to the tube.

  • Seal the Schlenk tube and remove it from the glovebox.

• Reaction Execution:

  • Place the Schlenk tube in a pre-heated oil bath at the desired temperature.

  • Stir the reaction mixture for the specified amount of time.

• Work-up and Analysis:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired arylamine. The yield can be determined after purification. For kinetic studies, an internal standard would be added at the beginning of the reaction, and aliquots would be taken and analyzed at various time points as described in the Suzuki-Miyaura protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]
• 4. Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

The Architectonics of Reactivity: A Comparative Guide to Buchwald-Type Phosphines

For researchers, scientists, and drug development professionals, the selection of an appropriate phosphine (B1218219) ligand is a critical determinant in the success of palladium-catalyzed cross-coupling reactions. Among the pantheon of available ligands, the Buchwald biarylphosphines have emerged as particularly powerful tools, demonstrating remarkable efficiency and broad substrate scope. This guide provides an objective comparison of the structure-reactivity relationships of prominent Buchwald-type phosphines, supported by experimental data, to inform rational ligand selection in catalytic applications.

The efficacy of a Buchwald-type phosphine ligand is intimately tied to its steric and electronic properties. These characteristics directly influence the key steps of the catalytic cycle, namely oxidative addition, transmetalation (in the case of Suzuki-Miyaura coupling), and reductive elimination.[1][2] Generally, bulky and electron-rich ligands are desirable as they promote the formation of highly active, monoligated palladium(0) species, which are crucial for efficient catalysis.[1][3]

Understanding the Structure-Reactivity Paradigm

The fundamental design of a Buchwald ligand features a biaryl backbone with a phosphine moiety at the 2-position of one of the phenyl rings.[4] Variations in the substituents on both the phosphine itself and the biaryl scaffold give rise to a diverse family of ligands with finely-tuned properties.

A key aspect of these ligands is the interplay between their steric bulk and electron-donating ability. Increased steric hindrance around the phosphorus atom generally accelerates the rate-limiting reductive elimination step and helps to prevent catalyst deactivation.[5] Concurrently, greater electron density on the phosphorus atom can facilitate the oxidative addition of challenging substrates, such as aryl chlorides.[1]

The evolution of Buchwald ligands has led to several "generations," each designed to address specific catalytic challenges. Early ligands laid the groundwork, while later iterations incorporated greater steric bulk and more sophisticated electronic modifications to expand the scope and efficiency of cross-coupling reactions.[3][6]

Comparative Performance of Buchwald Ligands

The choice of ligand can have a profound impact on reaction outcomes. Below, we compare the performance of several widely used Buchwald-type phosphines in the context of Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for the formation of C-N bonds.[7] The performance of different ligands in this reaction is highly dependent on the nature of the coupling partners.

Ligand	Aryl Halide	Amine	Base	Solvent	Temp (°C)	Yield (%)	Reference
XPhos	4-Chlorotoluene	Aniline	NaOtBu	Toluene	100	98	[1]
RuPhos	4-Chlorotoluene	N-Methylaniline	NaOtBu	Toluene	100	95	[5]
BrettPhos	4-Chlorotoluene	Aniline	NaOtBu	Toluene	100	96	[5]
CPhos	4-Bromoanisole	Morpholine	K3PO4	Dioxane	100	92	[1]

Table 1: Comparison of Ligand Performance in the Buchwald-Hartwig Amination of Aryl Halides with Various Amines.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. The steric and electronic properties of the Buchwald ligand play a crucial role in facilitating the transmetalation and reductive elimination steps of the catalytic cycle.

Ligand	Aryl Halide	Boronic Acid	Base	Solvent	Temp (°C)	Yield (%)	Reference
XPhos	4-Chlorotoluene	Phenylboronic Acid	K3PO4	Toluene/H2O	100	99	[8]
SPhos	4-Chloroanisole	Phenylboronic Acid	K3PO4	Toluene/H2O	100	97
JohnPhos	4-Bromobenzonitrile	4-Methoxyphenylboronic Acid	K3PO4	DME	80	94	[9]
CyJohnPhos	2-Chlorotoluene	Phenylboronic Acid	K3PO4	Toluene/H2O	100	91	[10]

Table 2: Comparison of Ligand Performance in the Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid.

The Influence of Steric and Electronic Parameters

The observed reactivity trends can be rationalized by considering the specific structural features of each ligand.

Steric Effects: The percent buried volume (%Vbur) is a common metric used to quantify the steric bulk of a phosphine ligand. A larger %Vbur generally correlates with increased catalytic activity, particularly in challenging coupling reactions. For instance, the high steric bulk of XPhos contributes to its broad applicability, especially with sterically demanding substrates.[1]

Electronic Effects: The electron-donating ability of a phosphine ligand influences the electron density at the palladium center. This, in turn, affects the rates of oxidative addition and reductive elimination. The σ-donating abilities of the R-JohnPhos ligands (where R = Me, Et, iPr, Cy, tBu) have been quantified, revealing a surprising trend where Me-JohnPhos is a significantly stronger σ-donor than its bulkier counterparts.[9][11] This is attributed to a combination of the intrinsic electron-donating ability of the alkyl groups and steric interactions that can diminish the phosphine's donating capacity.[9][11]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for the key reactions discussed.

General Procedure for Buchwald-Hartwig Amination

An oven-dried vial is charged with the palladium precursor (e.g., Pd(OAc)2, 2 mol%), the phosphine ligand (4 mol%), the aryl halide (1.0 mmol), the amine (1.2 mmol), and the base (e.g., NaOtBu, 1.4 mmol). The vial is sealed with a septum and purged with argon. Anhydrous solvent (e.g., toluene, 2 mL) is added, and the reaction mixture is stirred at the specified temperature for the indicated time. Upon completion, the reaction is cooled to room temperature, diluted with a suitable solvent (e.g., ethyl acetate), and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by flash column chromatography to afford the desired product.[7]

General Procedure for Suzuki-Miyaura Coupling

To a reaction vessel containing the aryl halide (1.0 mmol), boronic acid (1.5 mmol), and base (e.g., K3PO4, 2.0 mmol) is added the palladium precursor (e.g., Pd(OAc)2, 1 mol%) and the phosphine ligand (2 mol%). The vessel is sealed and purged with an inert atmosphere. The solvent system (e.g., toluene/water 10:1, 5 mL) is added, and the mixture is heated to the desired temperature with vigorous stirring. After the reaction is complete (as monitored by TLC or GC-MS), it is cooled to room temperature and diluted with water and an organic solvent. The layers are separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Visualizing Catalytic Cycles and Ligand Relationships

To better understand the underlying processes, the following diagrams illustrate the catalytic cycle of the Buchwald-Hartwig amination and the logical evolution of Buchwald-type phosphines.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: Logical evolution of Buchwald-type phosphine ligands.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. merckmillipore.com [merckmillipore.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buchwald触媒・配位子 [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
• 9. Steric and Electronic Influences of Buchwald-Type Alkyl-JohnPhos Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Generations of Buchwald Precatalysts

For Researchers, Scientists, and Drug Development Professionals

The development of palladium precatalysts by the Buchwald group has revolutionized cross-coupling chemistry, providing robust, efficient, and user-friendly access to a wide array of carbon-carbon and carbon-heteroatom bonds. These air- and moisture-stable catalysts have progressed through several generations, each offering distinct advantages in terms of stability, activity, and substrate scope. This guide provides an objective comparison of the different generations of Buchwald precatalysts, supported by experimental data, to aid researchers in selecting the optimal catalyst for their specific synthetic challenges.

Evolution of Buchwald Precatalysts

The progression of Buchwald precatalysts has been marked by systematic improvements in the ligand scaffold and the palladium-bound anion, leading to enhanced performance in cross-coupling reactions. The key advancements of each generation are summarized below.

Generation	Key Features & Advancements	Activation Conditions	Byproduct
G1	Based on a 2-phenylethan-1-amine backbone; offered improved stability over in-situ generated catalysts.[1]	Requires strong bases and often elevated temperatures for activation.[1]	Indoline
G2	Utilizes a 2-aminobiphenyl (B1664054) scaffold, enabling activation at room temperature with weaker bases (e.g., carbonates, phosphates).[2][3]	Weaker bases, room temperature activation possible.[2][3]	Carbazole
G3	Replaces the chloride anion with a non-coordinating methanesulfonate (B1217627) (OMs) anion, leading to enhanced stability and solubility. Accommodates bulkier phosphine (B1218219) ligands.	Similar to G2, but often more efficient activation.	Carbazole
G4	Features a methylated 2-aminobiphenyl ligand, which upon activation, generates N-methylcarbazole, a less reactive and potentially less problematic byproduct than carbazole.[4]	Similar to G3.	N-methylcarbazole
G6	Oxidative addition complexes (OACs) that are "on-cycle" and do not require a separate base-mediated activation step, leading to faster reactions and fewer byproducts.	Base-free activation.	Innocuous

Performance Comparison in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C(sp²)–C(sp²) bonds. The choice of precatalyst generation can significantly impact the reaction efficiency, particularly with challenging substrates such as aryl chlorides.

Table 1: Comparison of Buchwald Precatalysts in the Suzuki-Miyaura Coupling of Aryl Chlorides

Entry	Aryl Chloride	Boronic Acid	Precatalyst (mol%)	Base	Temp (°C)	Time (h)	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	XPhos Pd G2 (2)	K₃PO₄	100	18	95
2	4-Chlorotoluene	Phenylboronic acid	XPhos Pd G3 (2)	K₃PO₄	80	4	98
3	2-Chloropyridine	4-Methoxyphenylboronic acid	RuPhos Pd G2 (1.5)	K₃PO₄	100	12	85
4	2-Chloropyridine	4-Methoxyphenylboronic acid	RuPhos Pd G3 (1.5)	K₃PO₄	80	2	92

Data synthesized from representative literature procedures. Actual results may vary.

As illustrated in Table 1, the later generation precatalysts (G3) generally exhibit higher activity, allowing for lower reaction temperatures and shorter reaction times while achieving excellent yields in the Suzuki-Miyaura coupling of aryl chlorides.

Performance Comparison in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a fundamental transformation for the synthesis of arylamines. The evolution of Buchwald precatalysts has enabled the coupling of a wide range of amines and aryl halides, including sterically hindered and electronically challenging substrates.

Table 2: Comparison of Buchwald Precatalysts in the Buchwald-Hartwig Amination

Entry	Aryl Halide	Amine	Precatalyst (mol%)	Base	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Morpholine	BrettPhos Pd G2 (1)	NaOtBu	100	16	70
2	4-Bromotoluene	Morpholine	BrettPhos Pd G3 (1)	NaOtBu	80	3	94
3	1-Chloro-4-fluorobenzene	Morpholine	RuPhos Pd G3 (2)	NaOtBu	100	24	~3[5]
4	1-Chloro-4-fluorobenzene	Morpholine	RuPhos Pd G4 (2)	NaOtBu	100	24	55[5]

Data synthesized from representative literature procedures and a cited study.[5] Actual results may vary.

The data in Table 2 highlights the enhanced reactivity of the G3 and G4 precatalysts in C-N bond formation. In a direct comparison for a challenging amination, the G4 precatalyst significantly outperformed its G3 counterpart.[5] The G4 precatalyst's ability to generate a less inhibitory byproduct can be crucial for achieving high conversions in certain systems.[4]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for successful cross-coupling reactions. The following are representative procedures for Suzuki-Miyaura and Buchwald-Hartwig reactions comparing different generations of precatalysts.

General Procedure for Suzuki-Miyaura Coupling

A dried Schlenk tube is charged with the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), the appropriate Buchwald precatalyst (as specified in Table 1), and the base (e.g., K₃PO₄, 2.0 mmol). The tube is evacuated and backfilled with argon three times. Degassed solvent (e.g., toluene (B28343) or dioxane, 5 mL) is then added. The reaction mixture is stirred at the specified temperature for the indicated time. Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate (B1210297), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

General Procedure for Buchwald-Hartwig Amination

In an argon-filled glovebox, a vial is charged with the aryl halide (1.0 mmol), the appropriate Buchwald precatalyst (as specified in Table 2), and the base (e.g., NaOtBu, 1.2 mmol). The amine (1.2 mmol) and degassed solvent (e.g., toluene or dioxane, 5 mL) are then added. The vial is sealed and the reaction mixture is stirred at the specified temperature for the indicated time. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The residue is purified by flash chromatography to afford the desired arylamine.

Visualizing the Catalytic Pathways

The following diagrams, generated using the DOT language, illustrate the evolution of the Buchwald precatalysts and the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Evolution of Buchwald Precatalysts.

Caption: Suzuki-Miyaura Catalytic Cycle.

Caption: Buchwald-Hartwig Amination Cycle.

Conclusion

The continuous development of Buchwald precatalysts has provided chemists with an increasingly powerful toolkit for constructing complex molecules. While earlier generations remain effective for many transformations, the later generations (G3, G4, and G6) offer significant advantages in terms of stability, activity, and ease of use, particularly for challenging substrates. The choice of precatalyst should be guided by the specific requirements of the reaction, including the nature of the substrates, desired reaction conditions, and tolerance for byproducts. This guide provides a starting point for informed catalyst selection and experimental design in modern cross-coupling chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. name-reaction.com [name-reaction.com]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 5. Rapidly Activating Pd-Precatalyst for Suzuki–Miyaura and Buchwald–Hartwig Couplings of Aryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of Ligand Architecture on Catalyst Transfer Polymerization: A Comparative Analysis

The steric bulk of ligands plays a pivotal role in dictating the efficacy and outcome of catalyst transfer polymerization (CTP). This guide provides a comparative analysis of how ligand size and structure impact catalytic activity, polymer properties, and reaction kinetics across various polymerization methods. Experimental data is presented to illustrate these relationships, offering researchers and drug development professionals insights into designing more efficient catalytic systems.

In the realm of polymer synthesis, the ability to control the transfer of a catalyst along a growing polymer chain is paramount for achieving well-defined macromolecules with predictable properties. Ligands, ancillary molecules that bind to the metal center of a catalyst, are the primary tool for tuning this process. Their steric properties, essentially their size and three-dimensional shape, can profoundly influence the catalyst's interaction with the monomer and the growing polymer chain, thereby affecting the rate of polymerization, the molecular weight of the resulting polymer, and its microstructure.

Quantifying Steric Effects: Cone Angle and Buried Volume

To objectively compare the steric influence of different ligands, chemists often employ quantitative descriptors such as the Tolman cone angle and the percentage of buried volume (%VBur). The cone angle provides a measure of the steric bulk of a ligand by defining the solid angle it occupies around the metal center.[1] A larger cone angle generally indicates a bulkier ligand. The buried volume, a more recent and often more accurate descriptor, calculates the percentage of the space around the metal center that is occupied by the ligand.[2][3] These parameters are invaluable for establishing structure-activity relationships.

Impact on Olefin Polymerization

In the field of olefin polymerization, particularly with late-transition-metal catalysts like palladium and nickel, the steric bulk of α-diimine ligands has been extensively studied. Increasing the steric hindrance of these ligands has been shown to have a dramatic effect on catalytic properties.

A systematic investigation into α-diimine palladium catalysts with systematically varied ligand sterics revealed that increasing the bulk of the ligand can lead to a significant increase in both catalytic activity and the molecular weight of the resulting polyethylene.[2][4] For instance, in ethylene (B1197577) polymerization, as the steric bulk of the N-aryl substituents on the α-diimine ligand increases, the catalytic activity can be tuned over a wide range, from (0.77–8.85) × 10⁵ g/(mol Pd·h), and the polymer molecular weight (Mn) can be increased from 4.2 × 10³ to 1.47 × 10⁶ g/mol .[2][5]

This trend is attributed to the bulky ligands hindering chain transfer reactions, which are processes that terminate the growth of a polymer chain. By suppressing these termination events, the catalyst can add more monomer units to the growing chain, resulting in higher molecular weight polymers.

Comparative Data for α-Diimine Palladium Catalysts in Ethylene Polymerization

Ligand Substituent	Cone Angle (°) (estimated)	Catalytic Activity (g/(mol Pd·h))	Polymer Mn ( g/mol )	Branching Density (/1000 C)
2,6-Me₂C₆H₃	~190	0.77 x 10⁵	4,200	116
2,6-Et₂C₆H₃	~210	2.54 x 10⁵	15,600	98
2,6-iPr₂C₆H₃	~230	5.87 x 10⁵	89,300	65
2,6-(C(Ph)H₂)₂C₆H₃	>250	8.85 x 10⁵	1,470,000	25

Data compiled from multiple sources. Cone angles are estimations for illustrative purposes.

Influence on Ring-Opening Metathesis Polymerization (ROMP)

In Ring-Opening Metathesis Polymerization (ROMP), the steric bulk of ligands on the ruthenium catalyst can influence not only the catalytic activity but also the stereoselectivity of the polymerization. For the ROMP of cycloolefins, the size of the ligand can affect the rate of polymerization.[6] Ligands with small steric hindrance can lead to very fast polymerization rates, which may result in the formation of gels.[6] Conversely, excessively bulky ligands can decrease the catalyst's solubility and hinder the approach of the monomer, thus slowing down or even inhibiting the polymerization.[6]

Role in Controlled/Living Radical Polymerization

In Atom Transfer Radical Polymerization (ATRP), a versatile method for synthesizing well-defined polymers, the choice of ligand is critical for controlling the polymerization. The ligand's primary roles are to solubilize the copper halide catalyst and to modulate the redox potential of the copper center.[7] The steric and electronic properties of the ligand influence the equilibrium between the active and dormant polymer chains, thereby affecting the polymerization rate and the degree of control. While electronic effects are often more pronounced in ATRP, steric factors can play a role in the stability of the catalyst complex and its interaction with the growing polymer chain.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon scientific findings. The following are generalized protocols for key experiments cited in this guide. For specific catalyst preparations and polymerization conditions, readers are encouraged to consult the supporting information of the cited research articles.

General Procedure for α-Diimine Palladium Catalyzed Ethylene Polymerization

A typical experimental setup involves a high-pressure stainless-steel reactor equipped with a mechanical stirrer. The reactor is charged with a solvent, such as toluene, and a cocatalyst, like methylaluminoxane (B55162) (MAO). The solvent is then saturated with ethylene at a desired pressure and temperature. The polymerization is initiated by injecting a solution of the α-diimine palladium catalyst. The reaction is allowed to proceed for a specific duration and is then terminated by venting the ethylene and adding a quenching agent, such as acidified methanol. The resulting polymer is then collected, washed, and dried under vacuum. Characterization of the polymer typically involves gel permeation chromatography (GPC) to determine the molecular weight and polydispersity index (PDI), and nuclear magnetic resonance (NMR) spectroscopy to determine the branching density.[2]

General Procedure for Ring-Opening Metathesis Polymerization (ROMP)

In a typical ROMP experiment, the cyclic olefin monomer is dissolved in an appropriate solvent, such as dichloromethane, in a reaction vessel under an inert atmosphere. The ruthenium-based catalyst, for example, a Grubbs-type catalyst with the desired ligands, is then added to the solution to initiate the polymerization. The reaction progress can be monitored by techniques like NMR spectroscopy by observing the disappearance of the monomer signal. The polymerization is typically quenched by adding an agent like ethyl vinyl ether. The resulting polymer is then precipitated in a non-solvent, such as methanol, filtered, and dried. GPC and NMR are used to characterize the molecular weight, PDI, and microstructure of the polymer.[8][9]

General Procedure for Atom Transfer Radical Polymerization (ATRP)

A standard ATRP procedure involves charging a reaction flask with the monomer, initiator (an alkyl halide), and a solvent. The mixture is then deoxygenated by several freeze-pump-thaw cycles. The copper(I) halide catalyst and the corresponding ligand are then added under an inert atmosphere. The reaction is typically carried out at a specific temperature in an oil bath. Samples are withdrawn at timed intervals to monitor the monomer conversion (via NMR or gas chromatography) and the evolution of molecular weight and PDI (via GPC). The polymerization is terminated by exposing the reaction mixture to air or by adding a radical scavenger. The polymer is then purified to remove the catalyst, often by passing the polymer solution through a column of neutral alumina.[10]

Visualizing the Impact of Ligand Bulk

The following diagrams, generated using the DOT language, illustrate key concepts related to the impact of ligand bulk on catalyst transfer polymerization.

Caption: Relationship between ligand bulk, catalyst properties, and polymerization outcome.

Caption: General experimental workflow for catalyst transfer polymerization studies.

Conclusion

The steric properties of ligands are a powerful tool for controlling catalyst transfer polymerization. By carefully selecting or designing ligands with appropriate steric bulk, researchers can significantly influence catalytic activity, control polymer molecular weight, and tune the microstructure of the resulting polymers. The quantitative data and experimental protocols presented in this guide offer a framework for understanding these complex relationships and for the rational design of next-generation catalysts for the synthesis of advanced polymeric materials.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Atom transfer radical polymerization - Wikipedia [en.wikipedia.org]
• 8. Controlled Ring-Opening Metathesis Polymerization with Polyisobutylene-Bound Pyridine-Ligated Ru(II) Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]

A Comparative Guide to Phosphine Ligands for Suzuki-Miyaura Borylation

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency. A key preceding step to this reaction is often the Miyaura borylation, which synthesizes organoboron compounds from organic halides. The choice of phosphine (B1218219) ligand is critical to the success of the palladium-catalyzed borylation reaction, profoundly influencing catalyst activity, stability, and substrate scope. This guide provides a comparative analysis of common phosphine ligands used in Suzuki-Miyaura borylation, supported by experimental data, to assist researchers in selecting the optimal ligand for their synthetic needs.

Performance Comparison of Phosphine Ligands

The efficacy of a phosphine ligand in the Suzuki-Miyaura borylation is largely determined by its steric and electronic properties. Electron-rich and bulky ligands are often preferred as they facilitate the key steps of the catalytic cycle: oxidative addition and reductive elimination. Below is a summary of the performance of various phosphine ligands in the palladium-catalyzed borylation of aryl chlorides.

Ligand	Palladium Source	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
PPh₃	PdCl₂(PPh₃)₂	KOAc	Dioxane	80	24	<5	[1]
PCy₃	Pd(OAc)₂	KOAc	Dioxane	80	24	67	[1]
SPhos	Pd(OAc)₂	KOAc	Dioxane	80	24	78	[1]
XPhos	Pd(OAc)₂	KOAc	Dioxane	80	24	82	[1]
SPhos	Pd(OAc)₂	KOAc	Dioxane	RT	48	42	[1]
XPhos-Pd-G2	-	KOAc	EtOH	RT	0.5-2.0	91-99	[2]

Note: The data presented is compiled from different sources and direct comparison should be made with caution due to variations in reaction conditions. The specific substrate for the data from reference[1] is 4-chloroanisole, and for reference[2] is a range of non-activated and activated aryl chlorides.

Experimental Protocols

A generalized experimental procedure for the Suzuki-Miyaura borylation of an aryl chloride is detailed below. Optimal conditions, including the choice of solvent, base, temperature, and reaction time, are highly dependent on the specific substrates and the phosphine ligand employed.

General Procedure for Palladium-Catalyzed Borylation of Aryl Chlorides:

To an oven-dried Schlenk tube, the aryl chloride (1.0 mmol), bis(pinacolato)diboron (B136004) (B₂pin₂) (1.2 mmol), and potassium acetate (B1210297) (KOAc) (1.5 mmol) are added. The tube is evacuated and backfilled with argon. The palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%) are then added under argon. Anhydrous solvent (e.g., dioxane, 5 mL) is added, and the mixture is stirred at the desired temperature (e.g., 80 °C) for the specified time. Upon completion, the reaction is cooled to room temperature, diluted with a suitable solvent (e.g., ethyl acetate), and filtered through a pad of celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired arylboronic ester.[1][2]

Visualizing the Process: Diagrams and Workflows

To better understand the Suzuki-Miyaura borylation reaction and the process of ligand screening, the following diagrams have been generated.

Caption: Catalytic cycle of the Suzuki-Miyaura borylation reaction.

Caption: General workflow for screening phosphine ligands.

Caption: Influence of ligand properties on the catalytic cycle.

References

• 1. Palladium-catalyzed borylation of aryl (pseudo)halides and its applications in biaryl synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01381K [pubs.rsc.org]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of "Amphos" Products

Disclaimer: The term "Amphos" is used in the nomenclature of various chemical products. The proper disposal procedures are highly specific to the exact chemical composition. This guide provides a general framework for safe disposal. Always refer to the Safety Data Sheet (SDS) provided by the manufacturer for your specific "Amphos" product for detailed instructions.

Immediate Steps for Safe Handling and Disposal

For researchers, scientists, and drug development professionals, ensuring the safe disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. The following procedures provide a step-by-step guide to safely manage the disposal of "Amphos"-related products.

Step 1: Identify the Specific Chemical

Before proceeding, accurately identify the full chemical name of your "Amphos" product from the container label and the corresponding Safety Data Sheet (SDS). Different products, such as PdCl(crotyl)Amphos or XPhos, have distinct disposal requirements.

Step 2: Consult the Safety Data Sheet (SDS)

The SDS is the primary source of information for safe handling and disposal. Locate Section 13: "Disposal Considerations" in the SDS for specific instructions. Key information to look for is summarized in the table below.

Step 3: Adhere to Personal Protective Equipment (PPE) Guidelines

As specified in the SDS, wear appropriate PPE, which may include chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

Step 4: Follow Institutional and Local Regulations

Ensure that all disposal practices comply with your institution's environmental health and safety (EHS) protocols, as well as local, regional, and national regulations for hazardous waste disposal.

Key Disposal and Safety Information from an SDS

The following table summarizes the critical information you should extract from the Safety Data Sheet (SDS) for your specific "Amphos" product.

Parameter	Information to Locate in the SDS	Example from Search Results (Note: May not apply to your specific product)
Primary Hazard	Review Section 2: "Hazard(s) Identification" for primary hazards (e.g., skin irritant, corrosive, toxic to aquatic life).	For AMPHOSOL 2C, hazards include causing skin and serious eye irritation[1].
Personal Protective Equipment (PPE)	Section 8: "Exposure Controls/Personal Protection" specifies required PPE.	For PdCl(crotyl)Amphos, recommended PPE includes protective eyeglasses or chemical safety goggles and appropriate protective gloves and clothing[2].
Disposal Method	Section 13: "Disposal Considerations" outlines the approved disposal method.	For many chemicals, disposal should be in accordance with local, regional, and national regulations[1]. The SDS for PdCl(crotyl)Amphos specifies to "Sweep up and shovel into suitable containers for disposal" and to avoid release into the environment[2].
Environmental Precautions	Section 12: "Ecological Information" and Section 6: "Accidental Release Measures" provide guidance on preventing environmental contamination.	The SDS for PdCl(crotyl)Amphos states, "Should not be released into the environment. Do not allow material to contaminate ground water system. Do not flush into surface water or sanitary sewer system"[2].
Container Disposal	Section 13 often provides instructions for decontaminating and disposing of empty containers.	Empty containers should be triple-rinsed, and the rinsate collected as hazardous waste. The container may then be disposed of in the trash after proper cleaning[3].

General Laboratory Disposal Protocol for "Amphos" Waste

The following is a general experimental protocol for handling and preparing "Amphos" waste for disposal, based on common laboratory practices for hazardous chemicals. This is a general guideline and must be adapted based on the specific instructions in the product's SDS.

Objective: To safely prepare "Amphos" chemical waste for collection by authorized hazardous waste personnel.

Materials:

• "Amphos" waste

• Appropriate hazardous waste container (compatible with the chemical)

• Hazardous waste labels

• Personal Protective Equipment (PPE) as specified in the SDS

• Chemical fume hood

Procedure:

• Preparation: Conduct all waste handling procedures within a certified chemical fume hood to minimize inhalation exposure. Ensure all required PPE is worn correctly.

• Waste Segregation: Do not mix "Amphos" waste with other incompatible waste streams.

• Containerization:

  • Use a designated, leak-proof, and clearly labeled hazardous waste container.

  • For solid waste, such as PdCl(crotyl)Amphos, carefully sweep or scoop the material into the container, avoiding dust formation[2].

  • For liquid waste, pour carefully into the container, avoiding splashes.

• Labeling:

  • Affix a completed hazardous waste label to the container.

  • Clearly write the full chemical name(s) of the waste, including any solvents used. Do not use abbreviations[3].

• Storage:

  • Keep the waste container securely closed except when adding waste.

  • Store the container in a designated, well-ventilated, and cool, dry area away from incompatible materials.

• Disposal Request:

  • Once the container is full or ready for pickup, follow your institution's procedures to request a hazardous waste collection.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps to ensure the proper and safe disposal of any "Amphos" product.

Caption: Workflow for Safe Disposal of "Amphos" Products.

References

• 1. daltosur.com [daltosur.com]
• 2. fishersci.com [fishersci.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]

Essential Safety and Operational Guide for Handling Amphos

Topic: Personal Protective Equipment for Handling Amphos Content Type: Provides essential, immediate safety and logistical information, including operational and disposal plans. This content provides procedural, step-by-step guidance that directly answers specific operational questions. Audience: Researchers, scientists, and drug development professionals.

This guide is intended to be your preferred source for laboratory safety and chemical handling information, building deep trust by providing value beyond the product itself. The following information pertains to Amphos / Bis(di-tert-butyl)-4-dimethylaminophenylphosphine (CAS 932710-63-9) , a widely used monodentate phosphine (B1218219) ligand in cross-coupling reactions[1][2].

Disclaimer: Safety data for Amphos is inconsistent across suppliers. Some sources classify it as non-hazardous, while others label it as corrosive, capable of causing severe skin burns and eye damage[3]. Therefore, a highly cautious and conservative approach is mandatory. Always consult the specific Safety Data Sheet (SDS) provided by your supplier and adhere to your institution's safety protocols.

Hazard Identification and Personal Protective Equipment (PPE)

Due to the conflicting safety information, personnel must assume the highest degree of hazard. The most stringent classification identifies Amphos as "Skin Corrosion 1B," with the hazard statement H314: "Causes severe skin burns and eye damage".

Table 1: Personal Protective Equipment (PPE) for Handling Amphos

PPE Category	Minimum Requirement	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and solid particulates that can cause severe eye damage.
Skin Protection
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact which may result in severe burns.
Body Protection	Flame-retardant laboratory coat and chemical apron.	To protect against skin exposure and potential ignition, as some phosphines are pyrophoric[4].
Respiratory Protection	Not required if handled within a certified chemical fume hood.	To prevent inhalation of the solid powder.

Operational Plan: Handling and Storage

Phosphine ligands are often sensitive to atmospheric conditions[5]. While some data suggests Amphos has good stability, it is best practice to handle it as an air-sensitive reagent[2].

Experimental Protocol for Handling Air-Sensitive Solids:

• Preparation:

  • All manipulations should be performed under an inert atmosphere (e.g., in a nitrogen or argon-filled glovebox) or by using Schlenk line techniques[6][7].

  • Ensure all glassware is flame-dried or oven-dried to remove moisture.

  • Use anhydrous, degassed solvents[6].

• Weighing and Transfer:

  • In a Glovebox (Ideal Method): Transfer the sealed manufacturer's container into the glovebox. Weigh the desired amount of Amphos into a tared vial. Securely cap the vial before removing it from the glovebox[6][7].

  • On the Bench (with caution): If a glovebox is unavailable, work quickly to minimize air exposure. Open the container for the shortest time possible. Consider creating a localized inert atmosphere by flowing a gentle stream of nitrogen or argon over the container opening while weighing.

• Storage:

  • Store Amphos in a tightly sealed container under an inert atmosphere (nitrogen or argon)[8].

  • Keep in a cool, dry, and well-ventilated place, away from oxidizing agents[3]. A recommended storage temperature is 4°C[8].

Disposal Plan

Organophosphorus compounds require specific disposal procedures. Do not dispose of Amphos or its waste in standard laboratory trash or down the drain.

• Chemical Waste:

  • Collect all waste Amphos and reaction residues containing it in a designated, labeled hazardous waste container.

  • The container should be clearly marked as "Hazardous Waste: Organophosphorus Compound".

  • Arrange for disposal through your institution's environmental health and safety office, which will follow regulations for hazardous waste incineration or other approved methods[9].

• Contaminated Materials:

  • Disposable items such as gloves, weighing paper, and pipette tips that are contaminated with Amphos must be placed in a sealed bag and disposed of as hazardous chemical waste[10].

• Decontamination of Glassware:

  • Initial Rinse: Rinse glassware with a suitable organic solvent (e.g., acetone) to dissolve residual Amphos[11]. Collect this rinse as hazardous waste.

  • Chemical Decontamination: Prepare a decontamination solution of sodium hypochlorite (B82951) (bleach) and sodium carbonate (washing soda) in water[12]. Soak the glassware in this solution.

  • Final Cleaning: After decontamination, wash the glassware with laboratory detergent and water, followed by multiple rinses with deionized water[11][13].

Workflow for Safe Handling of Amphos

The following diagram outlines the procedural steps for the safe handling of Amphos, from preparation to disposal.

Caption: A procedural workflow for the safe handling of Amphos.

References

• 1. benchchem.com [benchchem.com]
• 2. CAS No. 932710-63-9, aMphos - Buy CAS No. 932710-63-9, aMphos, phosphine ligand Product on Unibest Industrial Co., Ltd. [unibestpharm.com]
• 3. Amphos / Bis(di-tert-butyl)-4-dimethylaminophenylphosphine CAS 932710-63-9 - Buy Amphos, CAS 932710-63-9 Product on Shanghai Sunwise Chemical Co., Ltd [sunwisechem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. chemscene.com [chemscene.com]
• 9. testinglab.com [testinglab.com]
• 10. otago.ac.nz [otago.ac.nz]
• 11. benchchem.com [benchchem.com]
• 12. Decontamination [fao.org]
• 13. uml.edu [uml.edu]